Biotin-PEG3-Bromide

Core Science & Biosynthesis

An In-depth Technical Guide to Biotin-PEG3-Bromide: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG3-Bromide is a versatile heterobifunctional crosslinker that plays a crucial role in modern bioconjugation and chemical biology. It incorporates three key components: a biotin moiety for high-affinity binding to streptavidin and avidin, a triethylene glycol (PEG3) spacer to enhance hydrophilicity and reduce steric hindrance, and a reactive bromide group for covalent modification of target molecules. This guide provides a comprehensive overview of the chemical properties, applications, and experimental considerations for utilizing Biotin-PEG3-Bromide in research and drug development.

Core Chemical and Physical Properties

Biotin-PEG3-Bromide is a white to off-white solid at room temperature. Its structure combines the specificity of biotinylation with the flexibility and reactivity of an alkyl halide, making it a valuable tool for labeling and crosslinking biomolecules.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Biotin-PEG3-Bromide.

Property	Value	Source
Molecular Formula	C₁₈H₃₂BrN₃O₅S	[1]
Molecular Weight	482.43 g/mol	[1]
CAS Number	1041766-91-9	[1]
Appearance	White to off-white solid	MedchemExpress, BroadPharm
Purity	Typically ≥97%	[1]
Solubility	DMSO: 200 mg/mL (414.57 mM)	[2]
Water, Ethanol, DMF	Qualitatively described for similar compounds but no quantitative data available for Biotin-PEG3-Bromide.
Storage Conditions	Powder: -20°C for up to 3 years. In solvent: -80°C for 6 months, -20°C for 1 month.	[2]

Reactivity and Stability

The chemical utility of Biotin-PEG3-Bromide is primarily dictated by the reactivity of its terminal bromide group. As a primary alkyl bromide, it is susceptible to nucleophilic substitution reactions.

Nucleophilic Substitution

The bromide is an excellent leaving group, readily displaced by a variety of nucleophiles. This is the basis for its application in bioconjugation. Common nucleophiles that react with Biotin-PEG3-Bromide include:

• Amines: Primary and secondary amines, such as the ε-amino group of lysine residues in proteins, react to form stable secondary or tertiary amine linkages.

• Thiols: The sulfhydryl group of cysteine residues in proteins can react to form a thioether bond.

• Alcohols and Phenols: Hydroxyl groups can also act as nucleophiles, though they are generally less reactive than amines or thiols under physiological conditions.

The reactivity of alkyl halides generally follows the order I > Br > Cl > F. Therefore, the bromide in Biotin-PEG3-Bromide offers a good balance of reactivity and stability for bioconjugation purposes.

Stability Considerations

While stable under recommended storage conditions, Biotin-PEG3-Bromide is susceptible to hydrolysis in aqueous solutions, which can lead to the replacement of the bromide with a hydroxyl group. The rate of hydrolysis is dependent on pH and temperature. It is recommended to prepare aqueous solutions fresh before use and to be mindful of the potential for this side reaction, especially during long incubation periods. For stock solutions, using anhydrous DMSO is recommended to prevent premature hydrolysis.[2]

Key Applications

Biotin-PEG3-Bromide is a valuable reagent in several key areas of life science research, primarily for biotinylating molecules of interest to facilitate their detection, purification, or to enable specific interactions.

Biotinylation of Proteins and Peptides

The most common application of Biotin-PEG3-Bromide is the covalent attachment of a biotin tag to proteins, peptides, and other biomolecules. The bromide group reacts with nucleophilic side chains of amino acids, such as the primary amine of lysine. Once biotinylated, these molecules can be used in a variety of applications that leverage the high-affinity interaction between biotin and streptavidin (or avidin).

Pull-Down Assays for Studying Protein-Protein Interactions

Biotinylated molecules are widely used as "bait" to identify and isolate interacting partners from complex biological samples like cell lysates. In a typical pull-down assay, the biotinylated bait protein is incubated with the sample, and the resulting protein complexes are captured on streptavidin-coated beads. After washing away non-specific binders, the interacting proteins can be eluted and identified by techniques such as mass spectrometry.

dot

Caption: Workflow for a pull-down assay using a biotinylated bait protein.

PROTAC Linker Synthesis

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of specific target proteins. A PROTAC consists of a ligand for the target protein and a ligand for an E3 ubiquitin ligase, connected by a linker. Biotin-PEG3-Bromide can serve as a building block for the synthesis of these linkers. The bromide can be used to couple one of the ligands, while the biotin end can be functionalized for attachment to the other ligand. The PEG3 spacer provides the necessary length and flexibility for the formation of a productive ternary complex between the target protein, the PROTAC, and the E3 ligase.

dot

Caption: Logical relationship of a PROTAC molecule with its cellular targets.

Experimental Protocols

General Protocol for Protein Biotinylation with Biotin-PEG3-Bromide

This protocol provides a general guideline for labeling a protein with Biotin-PEG3-Bromide via primary amines. Optimal conditions may vary depending on the specific protein.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, HEPES), pH 7.5-8.5. Avoid buffers containing primary amines (e.g., Tris).

• Biotin-PEG3-Bromide

• Anhydrous DMSO

• Desalting column or dialysis cassette for buffer exchange and removal of excess reagent.

Procedure:

• Prepare Protein Solution: Ensure the protein solution is at a suitable concentration (e.g., 1-5 mg/mL) in an amine-free buffer at pH 7.5-8.5.

• Prepare Biotin-PEG3-Bromide Stock Solution: Dissolve Biotin-PEG3-Bromide in anhydrous DMSO to a concentration of 10-20 mM. Prepare this solution fresh before each use.

• Reaction: Add a 10-20 fold molar excess of the Biotin-PEG3-Bromide stock solution to the protein solution. The optimal molar ratio should be determined empirically.

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C with gentle mixing.

• Quenching (Optional): The reaction can be quenched by adding a small molecule with a primary amine (e.g., Tris or glycine) to a final concentration of 20-50 mM.

• Purification: Remove excess, unreacted Biotin-PEG3-Bromide and byproducts by buffer exchange using a desalting column or dialysis against a suitable storage buffer.

• Characterization: Confirm biotinylation using methods such as a HABA assay, SDS-PAGE with streptavidin-HRP blot, or mass spectrometry.

Detailed Protocol for a Pull-Down Assay

This protocol outlines the steps for using a biotinylated "bait" protein to capture interacting "prey" proteins from a cell lysate.

Materials:

• Biotinylated bait protein

• Cell lysate containing potential prey proteins

• Streptavidin-coated magnetic beads or agarose resin

• Lysis buffer (e.g., RIPA buffer)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer or a high concentration of free biotin)

• Magnetic rack (for magnetic beads) or centrifuge (for agarose resin)

Procedure:

• Bead Preparation: Resuspend the streptavidin beads and wash them two to three times with wash buffer.

• Immobilization of Bait Protein: Incubate the washed beads with the biotinylated bait protein for 1-2 hours at 4°C with gentle rotation to allow for binding.

• Blocking (Optional): To reduce non-specific binding, incubate the beads with a blocking agent such as BSA.

• Washing: Wash the beads with immobilized bait protein several times with wash buffer to remove any unbound bait.

• Incubation with Lysate: Add the cell lysate to the beads and incubate for 2-4 hours or overnight at 4°C with gentle rotation to allow for the formation of bait-prey complexes.

• Washing: Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the captured proteins from the beads. This can be done by boiling the beads in SDS-PAGE sample buffer, which will denature the proteins and release them from the beads. Alternatively, a more gentle elution can be performed using a solution of free biotin to compete for binding to streptavidin.

• Analysis: Analyze the eluted proteins by SDS-PAGE followed by Coomassie staining, silver staining, or Western blotting. For identification of unknown interacting partners, mass spectrometry is the method of choice.

Conclusion

Biotin-PEG3-Bromide is a powerful and versatile tool for researchers in various fields of life sciences. Its well-defined structure, combining the high-affinity biotin tag with a flexible PEG spacer and a reactive bromide handle, enables a wide range of applications, from the simple biotinylation of biomolecules to the sophisticated design of PROTACs. Understanding its chemical properties and the principles behind its reactions is key to its successful implementation in experimental workflows. This guide provides a solid foundation for the effective use of Biotin-PEG3-Bromide in your research endeavors.

References

• 1. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]

A Comprehensive Technical Guide to Biotin-PEG3-Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key molecular characteristics of Biotin-PEG3-Bromide, a versatile reagent in biotechnology and drug development. This document outlines its chemical properties and illustrates its application in experimental workflows.

Core Molecular Data

Biotin-PEG3-Bromide is a chemical compound that integrates a biotin molecule with a three-unit polyethylene glycol (PEG) spacer, terminating in a bromide group. This structure is designed for the biotinylation of molecules, a process widely used for detection, purification, and targeting in various biological assays. The bromide group serves as a reactive site that can be displaced by nucleophiles like amines or alcohols, enabling the covalent attachment of the biotin-PEG linker to target molecules.

The key quantitative data for Biotin-PEG3-Bromide are summarized in the table below.

Property	Value	Source
Molecular Weight	482.4 g/mol	[1][2]
482.43 g/mol	[3]
Chemical Formula	C18H32BrN3O5S	[1][3]

Structural and Functional Relationships

The unique structure of Biotin-PEG3-Bromide dictates its function as a linker molecule. The diagram below illustrates the relationship between its constituent parts. The biotin moiety provides a high-affinity binding site for streptavidin, the PEG spacer increases hydrophilicity and provides spatial separation, and the terminal bromide acts as a reactive group for conjugation.

Structural components and their functions.

Experimental Application: A Conceptual Workflow

Biotin-PEG3-Bromide is frequently employed in biotinylation experiments, such as pull-down assays, to isolate and identify protein-protein interactions. The workflow below provides a generalized protocol for such an experiment.

Experimental Protocol: Protein Biotinylation and Affinity Purification

• Conjugation: The target protein is incubated with Biotin-PEG3-Bromide. The bromide group reacts with nucleophilic residues on the protein surface (e.g., the amine groups of lysine residues), forming a stable covalent bond.

• Removal of Excess Reagent: Unreacted Biotin-PEG3-Bromide is removed from the reaction mixture using dialysis or size-exclusion chromatography.

• Binding to Streptavidin: The biotinylated protein is then introduced to a solid support (e.g., agarose beads) coated with streptavidin. The high affinity between biotin and streptavidin ensures the specific capture of the biotinylated protein onto the support.

• Washing: The support is washed multiple times with appropriate buffers to remove non-specifically bound proteins.

• Elution: The captured protein and any interacting partners are eluted from the support. This can be achieved by using a buffer containing a high concentration of free biotin, which competes for binding to streptavidin, or by using denaturing conditions.

• Analysis: The eluted proteins are then analyzed using techniques such as SDS-PAGE, Western blotting, or mass spectrometry to identify the biotinylated protein and its interaction partners.

The following diagram illustrates this experimental workflow.

Conceptual workflow for a pull-down assay.

References

• 1. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]
• 2. Biotin labeling reagents | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]

In-Depth Technical Guide to the Synthesis and Purification of Biotin-PEG3-Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of Biotin-PEG3-Bromide, a valuable heterobifunctional linker used in bioconjugation, drug delivery, and diagnostic applications. The document outlines a robust two-step synthetic pathway, commencing with the preparation of the hydroxyl precursor, Biotin-PEG3-OH, followed by its subsequent bromination. Detailed experimental protocols, purification strategies, and key analytical data are presented to facilitate its successful preparation in a laboratory setting.

Overview of Biotin-PEG3-Bromide

Biotin-PEG3-Bromide is a chemical compound that incorporates a biotin moiety, a triethylene glycol (PEG3) spacer, and a terminal bromide. The biotin group provides high-affinity binding to avidin and streptavidin, making it an excellent tool for affinity-based applications such as pull-down assays and targeted delivery. The hydrophilic PEG3 spacer enhances water solubility and reduces steric hindrance. The terminal bromide is a versatile functional group that can be easily displaced by nucleophiles like amines and thiols, or participate in cross-coupling reactions, enabling the covalent attachment to a wide range of molecules.

Table 1: Physicochemical Properties of Biotin-PEG3-Bromide and Intermediates

Compound	Molecular Formula	Molecular Weight ( g/mol )	Purity	Appearance	Storage Conditions
H2N-PEG3-OH	C6H15NO3	149.19	>95%	Colorless liquid	-20°C, protect from light
Biotin-NHS ester	C14H19N3O5S	341.38	>98%	White solid	-20°C, desiccated
Biotin-PEG3-OH	C16H29N3O5S	375.48	>95%	White to off-white solid	-20°C
Biotin-PEG3-Bromide	C18H32BrN3O5S	482.43	>95%	White to off-white solid	-20°C

Synthetic Pathway

The synthesis of Biotin-PEG3-Bromide is typically achieved through a two-step process. The first step involves the coupling of an activated biotin derivative, such as Biotin-N-hydroxysuccinimide (Biotin-NHS) ester, with 2-(2-(2-aminoethoxy)ethoxy)ethanol (H2N-PEG3-OH) to form the intermediate Biotin-PEG3-OH. The second step is the conversion of the terminal hydroxyl group of Biotin-PEG3-OH to a bromide using a suitable brominating agent.

Caption: Synthetic pathway for Biotin-PEG3-Bromide.

Experimental Protocols

Step 1: Synthesis of Biotin-PEG3-OH

This protocol describes the coupling of Biotin-NHS ester with H2N-PEG3-OH. The NHS ester reacts with the primary amine of H2N-PEG3-OH to form a stable amide bond.

Materials and Reagents:

• Biotin-NHS ester

• 2-(2-(2-aminoethoxy)ethoxy)ethanol (H2N-PEG3-OH)

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve Biotin-NHS ester (1.0 eq) in anhydrous DMF.

• To this solution, add H2N-PEG3-OH (1.2 eq) followed by triethylamine (2.0 eq).

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, dilute the mixture with dichloromethane and wash with saturated sodium bicarbonate solution (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: The crude Biotin-PEG3-OH can be purified by silica gel column chromatography. The choice of eluent system will depend on the polarity of the product; a gradient of methanol in dichloromethane (e.g., 0-10% methanol) is often effective. PEGylated compounds can sometimes be challenging to purify by standard chromatography; alternative methods like dialysis or size-exclusion chromatography may be considered if separation is difficult.[1][]

Table 2: Typical Reaction Parameters for Biotin-PEG3-OH Synthesis

Parameter	Value
Solvent	Anhydrous DMF
Base	Triethylamine (TEA)
Reaction Temperature	Room Temperature
Reaction Time	12-18 hours
Expected Yield	70-90%

Step 2: Synthesis of Biotin-PEG3-Bromide

This protocol details the conversion of the terminal hydroxyl group of Biotin-PEG3-OH to a bromide. A modern and efficient method utilizing XtalFluor-E is described here.[3][4] Alternative, more classical methods include the use of phosphorus tribromide (PBr₃) or an Appel reaction (triphenylphosphine and carbon tetrabromide).[5][6][7][8]

Materials and Reagents:

• Biotin-PEG3-OH

• Anhydrous Dichloromethane (DCM)

• Diethylaminodifluorosulfinium tetrafluoroborate (XtalFluor-E)

• Tetrabutylammonium bromide (TBAB)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve Biotin-PEG3-OH (1.0 eq) in anhydrous dichloromethane.

• Add tetrabutylammonium bromide (TBAB) (5.0 eq) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (5.0 eq) to the solution.

• Cool the mixture to 0°C in an ice bath.

• Slowly add diethylaminodifluorosulfinium tetrafluoroborate (XtalFluor-E) (5.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24 hours under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer and wash with saturated sodium bicarbonate solution (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purification: The crude Biotin-PEG3-Bromide is purified by silica gel column chromatography. A suitable eluent system would typically be a gradient of ethyl acetate in hexanes or methanol in dichloromethane. The final product's purity should be assessed by analytical techniques such as NMR and Mass Spectrometry.

Table 3: Typical Reaction Parameters for Biotin-PEG3-Bromide Synthesis

Parameter	Value
Solvent	Anhydrous Dichloromethane (DCM)
Brominating System	XtalFluor-E, TBAB, DBU
Reaction Temperature	0°C to Room Temperature
Reaction Time	24 hours
Expected Yield	>90% (based on similar polymer brominations)[3][4]

Experimental Workflow

Caption: Experimental workflow for the synthesis and purification.

Conclusion

This technical guide provides a detailed and actionable framework for the synthesis and purification of Biotin-PEG3-Bromide. By following the outlined two-step synthetic route and purification protocols, researchers can reliably produce this important bifunctional linker for a variety of applications in life sciences and drug development. The provided data and diagrams offer a clear and concise reference for laboratory execution. As with any chemical synthesis, appropriate safety precautions should be taken, and all reactions should be performed in a well-ventilated fume hood.

References

• 1. researchgate.net [researchgate.net]
• 3. Facile and efficient bromination of hydroxyl-containing polymers to synthesize well-defined brominated polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Conversion of alcohols into alkyl bromides using polymer-supported triphenylphosphine dibromide and polymer-supported triphenylphosphine and carbon tetrabromide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Reactivity of Biotin-PEG3-Bromide with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reactivity of Biotin-PEG3-Bromide with primary amines. This bifunctional linker is a valuable tool in bioconjugation, enabling the attachment of biotin to proteins, peptides, and other biomolecules for a variety of applications in research and drug development. This document details the reaction mechanism, influencing factors, experimental protocols, and common applications, including data presentation in tabular format and visualizations of key workflows.

Core Principles of Reactivity

The reaction between Biotin-PEG3-Bromide and a primary amine is a classic example of a bimolecular nucleophilic substitution (SN2) reaction . In this reaction, the primary amine acts as a nucleophile, attacking the electrophilic carbon atom attached to the bromine atom. The bromide ion serves as a good leaving group, resulting in the formation of a stable carbon-nitrogen bond.

Key characteristics of the SN2 reaction include:

• Mechanism: A single, concerted step where the nucleophile attacks and the leaving group departs simultaneously.[1]

• Kinetics: The reaction rate is dependent on the concentration of both the Biotin-PEG3-Bromide (the substrate) and the primary amine (the nucleophile), making it a second-order reaction.[1]

• Stereochemistry: The reaction proceeds with an inversion of stereochemistry at the electrophilic carbon center.

A significant challenge in the alkylation of primary amines is the potential for over-alkylation . The secondary amine product formed is often more nucleophilic than the starting primary amine, leading to further reaction with the alkyl halide to form tertiary amines and even quaternary ammonium salts.[2][3] This can result in a heterogeneous mixture of products and reduced yield of the desired mono-alkylated product.

Factors Influencing Reaction Efficiency

Several factors can be modulated to optimize the reaction between Biotin-PEG3-Bromide and primary amines, maximizing the yield of the desired mono-alkylated product while minimizing side reactions.

Factor	Influence on Reaction	Recommended Conditions
Nucleophile Strength	Stronger, less sterically hindered nucleophiles increase the reaction rate. Primary amines are good nucleophiles for this reaction.	The choice of primary amine will depend on the target molecule.
Substrate Structure	The reaction is favored for primary alkyl halides like Biotin-PEG3-Bromide, as there is less steric hindrance for the backside attack of the nucleophile.[1]	Biotin-PEG3-Bromide is a suitable substrate for SN2 reactions.
Leaving Group	A good leaving group is essential for the SN2 reaction to proceed efficiently. Bromide is a good leaving group.[4]	The bromide in Biotin-PEG3-Bromide facilitates the reaction.
Solvent	Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (ACN) are preferred as they solvate the cation but not the nucleophile, thus enhancing its reactivity.[5]	DMF, DMSO, or Acetonitrile.
Temperature	Increasing the temperature generally increases the reaction rate. However, excessively high temperatures can lead to side reactions and degradation of the reactants.	Room temperature to moderate heating (e.g., 40-60 °C) can be employed. Optimization is recommended for each specific reaction.
pH / Base	The primary amine must be in its deprotonated, nucleophilic form to react. The presence of a non-nucleophilic base is often required to neutralize the hydrobromic acid (HBr) generated during the reaction and to maintain a sufficient concentration of the free amine.	A non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is commonly used. The pH should be maintained in the range of 8-10.
Stoichiometry	Using an excess of the primary amine can favor the formation of the mono-alkylated product by increasing the probability of Biotin-PEG3-Bromide reacting with the primary amine rather than the secondary amine product.[6]	A 2 to 5-fold molar excess of the primary amine relative to Biotin-PEG3-Bromide is a good starting point for optimization.

Experimental Protocols

General Protocol for Biotinylation of a Primary Amine-Containing Molecule

This protocol provides a starting point for the conjugation of Biotin-PEG3-Bromide to a molecule containing a primary amine, such as a peptide or a small molecule.

Materials:

• Biotin-PEG3-Bromide

• Primary amine-containing molecule (e.g., peptide, small molecule)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

• Non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Reaction vessel (e.g., glass vial with a magnetic stirrer)

• Purification system (e.g., HPLC, column chromatography)

Procedure:

• Dissolve the Primary Amine: Dissolve the primary amine-containing molecule in the anhydrous polar aprotic solvent.

• Add Base: Add 2-3 equivalents of the non-nucleophilic base to the solution.

• Dissolve Biotin-PEG3-Bromide: In a separate vial, dissolve Biotin-PEG3-Bromide in the same anhydrous solvent.

• Initiate Reaction: Slowly add the Biotin-PEG3-Bromide solution to the primary amine solution while stirring.

• Reaction Incubation: Allow the reaction to proceed at room temperature or with gentle heating (e.g., 40-50 °C) for 2-24 hours. The reaction progress can be monitored by an appropriate analytical technique (e.g., TLC, LC-MS).

• Quenching: Once the reaction is complete, it can be quenched by the addition of a small amount of water or a primary amine-containing buffer like Tris.

• Purification: The desired biotinylated product is purified from the reaction mixture using a suitable chromatographic method (e.g., reverse-phase HPLC for peptides).

• Characterization: Confirm the identity and purity of the final product using techniques such as mass spectrometry and NMR.

Protocol for Biotinylation of Cell Surface Proteins

This protocol is adapted for labeling primary amines on cell surface proteins using a membrane-impermeable biotinylation reagent. While the original protocols often use NHS esters, the principles can be applied to Biotin-PEG3-Bromide with appropriate modifications.

Materials:

• Cells in culture

• Ice-cold Phosphate-Buffered Saline (PBS), pH 8.0

• Biotin-PEG3-Bromide

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 100 mM glycine in PBS)

• Lysis buffer

Procedure:

• Cell Preparation: Wash the cultured cells 2-3 times with ice-cold PBS (pH 8.0) to remove any amine-containing media.[7]

• Prepare Biotinylation Reagent: Immediately before use, dissolve Biotin-PEG3-Bromide in a small amount of anhydrous DMSO or DMF to prepare a concentrated stock solution. Dilute the stock solution to the final desired concentration in ice-cold PBS (pH 8.0).

• Biotinylation Reaction: Incubate the cells with the Biotin-PEG3-Bromide solution for 30 minutes at 4°C with gentle agitation.[7]

• Quench Reaction: Remove the biotinylation solution and wash the cells 2-3 times with quenching buffer to stop the reaction by consuming any unreacted Biotin-PEG3-Bromide.[7]

• Cell Lysis: Lyse the cells using an appropriate lysis buffer to extract the biotinylated proteins.

• Downstream Analysis: The biotinylated proteins can then be used in downstream applications such as pull-down assays followed by Western blotting or mass spectrometry.

Visualizing Workflows and Pathways

Graphviz diagrams are provided to illustrate key experimental workflows and conceptual signaling pathways involving biotinylated molecules.

Reaction Workflow

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. Amination [fishersci.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Surface protein biotinylation [protocols.io]

Technical Guide: Solubility and Applications of Biotin-PEG3-Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Biotin-PEG3-Bromide, a versatile heterobifunctional linker. The information herein is intended to assist researchers in the effective use of this reagent in various applications, including bioconjugation and the development of targeted therapeutics.

Core Concepts: Structure and Function

Biotin-PEG3-Bromide is a molecule that incorporates three key functional components:

• Biotin: A vitamin with an exceptionally high affinity for avidin and streptavidin proteins. This interaction is widely exploited in biotechnology for non-covalent labeling and purification applications.

• PEG3 (Triethylene Glycol) Linker: A short, hydrophilic polyethylene glycol spacer. The PEG linker enhances the aqueous solubility of the molecule and provides spatial separation between the biotin group and the reactive terminus, which can reduce steric hindrance during conjugation reactions.

• Bromide: An alkyl bromide functional group. The bromide is an effective leaving group in nucleophilic substitution reactions, allowing for the covalent attachment of the biotin-PEG linker to nucleophiles such as amines (-NH2), thiols (-SH), and hydroxyl (-OH) groups present on proteins, peptides, and other biomolecules.

Solubility Profile of Biotin-PEG3-Bromide

The solubility of Biotin-PEG3-Bromide is a critical parameter for its effective use in various experimental settings. While comprehensive quantitative data across all solvents is not extensively published, a combination of manufacturer-provided data, information from structurally similar compounds, and the known properties of its constituent parts allows for a reliable solubility profile.

Table 1: Solubility Data for Biotin-PEG3-Bromide

Solvent	Chemical Formula	Type	Quantitative Solubility	Qualitative Solubility & Remarks
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	200 mg/mL (414.57 mM)[1]	Highly soluble. Sonication may be required to achieve maximum solubility. It is recommended to use freshly opened, anhydrous DMSO as the solvent is hygroscopic and absorbed water can impact solubility.[1]
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Data not available	Expected to be soluble based on the solubility of the structurally similar Biotin-PEG3-Amine.
Methanol (MeOH)	CH₃OH	Polar Protic	Data not available	Slightly soluble.[2]
Chloroform	CHCl₃	Nonpolar	Data not available	Slightly soluble.[2]
Water	H₂O	Polar Protic	Data not available	Expected to have some degree of water solubility due to the hydrophilic PEG3 linker. For the related compound Biotin-PEG3-Azide, good water solubility is reported.
Ethanol (EtOH)	C₂H₅OH	Polar Protic	Data not available	Expected to have limited solubility, similar to methanol.

Experimental Protocol: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol outlines a standardized method for determining the equilibrium solubility of Biotin-PEG3-Bromide in a solvent of interest.

1. Materials and Equipment:

• Biotin-PEG3-Bromide

• Solvent of interest (e.g., Water, DMF, Ethanol)

• Analytical balance

• Vials with screw caps (e.g., 2 mL glass vials)

• Vortex mixer

• Thermostatically controlled shaker/incubator

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD)

• Volumetric flasks and pipettes

2. Procedure:

• Preparation of Standard Solutions:

  • Accurately weigh a known amount of Biotin-PEG3-Bromide and dissolve it in a suitable solvent (in which it is freely soluble, e.g., DMSO) to prepare a concentrated stock solution.

  • Perform serial dilutions of the stock solution to create a series of standard solutions of known concentrations.

  • Analyze these standards via HPLC to generate a calibration curve (Peak Area vs. Concentration).

• Sample Preparation and Equilibration:

  • Add an excess amount of Biotin-PEG3-Bromide to a vial (e.g., 2-3 mg into 1 mL of solvent). The presence of undissolved solid is essential to ensure saturation.

  • Add the solvent of interest to the vial.

  • Tightly cap the vial and vortex vigorously for 1-2 minutes.

  • Place the vial in a shaker/incubator set to a constant temperature (e.g., 25 °C) for 24-48 hours to allow the solution to reach equilibrium.

• Sample Processing:

  • After incubation, visually confirm that excess solid remains.

  • Centrifuge the vial at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.

• Quantification:

  • Accurately dilute a known volume of the filtered supernatant with a suitable solvent to bring the concentration within the linear range of the previously generated HPLC calibration curve.

  • Inject the diluted sample into the HPLC system and record the peak area.

  • Use the calibration curve to determine the concentration of Biotin-PEG3-Bromide in the diluted sample.

  • Calculate the original concentration in the saturated supernatant by accounting for the dilution factor. This value represents the equilibrium solubility.

Visualization of Experimental Workflow and Biological Context

Experimental Workflow: Bioconjugation to a Primary Amine

The following diagram illustrates a typical workflow for labeling a protein with Biotin-PEG3-Bromide via nucleophilic substitution.

Workflow for protein biotinylation.

Biological Pathway: Role of Biotin as a Coenzyme

Understanding the biological role of biotin provides context for its use in research. Biotin is a crucial coenzyme for several carboxylase enzymes that are vital for metabolism.

Biotin's role in metabolic pathways.

References

• 1. creativepegworks.com [creativepegworks.com]
• 2. Biotin-PEG3-Br cas:1041766-91-9-西安齐岳生物 [0qy.com]

Biotin-PEG3-Bromide: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Biotin-PEG3-Bromide. Understanding the chemical characteristics and potential degradation pathways of this reagent is critical for ensuring its integrity and performance in various research and drug development applications, including bioconjugation, targeted drug delivery, and diagnostic assay development.

Core Concepts: Structure and Reactivity

Biotin-PEG3-Bromide is a heterobifunctional linker composed of three key components: a biotin moiety for high-affinity binding to streptavidin and avidin, a triethylene glycol (PEG3) spacer to enhance hydrophilicity and provide spatial separation, and a terminal alkyl bromide group for covalent attachment to nucleophiles. The bromide is a good leaving group, making the molecule susceptible to nucleophilic substitution reactions, which is the basis for its utility in bioconjugation.

Stability Profile

The stability of Biotin-PEG3-Bromide is influenced by temperature, pH, and the presence of nucleophiles and oxidizing agents. The primary modes of degradation involve the hydrolysis of the alkyl bromide, potential instability of the biotin moiety under harsh conditions, and oxidative degradation of the PEG linker.

Data Presentation: Recommended Storage Conditions

To ensure the long-term stability and performance of Biotin-PEG3-Bromide, it is imperative to adhere to the following storage guidelines. The data below is a summary of recommendations from various suppliers.

Form	Storage Temperature	Recommended Duration	Key Considerations
Solid (Powder)	-20°C	Up to 3 years	Store in a dry, dark place. The compound is hygroscopic; protect from moisture.
Stock Solution (in anhydrous DMSO)	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles. Use anhydrous solvent.
-20°C	Up to 1 month	For shorter-term storage. Protect from moisture.

Factors Influencing Stability

• pH: The alkyl bromide group is susceptible to hydrolysis, a reaction that is generally accelerated at both acidic and basic pH. Neutral or slightly acidic conditions are preferable for minimizing hydrolysis. The biotin moiety itself exhibits reduced stability at pH values above 9.[1]

• Temperature: Elevated temperatures can accelerate the rate of hydrolysis and other degradation reactions. The PEG linker is also prone to thermal degradation, especially in the presence of oxygen.[2][3][4][5][6] Long-term exposure to temperatures above -20°C in solid form, or above -80°C for solutions, is not recommended.

• Nucleophiles: The alkyl bromide readily reacts with nucleophiles. Therefore, storage in buffers or solutions containing nucleophiles (e.g., primary amines, thiols) will lead to the consumption of the reactive group.

• Oxidizing Agents: The PEG chain can be susceptible to oxidative degradation.[2][3] Contact with strong oxidizing agents should be avoided.

Logical Relationships in Degradation

The primary degradation pathway for Biotin-PEG3-Bromide in aqueous environments is the hydrolysis of the C-Br bond, leading to the formation of a non-reactive hydroxyl group. This process renders the molecule incapable of conjugating to target molecules via the intended bromide chemistry.

References

• 1. usbio.net [usbio.net]
• 2. pure.korea.ac.kr [pure.korea.ac.kr]
• 3. pure.korea.ac.kr [pure.korea.ac.kr]
• 4. Thermal degradation of polyethylene glycol 6000 and its effect on the assay of macroprolactin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. conservationphysics.org [conservationphysics.org]
• 6. researchgate.net [researchgate.net]

The Role of the PEG Spacer in Biotinylation Reagents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinylation, the process of covalently attaching biotin to a molecule of interest, is a cornerstone technique in life sciences research and drug development. The exceptionally high affinity between biotin and streptavidin (Kd ≈ 10-15 M) forms the basis for numerous applications, including protein purification, immunoassays, cell surface labeling, and targeted drug delivery.[1] The design of biotinylation reagents has evolved to include spacer arms that separate the biotin moiety from the conjugated molecule. Among the various types of spacers, polyethylene glycol (PEG) has emerged as a particularly advantageous choice due to its unique physicochemical properties.[2]

This technical guide provides a comprehensive overview of the role and benefits of PEG spacers in biotinylation reagents. We will delve into the structural and functional advantages conferred by PEG, present quantitative data on its impact, and provide detailed experimental protocols for key applications.

The PEG Spacer: Structure and Core Advantages

A PEG spacer consists of repeating ethylene oxide units -(CH2CH2O)n-.[2] In biotinylation reagents, this hydrophilic and flexible chain is positioned between the biotin molecule and a reactive group that facilitates covalent attachment to the target molecule (e.g., an N-hydroxysuccinimide (NHS) ester for reaction with primary amines).[3]

The inclusion of a PEG spacer offers several key advantages over traditional hydrocarbon spacers:

• Enhanced Solubility: PEG is highly hydrophilic, and its incorporation into a biotinylation reagent significantly increases the water solubility of the reagent and the resulting biotinylated molecule. This is particularly beneficial for proteins that are prone to aggregation and precipitation upon modification.[4]

• Reduced Steric Hindrance: The flexible and extended nature of the PEG chain mitigates steric hindrance, allowing the biotin moiety to more readily access the deep biotin-binding pocket of streptavidin. This can lead to more efficient capture and detection in various assays.[5]

• Improved Biocompatibility and Reduced Immunogenicity: PEG is a biocompatible and non-immunogenic polymer. When conjugated to proteins or nanoparticles, it can create a "stealth" effect, shielding the molecule from the host's immune system and reducing the likelihood of an immune response. This is a critical consideration in the development of therapeutic agents.[6][7]

• Increased Hydrodynamic Radius: The PEG chain increases the effective size of the conjugated molecule in solution, which can prolong its circulation half-life in vivo by reducing renal clearance.[8]

Quantitative Impact of PEG Spacers

Table 1: Physicochemical Properties of Biotin-PEGn Reagents

Property	Biotin-PEG2	Biotin-PEG4	Biotin-PEG12	Biotin-PEG-Biotin (MW 600)
Molecular Weight	~400 g/mol	588.67 g/mol	~800 g/mol	~600 g/mol
Spacer Arm Length	~17.6 Å	29 Å	~50 Å	Variable
Solubility	Soluble in organic solvents, moderate aqueous solubility	>10 mg/mL in aqueous solutions	High aqueous solubility	Soluble in water, aqueous buffers, and various organic solvents[9]

Data compiled from product specifications and literature. The exact values can vary depending on the specific reactive group.

Table 2: Effect of PEG Molecular Weight on Immunogenicity of PEGylated Proteins

PEG Molecular Weight	Protein Carrier	Observed Anti-PEG Immune Response
2 kDa and 5 kDa	Ovalbumin (OVA)	Weaker in vivo anti-PEG IgM response[7]
20 kDa	Ovalbumin (OVA)	Significantly stronger in vivo anti-PEG IgM response compared to 2 kDa and 5 kDa PEG-OVA[7]
30 kDa	Bovine Serum Albumin (BSA)	Significantly stronger in vivo anti-PEG IgM response compared to lower molecular weight PEGs[7]
5 kDa and 20 kDa (linear)	Tetanus Toxoid (TT)	Elicited high levels of anti-PEG antibodies (IgM and IgG1)[6]
20 kDa (branched)	Tetanus Toxoid (TT)	Insignificant difference in anti-PEG immune response compared to linear 20 kDa PEG-TT[6]

This table illustrates the general trend that higher molecular weight PEGs tend to be more immunogenic. However, the immunogenicity is also dependent on the protein carrier and the extent of PEGylation.[6][7]

Experimental Protocols

General Protocol for Protein Biotinylation using NHS-PEG-Biotin

This protocol describes the biotinylation of a protein with primary amines (e.g., lysine residues) using an NHS-ester functionalized biotin-PEG reagent.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• NHS-PEG-Biotin reagent

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette for buffer exchange

Procedure:

• Prepare the Protein: Dissolve the protein in an amine-free buffer at a concentration of 1-10 mg/mL.[3] If the protein is in a buffer containing primary amines (e.g., Tris or glycine), perform a buffer exchange into an appropriate amine-free buffer.[3]

• Prepare the Biotin-PEG-NHS Ester: Immediately before use, dissolve the NHS-PEG-Biotin reagent in anhydrous DMSO or DMF to create a 10 mM stock solution.[3]

• Conjugation Reaction: Add a 20-fold molar excess of the dissolved Biotin-PEG-NHS ester to the protein solution.[3] Ensure the final concentration of the organic solvent does not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.[3]

• Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration of 25-50 mM Tris.[10] Incubate for 15-30 minutes.

• Purification: Remove excess, unreacted biotin-PEG reagent and byproducts using a desalting column or dialysis.[3]

• Quantification of Biotin Incorporation (Optional): The degree of biotinylation can be determined using a HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay.[4] This assay is based on the displacement of the HABA dye from avidin by biotin, which results in a decrease in absorbance at 500 nm.[4]

Cell Surface Protein Biotinylation using Sulfo-NHS-PEG-Biotin

This protocol is for labeling proteins on the surface of living cells. The sulfonate group on the Sulfo-NHS ester makes the reagent water-soluble and membrane-impermeable.

Materials:

• Adherent or suspension cells

• Ice-cold PBS, pH 8.0

• Sulfo-NHS-PEG-Biotin

• Quenching buffer (e.g., 50 mM glycine in ice-cold PBS)

Procedure:

• Cell Preparation: Wash the cells three times with ice-cold PBS (pH 8.0) to remove any amine-containing culture media.[11] For suspension cells, aim for a concentration of approximately 25 x 106 cells/mL in PBS.[11]

• Biotinylation Reaction: Immediately before use, prepare a solution of Sulfo-NHS-PEG-Biotin in PBS. Add the biotinylation reagent to the cells at a final concentration of 2-5 mM.[11]

• Incubation: Incubate the cells for 30 minutes at 4°C with gentle rocking.[12] Performing the incubation at a low temperature minimizes the internalization of the biotinylated proteins.[13]

• Quenching: Discard the biotin-containing solution and quench the reaction by adding an ice-cold quenching buffer.[12] Incubate for 10 minutes at 4°C.[12]

• Washing: Wash the cells three times with ice-cold PBS to remove any unreacted biotinylation reagent. The cells are now ready for downstream applications such as lysis and pull-down.

Pull-Down Assay with a Biotin-PEGylated Bait Protein

This protocol describes the isolation of a "prey" protein that interacts with a known "bait" protein that has been biotinylated with a PEG spacer.

Materials:

• Biotin-PEGylated bait protein

• Cell lysate containing the putative prey protein

• Streptavidin-conjugated magnetic beads or agarose resin

• Binding/Wash buffer (e.g., PBS with 0.05% Tween-20)

• Elution buffer (e.g., low pH buffer like 0.1 M glycine, pH 2.8, or a buffer containing free biotin)

Procedure:

• Immobilize the Bait Protein:

  • Wash the streptavidin beads with the binding/wash buffer.[14]

  • Incubate the beads with the biotin-PEGylated bait protein for at least 30 minutes at room temperature with gentle rotation to allow for binding.[14]

  • Wash the beads several times with the binding/wash buffer to remove any unbound bait protein.[14]

• Bind the Prey Protein:

  • Incubate the immobilized bait protein with the cell lysate for at least 60 minutes at 4°C with gentle rotation.[15]

• Wash:

  • Wash the beads extensively with the binding/wash buffer to remove non-specifically bound proteins.[16]

• Elute the Prey Protein:

  • Elute the prey protein from the beads using the elution buffer.[16] If using a low pH buffer, neutralize the eluate immediately.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE, Western blotting, or mass spectrometry to identify the interacting prey protein.[16]

Visualizing Workflows and Pathways

Biotinylation of a Protein with an NHS-PEG-Biotin Reagent

Caption: Workflow for protein biotinylation using an NHS-PEG-Biotin reagent.

Pull-Down Assay using a Biotin-PEGylated Bait Protein

Caption: General workflow of a pull-down assay with a biotin-PEGylated bait protein.

Sandwich ELISA with a Biotin-PEGylated Detection Antibody

References

• 1. Streptavidin-biotin binding in the presence of a polymer spacer: a theoretical description - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polydispersed Biotin PEGs - Biopharma PEG [biochempeg.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect Of Protein Immunogenicity And PEG Size And Branching On The Anti-PEG Immune Response To PEGylated Proteins [sinopeg.com]
• 7. Anti-PEG Antibodies and Their Biological Impact on PEGylated Drugs: Challenges and Strategies for Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PEGylated Proteins: How Much Does Molecular Weight Matter? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. creativepegworks.com [creativepegworks.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Surface protein biotinylation [protocols.io]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. neb.com [neb.com]
• 15. assets.fishersci.com [assets.fishersci.com]
• 16. bioclone.net [bioclone.net]

An In-depth Technical Guide to Biotin-PEG3-Bromide (CAS No. 1041766-91-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotin-PEG3-Bromide is a versatile heterobifunctional chemical linker that plays a crucial role in modern bioconjugation and targeted drug delivery strategies. This technical guide provides a comprehensive overview of its chemical properties, applications, and detailed experimental protocols. Featuring a biotin moiety for high-affinity binding to streptavidin and avidin, a flexible tri-polyethylene glycol (PEG3) spacer, and a reactive bromide group, this reagent is instrumental in the development of targeted therapies, affinity-based proteomics, and the construction of complex biomolecular architectures such as Proteolysis Targeting Chimeras (PROTACs). This document serves as a detailed resource for researchers looking to leverage the unique capabilities of Biotin-PEG3-Bromide in their work.

Introduction

Biotin-PEG3-Bromide (CAS No. 1041766-91-9) is a chemical tool designed for the precise and efficient labeling and conjugation of biomolecules. Its structure combines three key functional elements:

• Biotin: A vitamin with an exceptionally strong and specific non-covalent interaction with streptavidin and avidin, making it an ideal tag for affinity purification and detection.

• PEG3 Spacer: A short, hydrophilic polyethylene glycol linker that enhances water solubility, reduces steric hindrance, and provides a flexible connection between the biotin tag and the target molecule.

• Bromide Group: A reactive alkyl halide that can be readily displaced by nucleophiles, enabling the covalent attachment of the linker to a variety of molecules.

This unique combination of features makes Biotin-PEG3-Bromide a valuable reagent in a wide range of applications, from fundamental research in proteomics to the development of novel therapeutics.

Physicochemical Properties

A clear understanding of the physicochemical properties of Biotin-PEG3-Bromide is essential for its effective use in experimental settings. The key quantitative data for this compound are summarized in the table below.

Property	Value	Source(s)
CAS Number	1041766-91-9	[1][2]
Molecular Formula	C18H32BrN3O5S	[1][2][3]
Molecular Weight	482.43 g/mol	[2][3]
Appearance	White to off-white solid	[3]
Purity	≥95% (typically ~97%)	[1][2]
Solubility	Soluble in DMSO and DMF
Storage Conditions	Store at -20°C. In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.	[2]
Shipping Conditions	Ambient Temperature	[1]

Chemical Reactivity and Applications

The utility of Biotin-PEG3-Bromide stems from the distinct reactivity of its functional groups, enabling a variety of applications in bioconjugation and drug development.

Bioconjugation via Nucleophilic Substitution

The terminal bromide group is a reactive electrophile that readily participates in nucleophilic substitution reactions. This allows for the covalent attachment of the biotin-PEG3 linker to molecules containing nucleophilic functional groups such as amines, thiols, or hydroxyls. This is a fundamental reaction for labeling proteins, peptides, and other biomolecules.

Suzuki Coupling Reactions

The bromide moiety can also be utilized in palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling.[1][2] This advanced synthetic route allows for the formation of carbon-carbon bonds, enabling the integration of the biotin-PEG3 linker into more complex organic molecules, which is particularly relevant in the synthesis of small molecule probes and drug candidates.

Affinity-Based Applications

The biotin group serves as a powerful affinity tag.[1] Once conjugated to a molecule of interest, the biotin moiety allows for:

• Pull-Down Assays: For the identification and characterization of protein-protein interactions.

• Affinity Purification: For the isolation of target molecules from complex mixtures like cell lysates.

• Immobilization: For attaching biomolecules to streptavidin-coated surfaces in applications such as biosensors and microarrays.

Role in Targeted Drug Delivery and PROTACs

Biotin-PEG linkers are increasingly used in the development of targeted therapies. The biotin can target cancer cells that overexpress biotin receptors. Furthermore, the bifunctional nature of Biotin-PEG3-Bromide makes it a suitable building block for the synthesis of Proteolysis Targeting Chimeras (PROTACs). In a PROTAC, one end of the molecule binds to a target protein, while the other end recruits an E3 ubiquitin ligase, leading to the targeted degradation of the protein.

Experimental Protocols

The following sections provide detailed methodologies for common applications of Biotin-PEG3-Bromide. These protocols are intended as a starting point and may require optimization for specific experimental contexts.

General Protocol for Protein Labeling via Nucleophilic Substitution

This protocol describes the labeling of a protein with Biotin-PEG3-Bromide by targeting nucleophilic residues such as lysines or cysteines.

Materials:

• Biotin-PEG3-Bromide

• Protein of interest (in an amine-free buffer, e.g., PBS, at a concentration of 1-5 mg/mL)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-8.0)

• Desalting column or dialysis cassette for purification

Procedure:

• Prepare Protein Solution: Dissolve the protein of interest in the reaction buffer to a final concentration of 1-5 mg/mL.

• Prepare Biotin-PEG3-Bromide Stock Solution: Immediately before use, dissolve Biotin-PEG3-Bromide in a minimal amount of anhydrous DMF or DMSO to create a 10-20 mM stock solution.

• Labeling Reaction: Add a 10- to 50-fold molar excess of the Biotin-PEG3-Bromide stock solution to the protein solution. The optimal molar ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Purification: Remove the excess, unreacted Biotin-PEG3-Bromide using a desalting column or by dialysis against an appropriate buffer (e.g., PBS).

• Characterization: Confirm the biotinylation of the protein using techniques such as a HABA assay, SDS-PAGE with streptavidin-HRP blotting, or mass spectrometry.

• Storage: Store the biotinylated protein at -20°C or -80°C.

General Protocol for a Pull-Down Assay to Identify Protein Interactions

This protocol outlines the use of a biotinylated "bait" protein to capture its interacting "prey" proteins from a cell lysate.

Materials:

• Biotinylated bait protein (prepared as in section 4.1)

• Cell lysate containing prey proteins

• Streptavidin-conjugated magnetic beads or agarose resin

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., high salt buffer, low pH buffer, or SDS-PAGE loading buffer)

Procedure:

• Prepare Cell Lysate: Lyse cells expressing the prey proteins using a suitable lysis buffer and clarify the lysate by centrifugation.

• Immobilize Bait Protein: Incubate the biotinylated bait protein with streptavidin beads for 1-2 hours at 4°C to allow for binding.

• Wash Beads: Wash the beads with wash buffer to remove any unbound bait protein.

• Incubate with Lysate: Add the cell lysate to the beads and incubate for 2-4 hours at 4°C with gentle rotation to allow for the formation of bait-prey complexes.

• Wash Away Unbound Proteins: Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elute Interacting Proteins: Elute the captured prey proteins from the beads using an appropriate elution buffer.

• Analysis: Analyze the eluted proteins by SDS-PAGE followed by Coomassie staining, silver staining, or Western blotting with specific antibodies. For identification of unknown interactors, mass spectrometry can be employed.

Visualizations of Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key experimental workflows and conceptual applications of Biotin-PEG3-Bromide.

References

• 1. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Technical Guide: Characterization of Biotin-PEG3-Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the expected analytical data and experimental protocols for the characterization of Biotin-PEG3-Bromide, a heterobifunctional linker commonly used in bioconjugation and drug delivery applications.

Physicochemical Properties

Biotin-PEG3-Bromide is a chemical compound that incorporates a biotin moiety for affinity binding to streptavidin and avidin, a flexible polyethylene glycol (PEG) spacer to enhance solubility and reduce steric hindrance, and a reactive bromide group for conjugation to nucleophiles.

Property	Value	Source
Chemical Formula	C18H32BrN3O5S	[1]
Molecular Weight	482.43 g/mol	[1]
CAS Number	1041766-91-9	[1]
Appearance	White to off-white solid	[1]
Purity	Typically ≥95% (by NMR)	[1]

Spectroscopic Data

While specific spectra for Biotin-PEG3-Bromide are not publicly available, the following tables represent the expected data based on the analysis of closely related structures and certificates of analysis from suppliers.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is used to confirm the chemical structure of the molecule by identifying the chemical environment of each proton. The data presented below is a representative expectation for a spectrum acquired in a deuterated solvent such as CDCl₃ or DMSO-d₆.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~ 6.4	s	1H	NH (Urea)
~ 6.3	s	1H	NH (Urea)
~ 4.3	m	1H	CH (Biotin ring)
~ 4.1	m	1H	CH (Biotin ring)
~ 3.8 - 3.5	m	12H	O-CH₂ (PEG chain)
~ 3.4	t	2H	CH₂-Br
~ 3.1	m	1H	CH (Biotin ring)
~ 2.9	dd	1H	CH₂ (Biotin ring)
~ 2.7	d	1H	CH₂ (Biotin ring)
~ 2.2	t	2H	CH₂-C=O
~ 1.7 - 1.3	m	6H	CH₂ (Alkyl chain)

Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight of the compound. For Biotin-PEG3-Bromide, electrospray ionization (ESI) is a common technique. The expected molecular ions would correspond to the protonated molecule [M+H]⁺ and the sodium adduct [M+Na]⁺. Due to the presence of bromine, a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br) is expected.

Ion	Calculated m/z	Observed m/z
[M+H]⁺ (⁷⁹Br)	482.14	Consistent with structure
[M+H]⁺ (⁸¹Br)	484.14	Consistent with structure
[M+Na]⁺ (⁷⁹Br)	504.12	Consistent with structure
[M+Na]⁺ (⁸¹Br)	506.12	Consistent with structure

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of Biotin-PEG3-Bromide.

¹H NMR Spectroscopy Protocol

• Sample Preparation:

  • Weigh approximately 5-10 mg of Biotin-PEG3-Bromide.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃; or Dimethyl sulfoxide-d₆, DMSO-d₆) in a clean, dry vial.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.

  • Cap the NMR tube securely.

• Instrument Parameters (Example for a 400 MHz Spectrometer):

  • Spectrometer: 400 MHz NMR Spectrometer

  • Nucleus: ¹H

  • Pulse Program: Standard single pulse (zg30)

  • Number of Scans: 16-64 (depending on sample concentration)

  • Relaxation Delay: 1.0 s

  • Acquisition Time: ~4 s

  • Spectral Width: -2 to 12 ppm

  • Temperature: 298 K (25 °C)

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum manually or automatically.

  • Calibrate the chemical shift scale to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

  • Integrate the peaks to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the peaks to the molecular structure.

Mass Spectrometry Protocol (LC-MS with ESI)

• Sample Preparation:

  • Prepare a stock solution of Biotin-PEG3-Bromide at a concentration of approximately 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase to be used for the analysis.

  • Filter the final solution through a 0.22 µm syringe filter to remove any particulates.

• Instrumentation and Conditions (Example):

  • Instrument: Liquid Chromatograph coupled to a Mass Spectrometer with an Electrospray Ionization (ESI) source.

  • LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to elute the compound (e.g., start with 5% B, ramp to 95% B over several minutes).

  • Flow Rate: 0.2-0.4 mL/min.

  • Ionization Mode: Positive ESI.

  • Capillary Voltage: 3-4 kV.

  • Drying Gas Flow: 8-12 L/min.

  • Drying Gas Temperature: 300-350 °C.

  • Mass Range: m/z 100-1000.

• Data Analysis:

  • Identify the peak corresponding to Biotin-PEG3-Bromide in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peaks ([M+H]⁺ and [M+Na]⁺) and confirm the characteristic isotopic pattern for bromine.

  • Compare the observed m/z values with the calculated theoretical values.

Visualizations

Characterization Workflow

Caption: Figure 1. Analytical Workflow for Biotin-PEG3-Bromide Characterization

Conceptual Signaling Pathway Application

Caption: Figure 2. Conceptual Use in a Pull-Down Assay

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for Antibody Labeling with Biotin-PEG3-Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinylation, the process of covalently attaching biotin to a molecule, is a cornerstone technique in life sciences research. The high-affinity interaction between biotin and streptavidin (or avidin) forms the basis for numerous detection, purification, and immobilization applications. Biotin-labeled antibodies are indispensable tools in a wide array of immunoassays, including ELISA, Western blotting, immunohistochemistry, and flow cytometry.

This document provides a detailed protocol for the labeling of antibodies using Biotin-PEG3-Bromide. This reagent facilitates the introduction of a biotin moiety onto the antibody via a flexible polyethylene glycol (PEG) spacer. The bromide functional group reacts with nucleophilic residues on the antibody, primarily the ε-amino group of lysine residues and the α-amino group of the N-terminus, through an alkylation reaction. The PEG spacer enhances the solubility of the labeled antibody and minimizes steric hindrance, thereby improving the accessibility of the biotin for binding to streptavidin.

While less reactive than commonly used N-hydroxysuccinimide (NHS) esters, alkyl halides like Biotin-PEG3-Bromide offer an alternative for antibody modification. The following sections provide a comprehensive guide to the experimental procedure, characterization of the biotinylated antibody, and relevant quantitative data to assist researchers in successfully labeling their antibodies for downstream applications.

Principle of the Reaction

The labeling of an antibody with Biotin-PEG3-Bromide is based on a nucleophilic substitution reaction. The electron-rich nucleophilic groups on the antibody, predominantly the primary amines of lysine side chains, attack the electrophilic carbon atom of the Biotin-PEG3-Bromide, displacing the bromide leaving group. This results in the formation of a stable secondary amine linkage between the antibody and the biotin-PEG3 moiety. The reaction is pH-dependent, with higher pH values promoting the deprotonation of the amine groups, thereby increasing their nucleophilicity and reactivity.

Data Presentation

Table 1: Recommended Reaction Conditions for Antibody Labeling with Biotin-PEG3-Bromide

Parameter	Recommended Range	Notes
Antibody Concentration	1-5 mg/mL	Higher concentrations can improve labeling efficiency.
Reaction Buffer	Bicarbonate/Carbonate buffer (pH 8.5-9.0) or Phosphate Buffered Saline (PBS, pH 8.0)	Buffer must be free of primary amines (e.g., Tris, glycine).
Molar Excess of Biotin-PEG3-Bromide	50-200 fold	Due to the lower reactivity of alkyl bromides compared to NHS esters, a higher molar excess is recommended. This should be optimized for each specific antibody.
Reaction Temperature	Room Temperature (20-25°C) or 37°C	Higher temperatures can increase the reaction rate but may also risk antibody denaturation.
Incubation Time	4-24 hours	Longer incubation times are necessary due to the slower reaction kinetics of alkyl bromides.
Quenching Reagent	1 M Tris-HCl, pH 8.0 or 1 M Glycine	To stop the reaction by consuming unreacted Biotin-PEG3-Bromide.

Table 2: Estimated Degree of Biotinylation

Molar Excess of Biotin-PEG3-Bromide	Estimated Biotin molecules per Antibody
50x	2 - 5
100x	4 - 8
200x	6 - 12

Note: The degree of biotinylation is an estimation and can vary depending on the antibody, its concentration, and the specific reaction conditions. It is highly recommended to determine the degree of labeling experimentally for each batch of biotinylated antibody.

Experimental Protocols

Protocol 1: Antibody Labeling with Biotin-PEG3-Bromide

Materials:

• Antibody of interest (in an amine-free buffer)

• Biotin-PEG3-Bromide

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Reaction Buffer: 100 mM Sodium Bicarbonate/Carbonate buffer, pH 8.5-9.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., desalting column or size-exclusion chromatography)

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Antibody Preparation:

  • Dialyze the antibody against the Reaction Buffer overnight at 4°C to remove any amine-containing buffers or stabilizers.

  • Adjust the antibody concentration to 1-5 mg/mL in the Reaction Buffer.

• Preparation of Biotin-PEG3-Bromide Stock Solution:

  • Immediately before use, dissolve Biotin-PEG3-Bromide in anhydrous DMF or DMSO to a final concentration of 10 mg/mL. Vortex to ensure it is fully dissolved.

• Biotinylation Reaction:

  • Calculate the required volume of the Biotin-PEG3-Bromide stock solution to achieve the desired molar excess (refer to Table 1).

  • Slowly add the calculated volume of the Biotin-PEG3-Bromide stock solution to the antibody solution while gently vortexing.

  • Incubate the reaction mixture for 4-24 hours at room temperature with gentle stirring. For potentially less stable antibodies, the reaction can be performed at 4°C, but the incubation time should be extended.

• Quenching the Reaction:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 1 hour at room temperature to quench any unreacted Biotin-PEG3-Bromide.

• Purification of the Biotinylated Antibody:

  • Remove the excess, unreacted biotinylation reagent by gel filtration using a desalting column or by size-exclusion chromatography. Equilibrate the column with PBS, pH 7.4.

  • Collect the protein fractions containing the biotinylated antibody.

• Characterization and Storage:

  • Determine the protein concentration of the purified biotinylated antibody using a BCA assay or by measuring the absorbance at 280 nm.

  • Determine the degree of biotinylation using the HABA assay (Protocol 2).

  • Assess the functionality of the biotinylated antibody using an appropriate immunoassay such as ELISA or flow cytometry (Protocols 3 and 4).

  • Store the biotinylated antibody at 4°C for short-term storage or at -20°C or -80°C for long-term storage. Add a cryoprotectant like glycerol if freezing.

Protocol 2: Determination of the Degree of Biotinylation using the HABA Assay

The HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay is a colorimetric method to estimate the number of biotin molecules per antibody.[1][2][3][4]

Materials:

• HABA/Avidin solution

• Biotinylated antibody sample (purified)

• Spectrophotometer or microplate reader capable of measuring absorbance at 500 nm

Procedure:

• Add a known volume of the HABA/Avidin solution to a cuvette or microplate well and measure the absorbance at 500 nm (A500_HABA/Avidin).[3]

• Add a known volume and concentration of the purified biotinylated antibody to the HABA/Avidin solution. Mix well and incubate for 5 minutes.[2]

• Measure the absorbance at 500 nm again (A500_HABA/Avidin/Biotin).[3]

• Calculate the moles of biotin per mole of antibody using the change in absorbance and the molar extinction coefficient of the HABA/Avidin complex. Refer to the manufacturer's instructions for the specific HABA assay kit for detailed calculations.

Protocol 3: Functional Assessment by Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol is a general guideline for a direct ELISA to assess the binding activity of the biotinylated antibody.[5][6]

Materials:

• Antigen-coated microplate

• Biotinylated primary antibody

• Unlabeled primary antibody (as a control)

• Streptavidin-HRP (Horseradish Peroxidase)

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 5% non-fat dry milk in wash buffer)

• Microplate reader

Procedure:

• Block the antigen-coated microplate with blocking buffer for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Add serial dilutions of the biotinylated antibody and the unlabeled control antibody to the wells. Incubate for 1-2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add Streptavidin-HRP to the wells containing the biotinylated antibody. For the unlabeled antibody, add an HRP-conjugated secondary antibody. Incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

• Add TMB substrate and incubate in the dark until a blue color develops.

• Add the stop solution to quench the reaction.

• Read the absorbance at 450 nm.

• Compare the binding curves of the biotinylated and unlabeled antibodies to assess any loss of function.

Protocol 4: Functional Assessment by Flow Cytometry

This protocol provides a general workflow for staining cells with a biotinylated primary antibody for flow cytometric analysis.[7][8][9]

Materials:

• Cell suspension expressing the target antigen

• Biotinylated primary antibody

• Unlabeled primary antibody (as a control)

• Fluorochrome-conjugated Streptavidin (e.g., Streptavidin-PE)

• Fluorochrome-conjugated secondary antibody (for the unlabeled control)

• FACS buffer (e.g., PBS with 2% FBS)

• Flow cytometer

Procedure:

• Prepare a single-cell suspension and wash the cells with FACS buffer.

• Incubate the cells with the biotinylated antibody or the unlabeled control antibody for 30 minutes at 4°C.

• Wash the cells twice with FACS buffer.

• For cells stained with the biotinylated antibody, add the fluorochrome-conjugated streptavidin and incubate for 30 minutes at 4°C in the dark. For the unlabeled control, add the fluorochrome-conjugated secondary antibody.

• Wash the cells twice with FACS buffer.

• Resuspend the cells in FACS buffer and analyze on a flow cytometer.

• Compare the staining intensity of the biotinylated antibody with the unlabeled control to evaluate its binding performance.

Mandatory Visualizations

Caption: Experimental workflow for antibody labeling.

Caption: Chemical reaction of antibody labeling.

Troubleshooting

Problem	Possible Cause	Solution
Low Biotinylation Efficiency	Antibody concentration is too low.	Concentrate the antibody to 1-5 mg/mL.
Molar excess of Biotin-PEG3-Bromide is insufficient.	Increase the molar excess of the biotinylation reagent.
Reaction time is too short.	Increase the incubation time.
Presence of primary amines in the antibody buffer.	Ensure the antibody is in an amine-free buffer by dialysis or buffer exchange.[10]
Antibody Precipitation	High degree of biotinylation altering the pI.	Decrease the molar excess of the biotinylation reagent.
Antibody is not stable at the reaction pH.	Perform the reaction at a lower pH (e.g., 8.0) and for a longer duration.
Loss of Antibody Function	Biotinylation of lysine residues in the antigen-binding site.	Decrease the molar excess of the biotinylation reagent to reduce the degree of labeling.
Antibody denaturation during the reaction.	Perform the reaction at a lower temperature (e.g., 4°C) for a longer duration.
High Background in Immunoassays	Incomplete removal of free biotin.	Ensure thorough purification of the biotinylated antibody using a desalting column or dialysis.[10][11]
Non-specific binding of the biotinylated antibody.	Optimize blocking conditions and antibody concentration in the immunoassay.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. anaspec.com [anaspec.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 5. ELISA Protocol(biotin)-Chongqing Biospes Co., Ltd [biospes.com]
• 6. ELISA Protocol with Biotinylated Chemokines and Soluble Receptors - Recombinant Biotinylated Chemokine Proteins from ChemoTactics [chemotactics.com]
• 7. biotium.com [biotium.com]
• 8. Affinity determination of biotinylated antibodies by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ulab360.com [ulab360.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Biotin-PEG3-Bromide in Pull-Down Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG3-Bromide is a versatile biotinylation reagent used to covalently label proteins and other biomolecules for subsequent affinity-based applications, most notably pull-down assays.[1][2] This reagent features a biotin moiety for high-affinity binding to streptavidin, a flexible polyethylene glycol (PEG) spacer arm to minimize steric hindrance, and a reactive bromide group. The bromide acts as a leaving group, allowing for nucleophilic substitution by electron-rich amino acid residues on a protein, such as the thiol group of cysteine or the amine groups of lysine and the N-terminus, resulting in a stable covalent bond.

Pull-down assays are a powerful in vitro technique to study protein-protein interactions.[3][4] By immobilizing a biotinylated "bait" protein on streptavidin-coated beads, researchers can capture and identify interacting "prey" proteins from complex biological mixtures like cell lysates.[3] This application note provides detailed protocols for using Biotin-PEG3-Bromide to prepare bait proteins and perform subsequent pull-down assays to identify and quantify protein interaction partners.

Principle of Reaction

The core of the labeling process is a nucleophilic substitution reaction where a nucleophilic group on the protein, typically a deprotonated thiol (thiolate) from a cysteine residue, attacks the electrophilic carbon atom of the Biotin-PEG3-Bromide, displacing the bromide ion. This forms a stable thioether bond, covalently linking the biotin tag to the protein. While cysteine's sulfhydryl group is a primary target due to its high nucleophilicity, other nucleophilic residues like lysine can also react, particularly at a slightly basic pH.

Data Presentation

Quantitative analysis of proteins co-purified with the biotinylated bait is typically performed using mass spectrometry. The following table presents representative data from a hypothetical pull-down assay using a biotinylated Epidermal Growth Factor Receptor (EGFR) as bait to identify interacting proteins from A431 cell lysate. Data is presented with protein identifiers, scores for identification confidence, and quantitative values (e.g., spectral counts or fold change over control) to indicate the abundance of the identified proteins.

Protein ID (UniProt)	Gene Symbol	Protein Name	Score	Spectral Counts (EGFR-Biotin)	Spectral Counts (Control)	Fold Change
P00533	EGFR	Epidermal growth factor receptor	542	1253	5	250.6
P62993	GRB2	Growth factor receptor-bound protein 2	315	210	2	105.0
Q13480	SOS1	Son of sevenless homolog 1	289	155	1	155.0
P27361	SHC1	SHC-transforming protein 1	250	120	3	40.0
P43405	STAT1	Signal transducer and activator of transcription 1	198	85	1	85.0
P52566	STAT3	Signal transducer and activator of transcription 3	185	78	2	39.0
P08069	HSP90AA1	Heat shock protein HSP 90-alpha	150	65	10	6.5
P63104	AP2A1	AP-2 complex subunit alpha-1	132	58	4	14.5

Experimental Protocols

Protocol 1: Biotinylation of Bait Protein with Biotin-PEG3-Bromide

This protocol is adapted from methods for protein alkylation with bromoacetyl reagents and may require optimization for your specific protein of interest.

Materials:

• Biotin-PEG3-Bromide

• Purified bait protein (1-10 mg/mL)

• Alkylation Buffer: 50 mM Tris-HCl, pH 8.0

• Dimethyl sulfoxide (DMSO)

• Quenching Solution: 1 M Dithiothreitol (DTT)

• Desalting column or dialysis cassette

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Protein Preparation:

  • Dissolve or buffer exchange the purified bait protein into Alkylation Buffer to a final concentration of 1-10 mg/mL.

  • If the protein contains disulfide bonds that may mask reactive cysteines, consider a reduction step with 10 mM DTT for 1 hour at room temperature. Crucially, the reducing agent must be removed by a desalting column or dialysis before adding the Biotin-PEG3-Bromide.

• Reagent Preparation:

  • Immediately before use, prepare a 10 mM stock solution of Biotin-PEG3-Bromide in DMSO.

• Alkylation Reaction:

  • Add the 10 mM Biotin-PEG3-Bromide stock solution to the protein solution to achieve a 10-fold molar excess of the reagent over the protein.

  • Incubate the reaction mixture for 2 hours at room temperature with gentle mixing.

• Quenching the Reaction:

  • To stop the alkylation reaction, add the Quenching Solution to a final concentration of 10-20 mM. This will react with any excess Biotin-PEG3-Bromide.

  • Incubate for 15 minutes at room temperature.

• Removal of Excess Reagent:

  • Remove unreacted Biotin-PEG3-Bromide and quenching agent by buffer exchange into PBS using a desalting column or by dialysis.

• Verification of Biotinylation (Optional):

  • Confirm successful biotinylation using a Western blot with streptavidin-HRP or by mass spectrometry to detect the mass shift corresponding to the addition of the Biotin-PEG3 moiety.

Protocol 2: Pull-Down Assay with Biotinylated Bait Protein

Materials:

• Biotinylated bait protein (from Protocol 1)

• Streptavidin-conjugated magnetic beads or agarose resin

• Cell lysate containing prey proteins

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., 2% SDS in 50 mM Tris-HCl, pH 7.5, or a buffer containing free biotin)

• SDS-PAGE sample buffer

Procedure:

• Preparation of Streptavidin Beads:

  • Resuspend the streptavidin beads and transfer the desired amount to a microcentrifuge tube.

  • Wash the beads twice with Lysis Buffer.

• Immobilization of Bait Protein:

  • Add the biotinylated bait protein to the washed streptavidin beads.

  • Incubate for 1-2 hours at 4°C with gentle rotation to allow the biotin-streptavidin interaction.

  • Wash the beads three times with Lysis Buffer to remove any unbound bait protein.

• Binding of Prey Proteins:

  • Add the cell lysate containing the prey proteins to the beads with the immobilized bait protein.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

  • Control: In a parallel tube, incubate streptavidin beads without the bait protein with the cell lysate to identify non-specific binders.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads three to five times with Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • Add Elution Buffer to the beads and incubate at 95°C for 5-10 minutes (for SDS elution) or according to the manufacturer's instructions for biotin-based elution.

  • Separate the beads from the eluate, which now contains the bait protein and its interacting partners.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE followed by Coomassie staining, silver staining, or Western blotting.

  • For comprehensive identification of interacting proteins, proceed with in-gel digestion and analysis by mass spectrometry.

Visualizations

Chemical Reaction and Pull-Down Workflow

Caption: Workflow of protein biotinylation and subsequent pull-down assay.

EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway highlighting key protein interactions.

References

• 1. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. bioclone.net [bioclone.net]
• 4. youtube.com [youtube.com]

Application Notes and Protocols: Biotin-PEG3-Bromide Conjugation to Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG3-Bromide is a versatile bioconjugation reagent that facilitates the covalent attachment of a biotin moiety to peptides and other biomolecules. This reagent features a biotin group for high-affinity binding to streptavidin and avidin, a flexible tri-polyethylene glycol (PEG3) spacer to enhance solubility and reduce steric hindrance, and a reactive bromide group for conjugation. The bromide acts as a leaving group, enabling the alkylation of nucleophilic functional groups on the peptide, such as the N-terminal α-amine or the ε-amine of lysine residues.

The biotinylation of peptides is a cornerstone technique in various fields of life science research and drug development.[1] The exceptionally strong and specific interaction between biotin and streptavidin (or avidin) allows for the sensitive detection, efficient purification, and targeted immobilization of peptides.[1][2] Applications of biotinylated peptides are extensive and include immunoassays like ELISA, protein pull-down assays to study protein-protein interactions, cell surface labeling, and affinity chromatography.[1][3]

This document provides detailed protocols for the conjugation of Biotin-PEG3-Bromide to peptides, purification of the resulting conjugate, and its application in a pull-down assay to investigate protein-protein interactions.

Reagent Properties and Reaction Data

A clear understanding of the reagent's properties and expected reaction outcomes is crucial for successful conjugation.

Property	Value	Reference
Chemical Name	Biotin-PEG3-Bromide	[4]
Molecular Formula	C18H32BrN3O5S	[4]
Molecular Weight	482.4 g/mol	[4]
Reactive Group	Bromide (-Br)	[4]
Target Functional Groups	Primary amines (N-terminus, Lysine), Thiols (Cysteine)	[4]
Storage Conditions	-20°C, desiccated	[4]

Table 2: Representative Yields of N-Alkylation on a Solid-Phase Support

The following data, adapted from a study on the N-alkylation of a primary amine on a solid-phase support with various alkyl halides, provides an indication of the potential reaction yields. While these are not direct measurements for Biotin-PEG3-Bromide in solution, they offer valuable insights into the reactivity of alkyl bromides.

Alkyl Halide	Reaction Time (days)	Temperature (°C)	Yield (%)
Ethyl Iodide	2	Room Temperature	95
Allyl Bromide	2	Room Temperature	>98
Benzyl Bromide	2	Room Temperature	>98
2-Phenylethyl Bromide	2	Room Temperature	20
CPM Bromide	3	Room Temperature	76
CPM Bromide	3 + 1 day at 80°C	80	93

Yields were determined by HPLC analysis of the reaction on a solid-phase support and may vary depending on the specific peptide sequence, reaction conditions, and whether the reaction is performed in solution or on a solid phase.

Experimental Protocols

Protocol 1: Conjugation of Biotin-PEG3-Bromide to a Peptide

This protocol describes the alkylation of primary amines (N-terminus or lysine side chains) of a peptide with Biotin-PEG3-Bromide in solution.

Materials:

• Peptide with at least one primary amine.

• Biotin-PEG3-Bromide.

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.0-9.0.

• Quenching Reagent: 1 M Tris-HCl, pH 8.0.

• Reaction tubes.

• Standard laboratory equipment (pipettes, vortex mixer, centrifuge).

Procedure:

• Peptide Preparation: Dissolve the peptide in the Reaction Buffer to a final concentration of 1-5 mg/mL. If the peptide has limited aqueous solubility, it can first be dissolved in a minimal amount of DMF or DMSO and then diluted with the Reaction Buffer.

• Biotin-PEG3-Bromide Preparation: Immediately before use, dissolve Biotin-PEG3-Bromide in anhydrous DMF or DMSO to a concentration of 10-20 mg/mL.

• Reaction Setup: Add a 10- to 20-fold molar excess of the dissolved Biotin-PEG3-Bromide to the peptide solution. The optimal molar ratio may need to be determined empirically for each peptide.

• Incubation: Incubate the reaction mixture for 4-24 hours at room temperature with gentle mixing. The reaction can also be performed at 4°C for 24-48 hours to minimize potential side reactions.

• Quenching: Add the Quenching Reagent to the reaction mixture to a final concentration of 50 mM to consume any unreacted Biotin-PEG3-Bromide. Incubate for 1 hour at room temperature.

• Purification: Proceed immediately to the purification of the biotinylated peptide as described in Protocol 2.

Caption: Regulation of Cx43 by c-Src and pull-down assay principle.

Protocol 4: Pull-Down Assay

Materials:

• Purified Biotinylated Cx43 Peptide (e.g., derived from the 266-283 region of Cx43).

• Control Biotinylated Peptide (e.g., a scrambled sequence).

• Cell Lysate containing c-Src.

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Streptavidin Magnetic Beads.

• Binding/Wash Buffer (e.g., PBS with 0.1% Tween-20).

• Elution Buffer for SDS-PAGE (e.g., 2x Laemmli sample buffer).

• SDS-PAGE gels, transfer apparatus, and Western blotting reagents.

• Primary antibody against c-Src.

• Secondary HRP-conjugated antibody.

• Chemiluminescent substrate.

Procedure:

• Cell Lysate Preparation: Prepare a cell lysate from a cell line known to express c-Src using an appropriate lysis buffer containing protease and phosphatase inhibitors. Clarify the lysate by centrifugation.

• Bead Preparation: Prepare and equilibrate streptavidin magnetic beads as described in Protocol 2.

• Bait Immobilization: Incubate the equilibrated beads with the biotinylated Cx43 peptide (and the control peptide in a separate tube) for 1 hour at 4°C with gentle rotation to immobilize the bait.

• Washing: Pellet the beads and wash three times with Binding/Wash Buffer to remove unbound peptide.

• Protein Binding: Add the cell lysate to the beads with the immobilized peptide. Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing: Pellet the beads and wash three to five times with Binding/Wash Buffer to remove non-specifically bound proteins.

• Elution: After the final wash, remove all supernatant and resuspend the beads in Elution Buffer for SDS-PAGE. Heat the samples at 95-100°C for 5-10 minutes to elute the bound proteins.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and probe with a primary antibody against c-Src followed by an HRP-conjugated secondary antibody. Visualize the bands using a chemiluminescent substrate. A band corresponding to c-Src in the lane with the Cx43 peptide but not in the control lane indicates a specific interaction.

Conclusion

The conjugation of Biotin-PEG3-Bromide to peptides is a robust and versatile method for a wide range of applications in biological research and drug development. The protocols provided herein offer a comprehensive guide for the successful biotinylation, purification, and application of peptide conjugates. The example of a pull-down assay to study the Cx43-c-Src interaction highlights the power of this technique in elucidating complex cellular signaling pathways. Careful optimization of reaction conditions and appropriate controls are essential for obtaining reliable and reproducible results.

References

• 1. Optimization of cysteine residue alkylation using an on-line LC-MS strategy: Benefits of using a cocktail of haloacetamide reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Conjugation of synthetic peptides to proteins: quantitation from S-carboxymethylcysteine released upon acid hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]

Application Notes and Protocols for Protein Biotinylation using Biotin-PEG3-Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinylation, the process of covalently attaching biotin to a molecule, is a cornerstone technique in life sciences research and drug development. The high-affinity interaction between biotin and streptavidin (or avidin) enables a wide range of applications, including protein purification, immobilization, and detection. Biotin-PEG3-Bromide is a biotinylation reagent that facilitates the introduction of a biotin moiety onto proteins and other biomolecules. This reagent features a triethylene glycol (PEG3) spacer arm, which enhances the water solubility of the labeled protein and minimizes steric hindrance, thereby improving the accessibility of the biotin group for binding to streptavidin.

The reactive group in Biotin-PEG3-Bromide is an alkyl bromide. This functional group reacts with nucleophilic residues on the protein surface, primarily the ε-amino group of lysine residues and the sulfhydryl group of cysteine residues, via a nucleophilic substitution reaction. This document provides detailed application notes and a comprehensive protocol for the use of Biotin-PEG3-Bromide in protein biotinylation.

Principle of Reaction

The biotinylation of a protein with Biotin-PEG3-Bromide proceeds through an alkylation reaction. The nucleophilic side chains of certain amino acids, most notably the primary amine of lysine and the thiol group of cysteine, attack the electrophilic carbon atom of the bromide group. This results in the formation of a stable covalent bond and the displacement of the bromide ion. The reaction is most efficient at a slightly alkaline pH, which promotes the deprotonation of the amino and sulfhydryl groups, increasing their nucleophilicity.

Data Presentation: Reaction Conditions Summary

The following table summarizes the key quantitative parameters for the biotinylation of proteins using Biotin-PEG3-Bromide, based on established principles of protein alkylation.

Parameter	Recommended Range	Notes
Protein Concentration	1 - 10 mg/mL	Higher concentrations generally lead to higher efficiency.
Molar Excess of Biotin-PEG3-Bromide	10- to 50-fold	The optimal ratio is protein-dependent and should be determined empirically. For dilute protein solutions, a higher molar excess is recommended.[1]
Reaction Buffer	Phosphate-Buffered Saline (PBS) or Bicarbonate/Carbonate Buffer	Amine-free buffers are crucial to avoid competing reactions. Buffers like Tris or glycine should not be used.[1][2]
Reaction pH	7.5 - 8.5	A slightly alkaline pH enhances the nucleophilicity of primary amines (lysine) and thiols (cysteine).
Reaction Temperature	4°C to Room Temperature (20-25°C)	Lower temperatures can help to minimize side reactions and protein degradation.
Incubation Time	30 minutes to 2 hours	The optimal time depends on the protein and the desired degree of biotinylation. Longer incubation times can be used, but may increase the risk of side reactions.[1]
Quenching Reagent	10-50 mM Tris, Glycine, or Cysteine	Added to stop the reaction by consuming excess Biotin-PEG3-Bromide.[3][4]

Experimental Protocols

Materials

• Protein of interest

• Biotin-PEG3-Bromide

• Reaction Buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 8.0)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette for purification

• Storage Buffer for the biotinylated protein

Experimental Workflow Diagram

Caption: Workflow for biotinylating proteins with Biotin-PEG3-Bromide.

Detailed Protocol

• Protein Preparation:

  • Ensure the protein sample is in an amine-free buffer at a concentration of 1-10 mg/mL. If the buffer contains primary amines (e.g., Tris, glycine), perform a buffer exchange into the Reaction Buffer using a desalting column or dialysis.

• Preparation of Biotin-PEG3-Bromide Stock Solution:

  • Allow the vial of Biotin-PEG3-Bromide to equilibrate to room temperature before opening to prevent moisture condensation.

  • Immediately before use, dissolve the Biotin-PEG3-Bromide in anhydrous DMF or DMSO to a final concentration of 10 mM. Do not prepare stock solutions for long-term storage as the reagent can hydrolyze.

• Biotinylation Reaction:

  • Calculate the required volume of the 10 mM Biotin-PEG3-Bromide stock solution to achieve the desired molar excess (e.g., 20-fold molar excess over the protein).

  • Add the calculated volume of the Biotin-PEG3-Bromide solution to the protein solution while gently vortexing.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • To stop the biotinylation reaction, add the Quenching Buffer to a final concentration of 10-50 mM (e.g., add 10-50 µL of 1 M Tris-HCl, pH 8.0 per 1 mL of reaction mixture).

  • Incubate for 15-30 minutes at room temperature.[3]

• Purification of the Biotinylated Protein:

  • Remove the excess, unreacted Biotin-PEG3-Bromide and the quenching reagent by buffer exchange using a desalting column or by dialysis against a suitable storage buffer (e.g., PBS).[5][6]

• Analysis of Biotinylation:

  • Determine the degree of biotinylation using methods such as the HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay, a streptavidin gel-shift assay, or mass spectrometry.[7] For the HABA assay, a change in absorbance at 500 nm upon addition of the biotinylated protein to an avidin-HABA complex is proportional to the amount of biotin incorporated.[7]

Potential Side Reactions and Mitigation

While lysine and cysteine residues are the primary targets for alkylation by Biotin-PEG3-Bromide, side reactions with other nucleophilic amino acid residues can occur, particularly under harsh conditions (e.g., high pH, high temperature, long incubation times).

• Histidine: The imidazole ring of histidine can be alkylated. This reaction is generally less favorable than the alkylation of primary amines and thiols at the recommended pH range.

• Methionine: The thioether side chain of methionine can also be alkylated.

• Tyrosine and Serine: At very high pH values, the hydroxyl groups of tyrosine and serine can become deprotonated and act as nucleophiles.

To minimize these side reactions, it is crucial to adhere to the recommended reaction conditions, particularly the pH range of 7.5-8.5. Optimizing the molar excess of the biotinylation reagent and the incubation time for each specific protein is also recommended to achieve sufficient labeling while minimizing off-target modifications.

Signaling Pathway Diagram (Illustrative Example)

While Biotin-PEG3-Bromide itself is not part of a signaling pathway, the biotinylated protein can be used to study such pathways. For instance, a biotinylated ligand can be used to pull down its receptor and associated signaling molecules. The following is an illustrative diagram of a generic signaling pathway that could be investigated using a biotinylated protein.

Caption: A generic signaling pathway initiated by a biotinylated ligand.

Conclusion

Biotin-PEG3-Bromide is a valuable reagent for the biotinylation of proteins. By understanding the principles of the underlying alkylation reaction and carefully controlling the reaction conditions, researchers can achieve efficient and specific labeling of their protein of interest. The detailed protocol and application notes provided here serve as a comprehensive guide for the successful implementation of this technique in a variety of research and development applications.

References

• 1. apexbt.com [apexbt.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Simple Elution Strategy for Biotinylated Proteins Bound to Streptavidin Conjugated Beads using Excess Biotin and Heat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Biotinylation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Biotin-PEG3-Bromide in Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG3-Bromide is a heterobifunctional linker that plays a crucial role in the development of targeted drug delivery systems. It incorporates a biotin moiety for selective targeting of cells that overexpress biotin receptors, a triethylene glycol (PEG3) spacer to enhance solubility and reduce steric hindrance, and a reactive bromide group for conjugation to therapeutic payloads.[1][2] This combination of features makes it a valuable tool in the construction of antibody-drug conjugates (ADCs), PROTACs, and targeted nanoparticles.[2] The bromide group can be readily displaced by nucleophiles such as amines and thiols, allowing for the covalent attachment of a wide range of molecules.[1][2]

The targeting strategy relies on the high affinity of biotin for its receptors, which are often overexpressed on the surface of various cancer cells, including those of the breast, lung, colon, and ovaries.[3][4] This overexpression provides a mechanism for the selective delivery of cytotoxic agents to tumor tissues, thereby enhancing therapeutic efficacy while minimizing off-target toxicity.[3][4]

Chemical Properties and Handling

Property	Value	Reference
Chemical Formula	C18H32BrN3O5S	[2]
Molecular Weight	482.4 g/mol	[2]
Appearance	White to off-white solid
Purity	Typically >95%	[2]
Solubility	Soluble in DMSO, DMF, and alcohols
Storage Conditions	Store at -20°C for long-term stability.	[1][2]

Handling Precautions: Biotin-PEG3-Bromide should be handled in a well-ventilated area, and personal protective equipment (gloves, lab coat, safety glasses) should be worn. Avoid inhalation of dust and contact with skin and eyes.

Applications in Targeted Drug Delivery

Biotin-PEG3-Bromide serves as a critical linker in various targeted therapeutic strategies:

• Antibody-Drug Conjugates (ADCs): By conjugating a potent cytotoxic drug to an antibody via the Biotin-PEG3-Bromide linker, the resulting ADC can selectively deliver the payload to cancer cells expressing the target antigen. The biotin moiety can further enhance cellular uptake through biotin receptor-mediated endocytosis.

• Targeted Nanoparticles: Nanoparticles, such as liposomes or polymeric nanoparticles, can be functionalized with Biotin-PEG3-Bromide to facilitate active targeting to tumor sites. This approach improves the accumulation of the therapeutic-loaded nanoparticles in the tumor microenvironment.[5]

• PROTACs (Proteolysis Targeting Chimeras): In the context of PROTACs, this linker can be used to connect a ligand for a target protein and a ligand for an E3 ubiquitin ligase, with the biotin providing an additional targeting or purification handle.

• Prodrug Development: Biotin-PEG3-Bromide can be used to synthesize targeted prodrugs that release the active therapeutic agent upon internalization into the target cells.[6][7]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing biotinylated drug delivery systems.

Table 1: Biotin Receptor Expression in Cancer Cell Lines

Cell Line	Cancer Type	Biotin Receptor Expression Level	Reference
MCF-7	Breast Cancer	High	[3][8]
MDA-MB-231	Breast Cancer	High	[3]
MDA-MB-157	Breast Cancer	Low	[3]
HeLa	Cervical Cancer	High	[9]
KB	Oral Cancer	High	[9]
A549	Lung Cancer	High	[3]
HT29	Colon Cancer	High	[7]
Du145	Prostate Cancer	High	[7]

Table 2: In Vitro Efficacy of Biotin-Targeted vs. Non-Targeted Nanoparticles

Cell Line	Drug	Delivery System	IC50 (Targeted)	IC50 (Non-Targeted)	Fold Improvement	Reference
HeLa	Paclitaxel	PEG/PCL Nanoparticles	~5 µg/mL	~20 µg/mL	~4x	[5]
SKBR3	Doxorubicin	Liposomes	~0.8 µM	~2.5 µM	~3.1x
HT29	Cisplatin	Gold Nanoparticles	~1.5 µM	~5.0 µM	~3.3x

Table 3: Drug Loading and Encapsulation Efficiency of Biotinylated Nanoparticles

Nanoparticle Type	Drug	Drug Loading Efficiency (%)	Encapsulation Efficiency (%)	Reference
PLGA-PEG-Biotin	SN-38	~8%	~75%	[10]
PEG/PCL-Biotin	Paclitaxel	~10%	~85%	[5]
Gold Nanoparticles-Biotin	Copper Complex	Not Reported	Not Reported	[11]
Polymeric Micelles	Docetaxel	~15%	~99.6%	[12]

Experimental Protocols

Protocol 1: Conjugation of Biotin-PEG3-Bromide to an Amine-Containing Drug

This protocol describes a general method for the alkylation of a primary or secondary amine on a therapeutic molecule with Biotin-PEG3-Bromide.

Materials:

• Biotin-PEG3-Bromide

• Amine-containing drug

• Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))

• Inert gas (e.g., Argon or Nitrogen)

• Base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA))

• Reaction vessel

• Stirring apparatus

• Purification system (e.g., HPLC, column chromatography)

Procedure:

• Preparation: Ensure all glassware is dry and the reaction is performed under an inert atmosphere to prevent side reactions with moisture.

• Dissolution: Dissolve the amine-containing drug in the anhydrous solvent in the reaction vessel.

• Base Addition: Add 2-3 molar equivalents of the base (e.g., DIPEA) to the solution to deprotonate the amine, making it more nucleophilic. Stir for 10-15 minutes at room temperature.

• Linker Addition: Dissolve Biotin-PEG3-Bromide (1.0-1.2 molar equivalents) in a small amount of the anhydrous solvent and add it dropwise to the reaction mixture.

• Reaction: Allow the reaction to proceed at room temperature for 12-24 hours, or gently heat to 40-50°C to expedite the reaction if the reactants are stable at elevated temperatures. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Quenching: Once the reaction is complete, quench any unreacted Biotin-PEG3-Bromide by adding a small amount of an amine-containing quenching agent (e.g., Tris buffer).

• Purification: Remove the solvent under reduced pressure. Purify the resulting biotinylated drug conjugate using an appropriate chromatographic method, such as reverse-phase HPLC or silica gel chromatography, to remove excess reagents and byproducts.

• Characterization: Confirm the identity and purity of the final product using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: In Vitro Cellular Uptake Assay

This protocol outlines a method to evaluate the cellular uptake of a biotinylated drug conjugate in cancer cells overexpressing biotin receptors.

Materials:

• Biotinylated drug conjugate (and a non-biotinylated control)

• Cancer cell line with high biotin receptor expression (e.g., MCF-7)

• Normal cell line with low biotin receptor expression (e.g., HEK293T)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

• Fluorescently labeled streptavidin (if the conjugate is not inherently fluorescent)

• Flow cytometer or fluorescence microscope

• 96-well plates

Procedure:

• Cell Seeding: Seed the cancer and normal cells in 96-well plates at a suitable density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Treatment: Prepare serial dilutions of the biotinylated drug conjugate and the non-biotinylated control in cell culture medium. Remove the old medium from the cells and add the drug-containing medium.

• Incubation: Incubate the cells with the drug conjugates for a predetermined time (e.g., 1, 4, or 24 hours).

• Washing: After incubation, remove the drug-containing medium and wash the cells three times with ice-cold PBS to remove any unbound conjugate.

• Staining (if applicable): If the conjugate is not fluorescent, incubate the cells with a solution of fluorescently labeled streptavidin in PBS for 30-60 minutes at 4°C to label the internalized biotinylated conjugate. Wash the cells again with PBS.

• Analysis:

  • Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution, resuspend them in PBS, and analyze the fluorescence intensity using a flow cytometer.

  • Fluorescence Microscopy: Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde), and visualize the cellular uptake of the fluorescent conjugate using a fluorescence microscope.

• Data Quantification: Quantify the mean fluorescence intensity from the flow cytometry data or the fluorescence signal from the microscopy images to compare the uptake of the biotinylated conjugate in cancer versus normal cells, and against the non-biotinylated control.

Visualizations

Biotin Receptor-Mediated Endocytosis Signaling Pathway

Caption: Biotin receptor-mediated endocytosis pathway.

Experimental Workflow for Developing a Biotin-Targeted Nanoparticle

Caption: Workflow for targeted nanoparticle development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]
• 3. Recent advances in biotin-based therapeutic agents for cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. Recent advances in biotin-based therapeutic agents for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of two biotin-PEG4‑diarylidenyl piperidone prodrugs as potent antitumor agents with good efficacy, limited toxicity, and low resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Probing biotin receptors in cancer cells with rationally designed fluorogenic squaraine dimers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Single- versus Dual-Targeted Nanoparticles with Folic Acid and Biotin for Anticancer Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leveraging the Streptavidin-Biotin Interaction for Sensitive Detection

For Researchers, Scientists, and Drug Development Professionals

The streptavidin-biotin interaction is a cornerstone of modern biological detection systems, renowned for its extraordinary affinity and stability. This non-covalent bond is one of the strongest known in nature, making it an invaluable tool for a multitude of applications ranging from immunoassays to targeted drug delivery.[1][2][3] This document provides a detailed overview of the streptavidin-biotin system, quantitative data to inform assay design, and comprehensive protocols for its implementation in key detection methodologies.

The Foundation: Streptavidin and Biotin

Streptavidin, a tetrameric protein isolated from Streptomyces avidinii, possesses four high-affinity binding sites for biotin (Vitamin B7).[1][4] This interaction is characterized by a very low dissociation constant (Kd), indicating a remarkably stable complex once formed. The bond formation is rapid and withstands harsh conditions such as extreme pH, temperature, and denaturing agents.[1][5]

Avidin, a glycoprotein found in egg whites, also binds biotin with high affinity but can exhibit higher non-specific binding due to its carbohydrate content and high isoelectric point.[6] For this reason, streptavidin is often the preferred choice for detection assays to minimize background signal.[6]

The versatility of the system lies in the ability to conjugate biotin to a wide array of molecules, including antibodies, nucleic acids, and proteins, with minimal interference to their biological function.[1][6] This allows for a modular approach to detection, where a biotinylated probe specifically binds to the target of interest, and a streptavidin-conjugated reporter molecule provides the detectable signal.

Quantitative Data for Assay Optimization

The exceptional properties of the streptavidin-biotin interaction are quantified by its binding affinity, kinetics, and stability. Understanding these parameters is crucial for designing sensitive and robust detection assays.

Parameter	Value	Protein	Conditions	Reference
Dissociation Constant (Kd)	~10⁻¹⁴ M	Streptavidin	[2]
~10⁻¹⁵ M	Avidin	[1][5]
Binding Rate Constant (kon)	3.0 x 10⁶ - 4.5 x 10⁷ M⁻¹s⁻¹	Streptavidin	[7]
Thermal Stability (Tm) - Unbound	75°C	Streptavidin	Phosphate Buffer	[8]
83°C	Avidin	Phosphate Buffer	[8]
Thermal Stability (Tm) - Biotin-Bound	112°C	Streptavidin	Phosphate Buffer, Full Saturation	[8][9]
117°C	Avidin	Phosphate Buffer, Full Saturation	[8]
108°C	Streptavidin	6 M Guanidinium Hydrochloride	[8]
87°C (Dimer), 106°C (Tetramer)	Streptavidin	8 M Urea	[8]

Visualizing the Principles

The Streptavidin-Biotin Interaction

Caption: Streptavidin tetramer with four high-affinity binding sites for biotin.

Signal Amplification Workflow

Caption: Signal amplification using a biotinylated secondary antibody and streptavidin-enzyme conjugate.

Experimental Protocols

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a sandwich ELISA format with streptavidin-biotin detection for enhanced sensitivity.[10]

Materials:

• ELISA-compatible 96-well microtiter plate

• Coating Buffer (e.g., 50 mM Carbonate-Bicarbonate, pH 9.6)

• Capture Antibody

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Samples and Standards

• Biotinylated Detection Antibody

• Streptavidin-HRP (Horseradish Peroxidase) conjugate

• TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Coating: Dilute the capture antibody in Coating Buffer and add 100 µL to each well. Incubate overnight at 4°C or for 2-4 hours at room temperature.

• Washing: Aspirate the coating solution and wash the plate 3 times with 300 µL of Wash Buffer per well.

• Blocking: Add 300 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: Repeat the wash step as in step 2.

• Sample Incubation: Add 100 µL of samples and standards to the appropriate wells and incubate for 2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Detection Antibody Incubation: Add 100 µL of diluted biotinylated detection antibody to each well and incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Streptavidin-HRP Incubation: Add 100 µL of diluted Streptavidin-HRP conjugate to each well and incubate for 20-30 minutes at room temperature, protected from light.

• Washing: Repeat the wash step as in step 2, but increase to 5 washes.

• Substrate Development: Add 100 µL of TMB Substrate Solution to each well and incubate for 15-30 minutes at room temperature in the dark.

• Stopping Reaction: Add 50 µL of Stop Solution to each well.

• Measurement: Read the absorbance at 450 nm on a microplate reader.

Western Blotting

This protocol outlines the use of a biotinylated primary or secondary antibody for Western blot detection.

Materials:

• PVDF or nitrocellulose membrane with transferred proteins

• TBST (Tris-Buffered Saline with 0.1% Tween-20)

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary Antibody (can be biotinylated)

• Biotinylated Secondary Antibody (if primary is not biotinylated)

• Streptavidin-HRP conjugate

• Chemiluminescent Substrate (e.g., ECL)

• Imaging system (film or digital)

Procedure:

• Blocking: After protein transfer, incubate the membrane in Blocking Buffer for 1 hour at room temperature with gentle agitation.[11]

• Washing: Wash the membrane 3 times for 5 minutes each with TBST.[12]

• Primary Antibody Incubation:

  • If using a biotinylated primary antibody: Dilute the antibody in Blocking Buffer and incubate the membrane for 1 hour at room temperature or overnight at 4°C.[12] Proceed to step 6.

  • If using an unconjugated primary antibody: Dilute the antibody in Blocking Buffer and incubate for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the membrane 3 times for 5 minutes each with TBST.[12]

• Secondary Antibody Incubation (if applicable): Dilute the biotinylated secondary antibody in Blocking Buffer and incubate for 1 hour at room temperature.

• Washing: Wash the membrane 3 times for 5 minutes each with TBST.[12]

• Streptavidin-HRP Incubation: Dilute the Streptavidin-HRP conjugate in Blocking Buffer and incubate for 1 hour at room temperature.[11][12]

• Washing: Wash the membrane 3 times for 10 minutes each with TBST.[11]

• Detection: Incubate the membrane with the chemiluminescent substrate according to the manufacturer's instructions.

• Imaging: Expose the membrane to X-ray film or a digital imaging system to visualize the protein bands.[11]

Note on Endogenous Biotin: Tissues and cell lysates, particularly from kidney, liver, and brain, can contain endogenous biotin-containing enzymes that may lead to background signal.[6] To mitigate this, an avidin/biotin blocking step can be performed before the primary antibody incubation.[13][14] This involves sequentially incubating the sample with avidin to block endogenous biotin, followed by incubation with free biotin to saturate the biotin-binding sites on the avidin.[13]

Immunohistochemistry (IHC)

This protocol provides a general workflow for streptavidin-biotin-based staining of paraffin-embedded tissue sections.

Materials:

• Deparaffinized and rehydrated tissue sections on slides

• Antigen retrieval solution (if required)

• Hydrogen peroxide solution (e.g., 0.3% H₂O₂ in methanol) to block endogenous peroxidase activity

• Wash Buffer (e.g., TBS)

• Blocking Serum (from the same species as the secondary antibody)

• Primary Antibody

• Biotinylated Secondary Antibody

• Enzyme-conjugated Streptavidin (e.g., Streptavidin-HRP)

• Substrate-Chromogen solution (e.g., DAB)

• Counterstain (e.g., Hematoxylin)

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: Process slides through xylene and a graded series of ethanol to water.

• Antigen Retrieval (if necessary): Perform heat-induced or enzymatic antigen retrieval as required for the specific primary antibody.

• Peroxidase Blocking: Incubate sections in hydrogen peroxide solution for 15-30 minutes to quench endogenous peroxidase activity.[13] Wash 3 times in Wash Buffer.

• Blocking: Incubate sections with 10% normal serum for 10-30 minutes to block non-specific antibody binding.[15]

• Primary Antibody Incubation: Tap off excess serum and incubate sections with the primary antibody for at least 1 hour at room temperature or overnight at 4°C.

• Washing: Wash slides 3 times in Wash Buffer.

• Secondary Antibody Incubation: Apply the biotinylated secondary antibody and incubate for at least 30 minutes at room temperature.

• Washing: Wash slides 3 times in Wash Buffer.

• Streptavidin-Enzyme Incubation: Apply the enzyme-conjugated streptavidin and incubate for at least 30 minutes at room temperature.

• Washing: Wash slides 3 times in Wash Buffer.

• Chromogen Development: Incubate sections with the substrate-chromogen solution until the desired stain intensity develops.

• Counterstaining: Briefly counterstain with hematoxylin to visualize cell nuclei.

• Dehydration and Mounting: Dehydrate the sections through a graded series of alcohols and xylene, and then coverslip with a permanent mounting medium.

Flow Cytometry

This protocol details an indirect staining method using a biotinylated primary antibody and a fluorescently labeled streptavidin.

Materials:

• Single-cell suspension

• FACS Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Fc receptor blocking agent (optional)[16]

• Biotinylated Primary Antibody

• Fluorochrome-conjugated Streptavidin (e.g., Streptavidin-PE, Streptavidin-FITC)

• Flow cytometer

Procedure:

• Cell Preparation: Prepare a single-cell suspension and wash the cells with cold FACS Buffer.

• Fc Block (optional): To reduce non-specific binding, incubate cells with an Fc receptor blocking agent for 10-15 minutes on ice.[16]

• Primary Antibody Staining: Add the biotinylated primary antibody at the predetermined optimal concentration. Incubate for 30 minutes to 1 hour on ice, protected from light.[16]

• Washing: Wash the cells 2-3 times with cold FACS Buffer to remove unbound primary antibody.[16]

• Streptavidin Staining: Resuspend the cells in FACS buffer and add the fluorochrome-conjugated streptavidin. Incubate for 30 minutes on ice, protected from light.[16]

• Washing: Wash the cells 2-3 times with cold FACS Buffer to remove unbound streptavidin.[16]

• Data Acquisition: Resuspend the cells in FACS Buffer and acquire data on a flow cytometer.

Applications in Drug Development

The robustness of the streptavidin-biotin system extends its utility into various stages of drug development:

• Target Identification and Validation: Highly sensitive detection assays like ELISA and Western blotting are crucial for quantifying target protein expression in different tissues and disease states.

• High-Throughput Screening (HTS): The system is adaptable to HTS formats for screening compound libraries against specific targets.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Development of sensitive immunoassays to measure drug and biomarker levels in biological matrices.

• Pretargeted Drug Delivery: A two-step approach where a biotinylated antibody is first administered to target a specific tissue (e.g., a tumor), followed by the administration of a streptavidin-conjugated therapeutic agent. This strategy can enhance the therapeutic index by concentrating the drug at the site of action.[17]

Conclusion

The streptavidin-biotin interaction offers an unparalleled combination of high affinity, specificity, and stability, making it an indispensable tool in research and drug development. Its versatility allows for significant signal amplification, leading to highly sensitive detection in a wide range of applications. By understanding the quantitative parameters of this interaction and following optimized protocols, researchers can effectively harness the power of the streptavidin-biotin system to achieve their experimental goals.

References

• 1. Avidin-Biotin Interaction | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. An Analysis of the Biotin–(Strept)avidin System in Immunoassays: Interference and Mitigation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Streptavidin-biotin technology: improvements and innovations in chemical and biological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biotin-Streptavidin Competition Mediates Sensitive Detection of Biomolecules in Enzyme Linked Immunosorbent Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Tips for Biotin, Avidin, & Streptavidin | Rockland [rockland.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Extremely high thermal stability of streptavidin and avidin upon biotin binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effects of temperature on streptavidin-biotin binding using affinity isothermal titration calorimetry [aimspress.com]
• 10. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 11. fortislife.com [fortislife.com]
• 12. novopro.cn [novopro.cn]
• 13. bitesizebio.com [bitesizebio.com]
• 14. Standard Immunohistochemistry Staining Method - IHC WORLD [ihcworld.com]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes: Fluorescently Labeled Streptavidin for Biotin Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

The streptavidin-biotin interaction is one of the strongest non-covalent bonds known in nature, with a dissociation constant (Kd) in the range of 10⁻¹⁴ mol/L.[1][2] This exceptionally high affinity and specificity make the streptavidin-biotin system an invaluable tool in a multitude of life science applications. When coupled with fluorescent dyes, streptavidin becomes a powerful reagent for the detection and quantification of biotinylated molecules such as antibodies, proteins, nucleic acids, and lipids.[1][3]

Fluorescently labeled streptavidin offers significant advantages, including signal amplification and high sensitivity, as one streptavidin molecule can bind up to four biotin molecules.[1][4] This allows for the detection of low-abundance targets.[4] The versatility of this system is further enhanced by the wide array of available fluorescent dyes, enabling multiplexing and compatibility with various instrumentation.[5][6][7] These application notes provide detailed protocols for the use of fluorescently labeled streptavidin in key immunoassays.

Key Applications

Fluorescently labeled streptavidin is utilized in a variety of applications, including:

• Immunofluorescence (IF): For the visualization of biotinylated primary or secondary antibodies targeting specific cellular antigens in fixed and permeabilized cells or tissue sections.[8][9]

• Flow Cytometry: For the detection of cell surface or intracellular antigens using biotinylated antibodies, allowing for high-throughput analysis and cell sorting.[4][10]

• Enzyme-Linked Immunosorbent Assay (ELISA): In fluorescent ELISA formats, it serves as a detection reagent for biotinylated antibodies, offering enhanced sensitivity compared to colorimetric methods.[11][12]

• Western Blotting: For the detection of biotinylated proteins on a membrane, providing a sensitive alternative to traditional methods.[4]

• In Situ Hybridization (ISH): To detect biotinylated nucleic acid probes.[8]

Quantitative Data Summary

The selection of the fluorescent dye and the specific experimental conditions can influence the performance of fluorescently labeled streptavidin. The following tables provide a summary of key quantitative data.

Table 1: Characteristics of Common Fluorophores for Streptavidin Conjugation

Fluorophore Family	Excitation (nm)	Emission (nm)	Key Features
Alexa Fluor™	350 - 750	440 - 780	High brightness, photostability, and a wide range of colors.[6]
CF® Dyes	350 - 800	448 - 825	Bright, photostable, and highly water-soluble.[7]
DyLight™ Fluors	400 - 800	420 - 820	Bright fluorescence and excellent photostability.[5]
Phycoerythrin (PE)	~488, 565	~578	Extremely bright, ideal for flow cytometry, but susceptible to photobleaching.[6]
Allophycocyanin (APC)	~650	~660	Bright, with emission in the far-red spectrum, suitable for multiplexing.[6]
Fluorescein (FITC)	~495	~515	A traditional green fluorophore, widely used but prone to photobleaching.[8]

Table 2: Streptavidin-Biotin Interaction Kinetics

Parameter	Value	Reference
Dissociation Constant (Kd)	~10⁻¹⁴ M	[1]
Association Rate Constant (kon)	3.0 x 10⁶ - 4.5 x 10⁷ M⁻¹s⁻¹	[13]
Dissociation Rate Constant (koff)	Measured at pH 7, 15-45°C	[14]

Experimental Protocols

I. Immunofluorescence (IF) Staining

This protocol describes the use of fluorescently labeled streptavidin for the detection of a target antigen in fixed cells or tissue sections using an indirect staining method.

Workflow for Indirect Immunofluorescence Staining

Caption: Workflow for indirect immunofluorescence staining.

Materials:

• Fixed and permeabilized cells or tissue sections on slides

• Phosphate-Buffered Saline (PBS)

• Blocking Buffer (e.g., 1-5% BSA in PBS)

• Primary antibody (specific to the target antigen)

• Biotinylated secondary antibody (specific to the primary antibody host species)

• Fluorescently labeled streptavidin

• Antifade mounting medium

• Incubation chamber

Protocol:

• Rehydration and Blocking:

  • If starting with paraffin-embedded tissues, deparaffinize and rehydrate the sections.

  • Wash slides 2-3 times with PBS for 5 minutes each.

  • Incubate the samples with Blocking Buffer for 30-60 minutes at room temperature in a humidified chamber to minimize non-specific binding.[15]

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in Blocking Buffer.

  • Remove the Blocking Buffer from the samples and incubate with the diluted primary antibody overnight at 4°C or for 1-2 hours at room temperature.[15]

• Washing:

  • Wash the slides three times with PBS for 5 minutes each to remove unbound primary antibody.[15]

• Biotinylated Secondary Antibody Incubation:

  • Dilute the biotinylated secondary antibody in Blocking Buffer.

  • Incubate the samples with the diluted secondary antibody for 1 hour at room temperature in the dark.[15]

• Washing:

  • Repeat the washing step as in step 3.

• Fluorescent Streptavidin Incubation:

  • Dilute the fluorescently labeled streptavidin to a working concentration of 5-30 µg/ml in PBS.[8]

  • Incubate the samples with the diluted fluorescent streptavidin for 30-60 minutes at room temperature in the dark.[3][9]

• Final Washes:

  • Wash the slides three times with PBS for 5 minutes each in the dark.

• Mounting and Imaging:

  • Mount the slides with an antifade mounting medium.

  • Visualize the fluorescent signal using a fluorescence microscope with the appropriate filter sets.

II. Flow Cytometry Staining

This protocol details the use of fluorescently labeled streptavidin for staining cell surface antigens for flow cytometry analysis.

Signaling Pathway for Flow Cytometry Detection

Caption: Molecular interactions in flow cytometry detection.

Materials:

• Cell suspension (e.g., peripheral blood mononuclear cells or cultured cells)

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Biotinylated primary antibody

• Fluorescently labeled streptavidin

• Fc receptor blocking solution (optional)

• Fixation buffer (optional)

• Flow cytometry tubes

Protocol:

• Cell Preparation:

  • Prepare a single-cell suspension at a concentration of 1 x 10⁷ cells/mL in ice-cold Flow Cytometry Staining Buffer.[10]

  • Aliquot 100 µL of the cell suspension (1 x 10⁶ cells) into each flow cytometry tube.[10]

• Fc Receptor Blocking (Optional):

  • To prevent non-specific binding of antibodies to Fc receptors, incubate the cells with an Fc blocking solution for 10-15 minutes on ice.

• Primary Antibody Staining:

  • Add the biotinylated primary antibody at its predetermined optimal concentration to the cell suspension.

  • Incubate for 20-30 minutes on ice or at 4°C, protected from light.[10][16]

• Washing:

  • Add 1-2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for 5 minutes at 4°C.[10][16]

  • Discard the supernatant and repeat the wash step once.

• Fluorescent Streptavidin Staining:

  • Resuspend the cell pellet in the residual buffer and add the fluorescently labeled streptavidin at its optimal concentration (typically 0.25-1 µg per tube).[10]

  • Incubate for 20-30 minutes on ice or at 4°C, protected from light.[16]

• Final Washes:

  • Wash the cells twice as described in step 4.

• Resuspension and Analysis:

  • Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

  • Analyze the samples on a flow cytometer using the appropriate laser and filter settings for the chosen fluorophore.

III. Fluorescent ELISA

This protocol outlines a sandwich ELISA format using a biotinylated detection antibody and a fluorescently labeled streptavidin.

Workflow for Fluorescent Sandwich ELISA

References

• 1. stratech.co.uk [stratech.co.uk]
• 2. An Analysis of the Biotin–(Strept)avidin System in Immunoassays: Interference and Mitigation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lumiprobe.com [lumiprobe.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. DyLight Fluorescent Streptavidin and Avidin Conjugates | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Alexa Fluor Fluorescent Streptavidin and Avidin Conjugates | Thermo Fisher Scientific - US [thermofisher.com]
• 7. biotium.com [biotium.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. An introduction to Performing Immunofluorescence Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biotium.com [biotium.com]
• 11. Direct ELISA using fluorescent substrate protocol | Abcam [abcam.com]
• 12. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Dissociation kinetics of the streptavidin-biotin interaction measured using direct electrospray ionization mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. content.protocols.io [content.protocols.io]
• 16. corefacilities.iss.it [corefacilities.iss.it]

Applications of Biotinylated Proteins in ELISA and Western Blot: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

The use of biotinylated proteins has become a cornerstone in modern molecular biology and proteomic workflows, offering significant advantages in sensitivity and specificity for immunoassays such as ELISA (Enzyme-Linked Immunosorbent Assay) and Western blot. The remarkably strong and specific interaction between biotin (Vitamin B7) and streptavidin (a protein from Streptomyces avidinii) or avidin (from egg white), with a dissociation constant (Kd) in the femtomolar range (10-15 M), forms the basis of this powerful detection system.[1][2] This application note provides detailed protocols and quantitative insights into the application of biotinylated proteins in these critical techniques.

The Principle of Biotin-Streptavidin Amplification

The core advantage of employing biotinylated proteins lies in the signal amplification achieved. Each streptavidin molecule possesses four binding sites for biotin.[3] In a typical immunoassay, a biotinylated antibody or protein is used to bind to the target analyte. Subsequently, a streptavidin-enzyme conjugate (e.g., streptavidin-HRP or streptavidin-AP) is introduced. The multivalent nature of streptavidin allows for the recruitment of multiple enzyme molecules to a single biotinylated protein, leading to a significant amplification of the signal generated upon substrate addition. This amplification enables the detection of low-abundance proteins that might be undetectable with conventional direct or indirect detection methods.[3][4]

Quantitative Advantages of Biotinylation

The signal amplification afforded by the biotin-streptavidin system translates into tangible improvements in assay sensitivity and detection limits. The following table summarizes quantitative data from various studies comparing biotinylated and non-biotinylated detection methods.

Assay Type	Analyte/System	Method Comparison	Key Finding	Reference(s)
ELISA	Keratin Antisera	Avidin-Biotin Complex (ABC) vs. Indirect and PAP methods	The ABC system was approximately 4-fold more sensitive than the indirect method and 2-fold more sensitive than the PAP method.	[5]
ELISA	ESAT-6	Streptavidin-HRP with free biotin competition vs. without	Addition of free biotin improved the limit of detection (LOD) four-fold (from 1 nM to 250 pM).	[6]
ELISA	Tylosin	Immuno-Biotin-HCR vs. Traditional indirect competitive ELISA	The biotin-based signal amplification system improved the detection sensitivity by 6.8-fold.	[7]
Western Blot	General Protein	Biotinylated secondary antibody + Streptavidin-PolyHRP vs. Traditional method	Up to a 110-fold increase in sensitivity was observed.	[8]
ELISA	General	Biotin-Streptavidin System	Can improve ELISA sensitivity to the sub pg/ml level.	[3]

Application in Signaling Pathway Analysis

Biotinylated proteins are invaluable tools for dissecting complex cellular signaling pathways. By using antibodies targeting specific phosphorylated proteins (phospho-specific antibodies) that are biotinylated, researchers can sensitively detect the activation state of key signaling molecules in response to various stimuli or drug treatments.

Epidermal Growth Factor Receptor (EGFR) Signaling

The EGFR signaling pathway is crucial in regulating cell proliferation, differentiation, and survival. Its dysregulation is often implicated in cancer.[9] Western blot analysis using biotinylated antibodies can be employed to monitor the phosphorylation status of EGFR and its downstream effectors like Akt and ERK.

EGFR Signaling Pathway

Insulin Receptor Signaling

The insulin receptor signaling pathway plays a central role in glucose homeostasis and cell growth. ELISA and Western blot assays using biotinylated antibodies can quantify the phosphorylation of the insulin receptor and downstream targets like IRS proteins, providing insights into insulin sensitivity and resistance.[10]

Insulin Receptor Signaling Pathway

Experimental Protocols

Sandwich ELISA Protocol with Biotinylated Detection Antibody

This protocol outlines a general procedure for a sandwich ELISA using a biotinylated detection antibody and streptavidin-HRP for signal amplification.

Sandwich ELISA Workflow

Materials:

• High-binding 96-well microplate

• Capture antibody

• Biotinylated detection antibody

• Recombinant antigen standard

• Streptavidin-HRP conjugate

• Coating Buffer (e.g., 0.1 M carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• TMB (3,3',5,5'-tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 N H₂SO₄)

• Plate reader

Procedure:

• Coating: Dilute the capture antibody to the recommended concentration in Coating Buffer and add 100 µL to each well. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Sample/Standard Incubation: Add 100 µL of appropriately diluted samples and standards to the wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Detection Antibody Incubation: Add 100 µL of diluted biotinylated detection antibody to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Streptavidin-HRP Incubation: Add 100 µL of diluted streptavidin-HRP conjugate to each well. Incubate for 30-60 minutes at room temperature.

• Washing: Wash the plate 5 times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stopping Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Western Blot Protocol with Biotinylated Primary Antibody

This protocol describes the use of a biotinylated primary antibody for enhanced detection in Western blotting.

References

• 1. cellbiolabs.com [cellbiolabs.com]
• 2. biocompare.com [biocompare.com]
• 3. Sandwich ELISA, Biotin-labelled antibody - Immunoassays | BioVendor Research and Diagnostics Products [biovendor.com]
• 4. news-medical.net [news-medical.net]
• 5. Use of avidin-biotin complex in an ELISA system: a quantitative comparison with two other immunoperoxidase detection systems using keratin antisera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biotin-Streptavidin Competition Mediates Sensitive Detection of Biomolecules in Enzyme Linked Immunosorbent Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Improving the Sensitivity of Traditional Western blotting via Streptavidin containing Poly Horseradish Peroxidase (PolyHRP) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. PathScan® Total Insulin Receptor beta Sandwich ELISA Kit | Cell Signaling Technology [cellsignal.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Biotin-PEG3-Bromide to Protein Molar Ratio

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Biotin-PEG3-Bromide for protein biotinylation. Here you will find detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of Biotin-PEG3-Bromide to protein?

A1: The optimal molar ratio is protein-dependent and should be determined empirically. A good starting point for optimization is to test a range of molar ratios from 10:1 to 40:1 (Biotin-PEG3-Bromide:Protein).[1] For smaller proteins, you might use a lower ratio, while larger proteins may require a higher ratio to achieve the desired degree of labeling.

Q2: Which amino acid residues does Biotin-PEG3-Bromide react with?

A2: The bromoacetyl group of Biotin-PEG3-Bromide primarily reacts with the sulfhydryl group of cysteine residues via an SN2 reaction, forming a stable thioether bond.[2] It can also react with the imidazole side chain of histidine and the ε-amino group of lysine, particularly at higher pH values.[2]

Q3: What is the ideal buffer for the biotinylation reaction?

A3: An amine-free buffer with a pH between 7.0 and 8.5 is recommended. Phosphate-buffered saline (PBS) at pH 7.2-7.5 is a common choice.[3][4] Buffers containing primary amines, such as Tris or glycine, should be avoided as they will compete with the protein for reaction with the bromoacetyl group.[4][5]

Q4: How can I remove excess, unreacted Biotin-PEG3-Bromide after the reaction?

A4: Excess reagent can be removed using size exclusion chromatography (e.g., Sephadex G-25 columns), dialysis, or spin concentrators.[4] This step is crucial to prevent interference in downstream applications.

Q5: How can I determine the degree of biotinylation?

A5: The extent of biotin incorporation can be quantified using various methods, including the HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay, fluorescent-based biotin quantitation kits, or by mass spectrometry.[6] Mass spectrometry can also identify the specific sites of modification.[6][7][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Biotinylation	Incorrect buffer: Presence of primary amines (e.g., Tris, glycine) in the reaction buffer.	Use an amine-free buffer such as PBS, MES, or HEPES at a pH of 7.0-8.5.[4][5]
Suboptimal pH: The pH is too low for efficient reaction with the target residue.	For targeting cysteines, a pH of 7.5-8.5 is optimal. For targeting lysines, a higher pH (>8.5) may be required.[2]
Low protein concentration: Labeling efficiency can be concentration-dependent.	Aim for a protein concentration of at least 1-2 mg/mL.[1][4]
Insufficient molar ratio of biotin reagent: Not enough reagent to achieve desired labeling.	Increase the molar excess of Biotin-PEG3-Bromide. Try ratios of 20:1, 30:1, or 40:1.[1]
Hydrolysis of Biotin-PEG3-Bromide: The bromoacetyl group is susceptible to hydrolysis, especially at higher pH and temperature.	Prepare the Biotin-PEG3-Bromide solution immediately before use and avoid prolonged incubation at high pH.
Non-specific Binding in Downstream Applications	Presence of unreacted biotin reagent: Excess free biotin can interfere with avidin/streptavidin binding.	Ensure thorough removal of unreacted Biotin-PEG3-Bromide using dialysis or size exclusion chromatography.[4]
Non-specific labeling of other residues: Reaction with histidine or lysine at higher pH.	To favor cysteine labeling, maintain the reaction pH between 7.0 and 8.0.[2]
Non-specific protein interactions: The biotinylated protein may be binding non-specifically to other proteins in your assay.	Increase the stringency of your wash buffers in pull-down assays (e.g., increase salt or detergent concentration).
Protein Precipitation/Aggregation	Over-biotinylation: Excessive labeling can alter the protein's properties and lead to aggregation.	Reduce the molar ratio of Biotin-PEG3-Bromide to protein.[9]
Solvent incompatibility: The solvent used to dissolve Biotin-PEG3-Bromide (e.g., DMSO, DMF) may be denaturing the protein.	Keep the final concentration of the organic solvent in the reaction mixture low (typically <10%).
Loss of Protein Activity	Modification of critical residues: Biotinylation of amino acids in the active site or binding interface.	If the protein contains multiple cysteines, consider site-directed mutagenesis to protect critical residues. Alternatively, a lower molar ratio of the biotinylation reagent may result in less modification of critical sites.

Experimental Protocols

General Protocol for Protein Biotinylation with Biotin-PEG3-Bromide

This protocol provides a starting point for optimizing the biotinylation of your target protein.

Materials:

• Protein of interest

• Biotin-PEG3-Bromide

• Amine-free reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5)

• Anhydrous DMSO or DMF

• Quenching solution (e.g., 1 M Dithiothreitol (DTT) or β-mercaptoethanol)

• Desalting column or dialysis cassette

Procedure:

• Protein Preparation:

  • Dissolve or dialyze your protein into the amine-free reaction buffer to a final concentration of 1-5 mg/mL.

• Biotin-PEG3-Bromide Preparation:

  • Immediately before use, dissolve Biotin-PEG3-Bromide in anhydrous DMSO or DMF to create a 10 mM stock solution.

• Biotinylation Reaction:

  • Calculate the required volume of the 10 mM Biotin-PEG3-Bromide stock solution to achieve the desired molar excess (e.g., 20:1).

  • Add the calculated volume of the biotin reagent to the protein solution while gently vortexing.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 10-50 mM to react with any unreacted bromoacetyl groups.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove excess biotin reagent and quenching agent by passing the reaction mixture through a desalting column or by dialysis against a suitable buffer (e.g., PBS).

• Characterization:

  • Determine the protein concentration and the degree of biotinylation using a suitable method (e.g., HABA assay).

  • Confirm the integrity and activity of the biotinylated protein.

Quantitative Data Summary

Parameter	Recommended Range/Value	Reference
Molar Ratio (Biotin:Protein)	10:1 to 40:1 (starting point)	[1]
Protein Concentration	1 - 10 mg/mL	[4]
Reaction pH	7.0 - 8.5	[2][4]
Reaction Time	1 - 2 hours at room temperature or overnight at 4°C	[2]
Quenching Agent Concentration	10 - 50 mM

Visualizations

References

• 1. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 2. benchchem.com [benchchem.com]
• 3. apexbt.com [apexbt.com]
• 4. jenabioscience.com [jenabioscience.com]
• 5. Biotin based Conjugation Protocol - Creative Biolabs [creative-biolabs.com]
• 6. Mass Spectrometry for Post-Translational Modifications - Neuroproteomics - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. msf.ucsf.edu [msf.ucsf.edu]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Biotin-PEG3-Bromide Labeling

Welcome to the technical support center for Biotin-PEG3-Bromide. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their biotinylation experiments. Here you will find frequently asked questions (FAQs) and detailed troubleshooting guides to address common issues, particularly low biotinylation efficiency.

Frequently Asked Questions (FAQs)

Q1: What is Biotin-PEG3-Bromide and how does it work?

Biotin-PEG3-Bromide is a biotinylation reagent that covalently attaches biotin to biomolecules. It features a biotin moiety, a three-unit polyethylene glycol (PEG) spacer, and a terminal bromide. The bromide acts as a leaving group in a nucleophilic substitution reaction, allowing the biotin-PEG linker to form a stable bond with nucleophilic functional groups on the target molecule, such as primary amines (-NH2) on lysine residues or hydroxyl groups (-OH) on serine, threonine, or tyrosine residues of proteins.[1][2] The PEG spacer enhances the water solubility of the reagent and the resulting biotinylated molecule, while also reducing steric hindrance for subsequent detection with avidin or streptavidin.

Q2: What are the recommended storage conditions for Biotin-PEG3-Bromide?

To ensure the stability and reactivity of Biotin-PEG3-Bromide, it is crucial to store it under the recommended conditions. Typically, the reagent should be stored at -20°C for long-term storage (up to 3 years in powder form). Once in solution, for example in DMSO, it should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1] It is important to protect the reagent from moisture to prevent hydrolysis.

Q3: How can I determine the efficiency of my biotinylation reaction?

Several methods are available to quantify the degree of biotinylation:

• HABA Assay: This colorimetric assay is a common method for estimating the amount of biotin incorporated into a protein.[3][4][5][6] It is based on the displacement of the dye 4'-hydroxyazobenzene-2-carboxylic acid (HABA) from avidin by biotin, which leads to a decrease in absorbance at 500 nm.

• Fluorescence-Based Assays: These assays offer higher sensitivity compared to the HABA assay. One common method involves the displacement of a fluorescently-labeled HABA analog from avidin, resulting in an increase in fluorescence.[7][8][9][10]

• Mass Spectrometry: For a precise determination of biotinylation sites and efficiency, mass spectrometry can be employed. This technique can identify which specific amino acid residues have been modified.[11][12][13][14]

• Gel-Shift Assay: The binding of streptavidin to a biotinylated protein causes a noticeable increase in molecular weight, which can be visualized as a "shift" on an SDS-PAGE gel. This provides a qualitative confirmation of biotinylation.[12]

Troubleshooting Low Biotinylation Efficiency

Low biotinylation efficiency is a common challenge. The following guide provides a systematic approach to identify and resolve potential issues in your experimental workflow.

Problem Area 1: Reagent Integrity and Preparation

Potential Cause	Recommended Solution
Improper Storage of Biotin-PEG3-Bromide	Store the powdered reagent at -20°C. For solutions in anhydrous DMSO, store at -80°C in small aliquots to avoid repeated freeze-thaw cycles.[1]
Reagent Degradation	Use a fresh vial of Biotin-PEG3-Bromide. Avoid prolonged exposure to moisture, as the bromide can hydrolyze.
Incorrect Reagent Concentration	Prepare fresh solutions of the biotinylation reagent immediately before use. Verify the concentration of your stock solution.

Problem Area 2: Reaction Conditions

The biotinylation of proteins with Biotin-PEG3-Bromide proceeds via a nucleophilic substitution reaction (likely SN2). The efficiency of this reaction is highly dependent on the reaction conditions.

Parameter	Recommendation & Rationale
pH	The optimal pH for the reaction is typically between 8.0 and 9.0. At this pH, primary amines (like the ε-amino group of lysine) are deprotonated and more nucleophilic, which is crucial for the SN2 reaction mechanism.[15] A lower pH can protonate the amines, reducing their nucleophilicity and thus the reaction rate.
Buffer Composition	Avoid buffers containing nucleophiles such as Tris (tris(hydroxymethyl)aminomethane) or glycine, as they will compete with the target protein for reaction with the Biotin-PEG3-Bromide.[15][16] Phosphate-buffered saline (PBS) or carbonate/bicarbonate buffers are generally recommended.
Molar Ratio	The optimal molar ratio of Biotin-PEG3-Bromide to protein needs to be determined empirically. A starting point is a 20-fold molar excess of the biotin reagent over the protein.[15] Too low a ratio will result in incomplete labeling, while an excessively high ratio can lead to protein precipitation or modification of non-target sites.
Reaction Time and Temperature	Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C. Longer incubation times may be necessary for less reactive proteins. Increasing the temperature can accelerate the reaction rate, but may also risk protein denaturation.
Solvent	Biotin-PEG3-Bromide is typically dissolved in an anhydrous organic solvent like dimethyl sulfoxide (DMSO) before being added to the aqueous reaction buffer. Ensure the final concentration of the organic solvent in the reaction mixture is low (typically <10%) to avoid protein denaturation.

Illustrative Data: Effect of pH on Biotinylation Efficiency

pH	Relative Biotinylation Efficiency (%)
6.5	25
7.4	60
8.5	100
9.5	85
Note: This is illustrative data based on chemical principles. Actual results may vary depending on the protein and specific reaction conditions.

Problem Area 3: Target Protein Characteristics

Potential Cause	Recommended Solution
Low Protein Concentration	A higher protein concentration (e.g., >1 mg/mL) can improve labeling efficiency.[15]
Limited Accessible Nucleophiles	If your protein has few surface-exposed lysines or other nucleophilic residues, the biotinylation efficiency will be inherently low. Consider using a different biotinylation reagent that targets other functional groups (e.g., sulfhydryl-reactive reagents for cysteine residues).
Protein Aggregation or Precipitation	Protein aggregation can be caused by high concentrations of the biotinylation reagent, the organic solvent, or suboptimal buffer conditions. To mitigate this, you can try reducing the molar excess of the biotin reagent, lowering the final DMSO concentration, or including additives like glycerol or polyethylene glycol (PEG) to improve protein solubility.
Presence of Competing Nucleophiles	Ensure that the protein sample is free from other nucleophilic contaminants by using methods like dialysis or gel filtration before starting the biotinylation reaction.

Experimental Protocols

Protocol: Biotinylation of a Protein with Biotin-PEG3-Bromide

This protocol provides a general guideline for biotinylating a protein using Biotin-PEG3-Bromide. Optimization may be required for your specific protein.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, pH 8.0)

• Biotin-PEG3-Bromide

• Anhydrous DMSO

• Desalting column or dialysis cassette

• Reaction tubes

Procedure:

• Prepare the Protein Solution:

  • Dissolve or dialyze your protein into an amine-free buffer (e.g., PBS, pH 8.0) at a concentration of 1-10 mg/mL.

• Prepare the Biotin-PEG3-Bromide Solution:

  • Immediately before use, dissolve Biotin-PEG3-Bromide in anhydrous DMSO to a concentration of 10 mM.

• Biotinylation Reaction:

  • Calculate the required volume of the 10 mM Biotin-PEG3-Bromide solution to achieve the desired molar excess (e.g., 20-fold) over the protein.

  • Add the calculated volume of the biotin reagent to the protein solution while gently vortexing.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction (Optional):

  • To stop the reaction, you can add a small molecule with a primary amine, such as Tris or lysine, to a final concentration of 20-50 mM. Incubate for an additional 15-30 minutes.

• Removal of Excess Biotin Reagent:

  • Remove unreacted Biotin-PEG3-Bromide using a desalting column or by dialysis against a suitable buffer (e.g., PBS, pH 7.4).

• Quantify Biotinylation Efficiency:

  • Determine the degree of biotinylation using a method such as the HABA assay or a fluorescence-based kit.

Protocol: HABA Assay for Quantifying Biotinylation

This protocol outlines the steps for determining the moles of biotin per mole of protein using the HABA assay.

Materials:

• Biotinylated protein sample (with excess biotin removed)

• HABA/Avidin solution

• Spectrophotometer or plate reader capable of measuring absorbance at 500 nm

• Cuvettes or 96-well microplate

Procedure:

• Prepare HABA/Avidin Solution:

  • Prepare the HABA/Avidin solution according to the manufacturer's instructions.

• Measure Baseline Absorbance:

  • Add a defined volume of the HABA/Avidin solution to a cuvette or microplate well.

  • Measure the absorbance at 500 nm (A500 HABA/Avidin).

• Add Biotinylated Sample:

  • Add a known volume and concentration of your biotinylated protein sample to the HABA/Avidin solution.

  • Mix well and incubate for a few minutes to allow the biotin to displace the HABA.

• Measure Final Absorbance:

  • Measure the absorbance at 500 nm again (A500 HABA/Avidin/Biotin Sample).

• Calculate the Degree of Biotinylation:

  • The change in absorbance (ΔA500) is used to calculate the concentration of biotin in your sample.

  • Use the following formulas to determine the moles of biotin per mole of protein:

    • ΔA500 = A500 HABA/Avidin - A500 HABA/Avidin/Biotin Sample

    • Concentration of Biotin (M) = ΔA500 / εHABA-Avidin (where εHABA-Avidin is the molar extinction coefficient of the HABA-avidin complex at 500 nm, approximately 34,000 M-1cm-1)

    • Moles of Biotin / Mole of Protein = (Concentration of Biotin / Concentration of Protein)

For more detailed calculations and considerations, refer to commercially available biotin quantitation kit manuals.[3][4][5][6]

Signaling Pathways and Logical Relationships

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 6. interchim.fr [interchim.fr]
• 7. Determination of the extent of protein biotinylation by fluorescence binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biotin Quantitation Kits | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. An Alternative Method To Confirm Protein Biotinylation | Peak Proteins [peakproteins.com]
• 13. Direct Detection of Biotinylated Proteins by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. jenabioscience.com [jenabioscience.com]
• 16. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Post-Reaction Purification of Biotin-PEG3-Bromide

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the removal of excess Biotin-PEG3-Bromide following a labeling reaction.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove excess Biotin-PEG3-Bromide after my reaction?

A1: Residual, unreacted Biotin-PEG3-Bromide can lead to several downstream issues. It can compete with your biotinylated molecule for binding sites on streptavidin or avidin-based affinity matrices, leading to lower purification yields and inaccurate quantification.[1] Furthermore, excess biotin can cause high background signals in assays that utilize streptavidin-conjugates.[1]

Q2: What are the common methods for removing small molecules like Biotin-PEG3-Bromide?

A2: The most common methods for removing small, unreacted molecules from larger, labeled biomolecules are based on differences in size. These include dialysis, desalting columns (a form of size exclusion chromatography), and affinity purification.[1][2]

Q3: How do I choose the best purification method for my experiment?

A3: The choice of method depends on factors such as your sample volume, the size of your target molecule, the required purity, and the time constraints of your experiment. A comparison of the common methods is provided in the table below to aid in your decision-making process.

Purification Method Comparison

Method	Principle	Typical Protein Recovery	Efficiency of Biotin Removal	Time Required	Advantages	Disadvantages
Dialysis	Diffusion across a semi-permeable membrane based on a concentration gradient. Small molecules pass through the pores, while larger molecules are retained.	>90%	Good to Excellent	4 hours - overnight[3]	Gentle, suitable for large volumes.	Time-consuming, requires large volumes of buffer.[4]
Desalting Columns (Spin or Gravity Flow)	Size exclusion chromatography separates molecules based on size. Larger molecules elute first, while smaller molecules are retained in the porous resin.[4][5]	70-95%[4][6]	Good to Excellent	< 15 minutes[7]	Fast, easy to use, suitable for small volumes.[1]	Can lead to sample dilution (gravity flow), potential for protein loss with low concentration samples.[8][9]
Affinity Purification (Streptavidin-based)	Specific binding of the biotinylated molecule to immobilized streptavidin. Unreacted Biotin-PEG3-Bromide is washed away.	Variable	Excellent	1-2 hours	Highly specific for biotinylated molecules.	Requires harsh elution conditions that can denature the target protein.[10]

Troubleshooting Guides

Problem 1: Low recovery of my biotinylated protein after purification.

Possible Cause	Suggested Solution
Protein precipitation due to over-biotinylation.	Over-labeling can alter the protein's solubility.[11] Reduce the molar excess of Biotin-PEG3-Bromide in your reaction. If precipitation has already occurred, try to resolubilize the protein by adjusting the buffer pH.[1]
Protein loss during desalting.	For desalting columns, ensure your sample volume is within the manufacturer's recommended range.[11] Protein recovery can be lower for dilute samples.[8] Consider concentrating your sample before desalting. Adding a carrier protein like BSA (if compatible with downstream applications) can sometimes help.[11]
Inefficient elution from affinity resin.	The biotin-streptavidin interaction is very strong. Ensure your elution buffer is at the correct pH and composition for efficient disruption of this interaction. Harsh conditions are often necessary.[10]
Protein degradation.	If you suspect proteolysis, add protease inhibitors to your buffers and keep the sample at 4°C during purification.[12]

Problem 2: High background or non-specific signal in downstream applications.

Possible Cause	Suggested Solution
Incomplete removal of excess Biotin-PEG3-Bromide.	The purification method may not have been sufficient. For desalting columns, a single pass may only remove a majority of the free biotin.[11] Consider a second pass or an alternative method like dialysis for more complete removal.
Non-specific binding to streptavidin beads.	Some proteins can bind non-specifically to affinity resins.[13] To mitigate this, you can pre-clear your sample by incubating it with beads that do not have streptavidin immobilized.[13] Increasing the salt concentration or adding a non-ionic detergent (e.g., Tween-20) to your wash buffers can also help reduce non-specific binding.[14]
Endogenous biotinylated proteins in cell lysates.	If working with cell lysates, be aware that some cellular proteins are naturally biotinylated and can contribute to background.[15]

Experimental Protocols & Workflows

Method 1: Removal of Excess Biotin-PEG3-Bromide using a Desalting Spin Column

This method is ideal for rapid purification of small sample volumes (20-700 µL).[1]

Methodology:

• Column Preparation: Prepare the spin column according to the manufacturer's instructions. This typically involves removing the storage buffer by centrifugation.[1]

• Sample Application: Slowly apply your reaction mixture to the center of the resin bed.

• Centrifugation: Centrifuge the column at the recommended speed and time (e.g., 1,500 x g for 2 minutes).[1]

• Collection: The purified sample containing your biotinylated molecule will be in the collection tube. The smaller, unreacted Biotin-PEG3-Bromide is retained in the resin.[1]

Workflow Diagram:

Caption: Workflow for desalting spin column purification.

Method 2: Removal of Excess Biotin-PEG3-Bromide using Dialysis

This method is suitable for larger sample volumes and is a gentler process.

Methodology:

• Hydrate Membrane: Hydrate the dialysis tubing or cassette in the dialysis buffer.[2]

• Load Sample: Load your reaction mixture into the dialysis tubing/cassette and seal it.

• Dialysis: Place the sealed sample into a large volume of chilled dialysis buffer (e.g., 100-fold the sample volume) and stir gently at 4°C for at least 4 hours or overnight.[3]

• Buffer Change: For optimal removal, perform at least two to three buffer changes.[3]

• Sample Recovery: After the final dialysis period, carefully remove your purified sample from the tubing/cassette.

Workflow Diagram:

Caption: Workflow for purification via dialysis.

Method 3: Affinity Purification of Biotinylated Molecules

This method isolates only the successfully biotinylated molecules.

Methodology:

• Bead Preparation: Wash streptavidin-coated beads with a binding/wash buffer to remove any storage solution.[1]

• Binding: Add your reaction mixture to the washed beads and incubate with gentle mixing to allow the biotinylated molecules to bind to the streptavidin.[1]

• Washing: Pellet the beads (e.g., using a magnetic stand for magnetic beads) and discard the supernatant which contains the unreacted Biotin-PEG3-Bromide. Wash the beads several times with the binding/wash buffer to remove any non-specifically bound molecules.[1]

• Elution: Resuspend the beads in an elution buffer to release the biotinylated molecule from the streptavidin. This often requires harsh conditions like low pH or denaturing agents.[1]

Workflow Diagram:

Caption: Workflow for affinity purification.

References

• 1. benchchem.com [benchchem.com]
• 2. Reversible biotinylation of purified proteins for measuring protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biochemicalc.nuim.ie [biochemicalc.nuim.ie]
• 4. Desalting/Buffer Exchange and Concentration for Affinity Chromatography of Tagged Proteins [sigmaaldrich.com]
• 5. Overview of dialysis, desalting, buffer exchange and protein concentration | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Desalting and Buffer Exchange for Affinity Chromatography of Antibodies [sigmaaldrich.com]
• 7. Small Molecule and Biotin Removal | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Desalting in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 10. Purification or Removal of Biotin and Biotinylated Substances [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. cytivalifesciences.com [cytivalifesciences.com]
• 13. Troubleshooting streptavidin enrichment of biotinylated proteins. – P4EU [p4eu.org]
• 14. researchgate.net [researchgate.net]
• 15. Tips for Biotin, Avidin, & Streptavidin | Rockland [rockland.com]

Technical Support Center: Preventing Protein Aggregation During Biotinylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with protein aggregation during biotinylation.

Troubleshooting Guides

Issue: My protein precipitates immediately upon adding the biotinylation reagent.

This is a common issue that can arise from several factors related to the reaction conditions and the properties of your protein. Here’s a step-by-step guide to troubleshoot this problem.

Possible Causes and Solutions

Cause	Recommended Action
Over-modification of the protein	Reduce the molar excess of the biotinylation reagent. Start with a lower ratio (e.g., 10:1 or 5:1 biotin:protein) and titrate up to find the optimal concentration that provides sufficient labeling without causing precipitation.[1][2][3]
Suboptimal pH	Ensure the reaction buffer pH is at least 1-1.5 units away from your protein's isoelectric point (pI). For NHS-ester reactions, a pH of 7.0-9.0 is common, but you may need to optimize this for your specific protein.[4][5]
High Protein Concentration	Perform the biotinylation reaction at a lower protein concentration (e.g., < 2 mg/mL).[4][5] Concentrated protein solutions are more prone to aggregation.
Hydrophobicity of the Biotin Reagent	If using a biotin reagent dissolved in an organic solvent like DMSO or DMF, ensure the final concentration of the organic solvent in the reaction mixture is low (typically <5%). Some proteins are sensitive to organic solvents. Consider using a water-soluble biotinylation reagent (e.g., Sulfo-NHS-Biotin).[1][6]
Presence of Aggregates in Stock Protein	Before starting the biotinylation, centrifuge your stock protein solution at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet any pre-existing aggregates.

Issue: My protein appears soluble during the reaction but precipitates after purification or during storage.

Post-biotinylation precipitation can occur due to the altered physicochemical properties of the labeled protein.

Possible Causes and Solutions

Cause	Recommended Action
Change in Isoelectric Point (pI)	Biotinylation neutralizes the positive charge of lysine residues, which can lower the pI of the protein.[1][4] If the storage buffer pH is close to the new pI, the protein may precipitate. Determine the pI of your biotinylated protein and adjust the storage buffer pH accordingly.
Increased Hydrophobicity	The addition of the hydrophobic biotin moiety can increase the overall hydrophobicity of the protein, leading to aggregation over time.[6]
Suboptimal Storage Buffer	The optimal storage buffer for the biotinylated protein may be different from the un-labeled protein. Consider adding stabilizing excipients to the storage buffer.
Freeze-Thaw Cycles	Repeated freeze-thaw cycles can induce aggregation.[5][7] Aliquot the biotinylated protein into single-use volumes to minimize freeze-thaw stress.

Frequently Asked Questions (FAQs)

Q1: What are the main causes of protein aggregation during biotinylation?

Protein aggregation during biotinylation is often caused by:

• Over-modification: Excessive labeling of lysine residues can significantly alter the protein's surface charge and lead to a change in its isoelectric point, promoting precipitation.[1][4]

• Modification of critical residues: Biotinylation of lysine residues located in regions crucial for maintaining protein solubility can expose hydrophobic patches, leading to aggregation.[1]

• Physicochemical properties of biotin: Biotin itself is a hydrophobic molecule, and its attachment to the protein surface can increase the protein's propensity to aggregate.[6]

• Suboptimal reaction conditions: Factors such as inappropriate pH, high protein concentration, and the presence of organic solvents can destabilize the protein and induce aggregation.[4][5][7]

Q2: How can I optimize the molar ratio of biotin to protein to prevent aggregation?

Start with a conservative molar excess of biotin reagent (e.g., 10:1 or 20:1) and perform a series of labeling reactions with increasing ratios.[4] Analyze the degree of biotinylation and the amount of aggregation for each ratio. A good starting point for optimization is provided in the table below.

Protein Concentration	Recommended Starting Molar Ratio (Biotin:Protein)
1-2 mg/mL	20:1
2-5 mg/mL	15:1
>5 mg/mL	10:1

Q3: What role does the buffer composition play in preventing aggregation?

The buffer composition is critical for maintaining protein stability during biotinylation. Key factors to consider are:

• pH: The pH of the reaction buffer should be in a range where the protein is stable and the primary amines are available for reaction (typically pH 7.0-9.0 for NHS esters).[4] Avoid pH values close to the protein's pI.

• Ionic Strength: The salt concentration can influence protein solubility. While some proteins are more stable at higher salt concentrations (e.g., 150 mM NaCl), others may require lower ionic strength.[8][9]

• Additives: The inclusion of certain excipients can enhance protein solubility and prevent aggregation.

Q4: Are there any additives I can include in my reaction or storage buffer to prevent aggregation?

Yes, several additives can help stabilize your protein:

Additive	Typical Concentration	Mechanism of Action
Glycerol	5-20% (v/v)	Increases solvent viscosity and stabilizes the native protein structure.[5]
Arginine/Glutamate	50-500 mM	Suppresses protein-protein interactions and can solubilize aggregates.[9]
Non-ionic Detergents (e.g., Tween-20, Triton X-100)	0.01-0.1% (v/v)	Reduce non-specific hydrophobic interactions.[5]
Sugars (e.g., Sucrose, Trehalose)	5-10% (w/v)	Stabilize protein structure through preferential exclusion.[8]

Q5: Should I be concerned about the type of biotinylation reagent I use?

Absolutely. The choice of biotinylation reagent can impact the outcome of your experiment.

• NHS-esters are the most common type and react with primary amines (lysines and the N-terminus). They are available in water-soluble (Sulfo-NHS) and water-insoluble (NHS) forms. If your protein is sensitive to small amounts of organic solvents (like DMSO or DMF), use a Sulfo-NHS ester.[1]

• Site-specific biotinylation methods , such as using an AviTag™ with BirA ligase, offer a more controlled approach where biotin is added to a specific lysine residue within the tag.[10] This minimizes the risk of aggregation caused by random modification of surface lysines.

Experimental Protocols

General Protocol for Amine-Reactive Biotinylation of Proteins

This protocol provides a starting point for the biotinylation of proteins using an NHS-ester-based reagent. Optimization will be required for each specific protein.

Materials:

• Protein solution (in an amine-free buffer, e.g., PBS)

• NHS-ester biotinylation reagent (e.g., NHS-LC-Biotin or Sulfo-NHS-LC-Biotin)

• Reaction Buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette for removal of excess biotin.

Procedure:

• Prepare the Protein: Dissolve the protein in the Reaction Buffer at a concentration of 1-2 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), exchange it into an amine-free buffer.

• Prepare the Biotinylation Reagent: Immediately before use, dissolve the NHS-ester biotinylation reagent in an appropriate solvent (e.g., DMSO for NHS esters, or water for Sulfo-NHS esters) to a concentration of 10 mM.

• Calculate the Amount of Biotin Reagent: Determine the volume of the 10 mM biotin solution needed to achieve the desired molar excess.

• Biotinylation Reaction: Add the calculated volume of the biotin reagent to the protein solution while gently vortexing.

• Incubation: Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours.

• Quench the Reaction: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. Incubate for 15 minutes at room temperature.

• Remove Excess Biotin: Separate the biotinylated protein from the unreacted biotin and quenching reagent using a desalting column or dialysis.

• Storage: Store the purified biotinylated protein at 4°C for short-term use or at -80°C in single-use aliquots for long-term storage. Consider adding a cryoprotectant like glycerol to a final concentration of 20% before freezing.[5]

Visualizations

Caption: Troubleshooting workflow for protein aggregation during biotinylation.

This guide provides a structured approach to diagnosing and resolving common causes of protein aggregation during biotinylation experiments. By systematically addressing factors such as reagent concentration, buffer conditions, and protein concentration, researchers can optimize their protocols to achieve successful and reproducible biotinylation.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Fidabio [fidabio.com]
• 8. utsouthwestern.edu [utsouthwestern.edu]
• 9. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 10. Biotinylated Protein | ACROBiosystems [acrobiosystems.com]

Technical Support Center: Reducing Non-specific Binding of Biotinylated Proteins

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues of non-specific binding encountered in assays involving biotinylated proteins.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high non-specific binding in biotin-streptavidin based assays?

High non-specific binding in biotin-streptavidin assays can stem from several factors:

• Hydrophobic and Electrostatic Interactions: Proteins and other molecules in the sample can non-specifically adhere to the solid phase (e.g., microplate wells, beads) or to the streptavidin/avidin itself through hydrophobic or ionic interactions.[1][2]

• Endogenous Biotin: Many biological samples, particularly from tissues like liver and kidney, contain endogenous biotinylated proteins (e.g., carboxylases) that can be captured by streptavidin, leading to false-positive signals.[3]

• Properties of Avidin/Streptavidin: Avidin is a glycoprotein with a high isoelectric point, which can lead to non-specific binding through electrostatic and lectin-like interactions. Streptavidin, lacking glycosylation and having a more neutral pI, generally exhibits lower non-specific binding. NeutrAvidin, a deglycosylated form of avidin, often shows the least non-specific binding.

• Inadequate Blocking: Incomplete or ineffective blocking of the solid phase leaves open sites for non-specific adherence of the biotinylated protein or detection reagents.

• Suboptimal Washing: Insufficient or poorly optimized washing steps may fail to remove unbound or weakly bound molecules, contributing to high background.

Q2: How do I choose the right blocking buffer to minimize non-specific binding?

The choice of blocking buffer is critical and often application-dependent. The ideal blocking buffer should occupy all non-specific binding sites without interfering with the specific biotin-streptavidin interaction.

Commonly used blocking agents include:

• Bovine Serum Albumin (BSA): A widely used blocking agent, typically at concentrations of 1-5%. It is effective at reducing non-specific protein binding.

• Non-fat Dry Milk: A cost-effective option, often used at 1-5%. However, it should be avoided in assays involving phospho-specific antibodies (due to the presence of phosphoprotein casein) and in biotin-streptavidin systems, as milk contains endogenous biotin.[3][4][5]

• Casein: The primary protein in milk, casein-based blockers can sometimes provide lower backgrounds than BSA or non-fat milk.[1][6] Casein is often recommended for applications using biotin-avidin complexes.[7]

• Fish Gelatin: Less likely to cross-react with mammalian antibodies compared to BSA or milk.

• Protein-Free Blockers: Commercially available synthetic blockers are useful when protein-based blockers interfere with the assay.

It is often necessary to empirically test several blocking agents to determine the best one for a specific assay.[6]

Q3: What is the difference between avidin, streptavidin, and NeutrAvidin, and which one should I use?

While all three proteins bind biotin with high affinity, they have key differences that affect their non-specific binding properties:

Feature	Avidin	Streptavidin	NeutrAvidin
Source	Chicken Egg White	Streptomyces avidinii	Deglycosylated Avidin
Glycosylation	Yes	No	No
Isoelectric Point (pI)	~10.5 (basic)	~5-6 (acidic)	~6.3 (near-neutral)
Non-specific Binding	High	Lower than Avidin	Lowest

Recommendation: For most applications, streptavidin is preferred over avidin due to its lower non-specific binding. NeutrAvidin is often the best choice when the lowest possible background is required, although it may be more expensive.

Q4: How can I reduce background caused by endogenous biotin in my samples?

Endogenous biotin can be a significant source of background noise. To mitigate this, you can use an endogenous biotin blocking kit. The procedure typically involves two steps:

• Incubation with excess streptavidin (or avidin): This saturates all endogenous biotin molecules in the sample.

• Incubation with excess free biotin: This blocks any remaining unoccupied biotin-binding sites on the streptavidin added in the first step.

This ensures that the streptavidin used for detection will only bind to your biotinylated protein of interest.

Q5: How do I optimize my wash buffers to reduce non-specific binding?

Optimizing wash buffers is a crucial step in reducing background. Key parameters to consider are:

• Detergent Concentration: Non-ionic detergents like Tween-20 or Triton X-100 are commonly added to wash buffers (typically at 0.05% to 0.1%) to help disrupt non-specific hydrophobic interactions. The optimal concentration should be determined empirically.

• Salt Concentration: Increasing the ionic strength of the wash buffer by adding salts like NaCl (e.g., up to 500 mM) can help disrupt non-specific electrostatic interactions.[8] However, very high salt concentrations may also disrupt the specific interaction of interest.

• Number of Washes: Increasing the number of wash cycles (e.g., from 3 to 5) can improve the removal of non-specifically bound molecules.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with biotinylated proteins.

Problem: High Background Signal

Possible Cause	Recommended Solution
Inadequate Blocking	Optimize the blocking buffer by testing different agents (BSA, casein, protein-free blockers) and concentrations (1-5%). Increase the blocking incubation time (e.g., 1-2 hours at room temperature or overnight at 4°C).
Suboptimal Washing	Increase the number of wash steps. Optimize the wash buffer by adjusting the detergent (e.g., Tween-20 from 0.05% to 0.1%) and salt (e.g., NaCl from 150 mM to 500 mM) concentrations.
Endogenous Biotin	Use an endogenous biotin blocking kit prior to the addition of your biotinylated probe.
Non-specific Binding to Streptavidin/Avidin	Switch from avidin to streptavidin or NeutrAvidin. Consider pre-clearing your sample by incubating it with streptavidin beads to remove proteins that non-specifically bind to streptavidin.
Concentration of Biotinylated Protein is Too High	Titrate the concentration of your biotinylated protein to find the optimal concentration that gives a good signal with low background.

Problem: Weak or No Signal

Possible Cause	Recommended Solution
Inefficient Biotinylation	Verify the success of your biotinylation reaction using a method like a HABA assay or a Western blot with streptavidin-HRP. Optimize the biotinylation protocol if necessary.
Insufficient Amount of Biotinylated Protein	Increase the concentration of the biotinylated protein used in the assay.
Over-aggressive Washing	Reduce the stringency of your wash buffer (e.g., lower the salt or detergent concentration) or decrease the number of wash steps.
Steric Hindrance	If you suspect the biotin tag is being masked, consider using a biotinylation reagent with a longer spacer arm.

Quantitative Data Summary

Table 1: Comparison of Blocking Agents for ELISA

Blocking Agent	Concentration	Background OD	Signal-to-Noise Ratio
1% BSA in PBS	1% (w/v)	0.250	8
5% Non-fat Dry Milk in PBS	5% (w/v)	0.150	15
1% Casein in TBS	1% (w/v)	0.100	25
Commercial Protein-Free Blocker	Manufacturer's Rec.	0.080	30

Note: These are representative values. The optimal blocking agent and concentration should be determined empirically for each specific assay.

Table 2: Effect of Wash Buffer Composition on Background in a Pull-Down Assay

Wash Buffer Condition	% Background Reduction
PBS + 0.05% Tween-20	- (Baseline)
PBS + 0.1% Tween-20	20%
PBS + 0.05% Tween-20 + 150 mM NaCl	35%
PBS + 0.05% Tween-20 + 500 mM NaCl	60%

Note: Increasing detergent and salt concentrations can significantly reduce non-specific binding, but may also affect the specific interaction.

Experimental Protocols

Protocol 1: Optimizing Blocking Conditions for an ELISA

• Plate Coating: Coat a 96-well plate with your antigen or capture antibody according to your standard protocol.

• Prepare Blocking Buffers: Prepare a panel of blocking buffers to test, for example:

  • 1%, 3%, and 5% BSA in PBS

  • 1%, 3%, and 5% Non-fat Dry Milk in TBS

  • 0.5%, 1%, and 2% Casein in TBS

  • A commercial protein-free blocking buffer

• Blocking: After washing the coated plate, add 200 µL of each blocking buffer to different sets of wells. Include a "no block" control. Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Assay Procedure: Proceed with the remaining steps of your ELISA protocol (e.g., adding your biotinylated detection antibody and streptavidin-HRP).

• Data Analysis: Measure the signal in wells with and without your analyte for each blocking condition. Calculate the signal-to-noise ratio for each condition to determine the optimal blocking buffer.

Protocol 2: Pre-clearing Cell Lysate to Reduce Non-specific Binding in a Pull-Down Assay

• Prepare Streptavidin Beads: Resuspend streptavidin-conjugated magnetic beads in lysis buffer.

• Incubate Lysate with Beads: Add an appropriate amount of the prepared beads to your cell lysate. The exact amount should be optimized, but a good starting point is 20-50 µL of bead slurry per 1 mg of total protein.

• Incubate: Incubate the lysate-bead mixture for 1-2 hours at 4°C with gentle rotation.

• Separate Beads: Place the tube on a magnetic stand and carefully transfer the supernatant (the pre-cleared lysate) to a new tube. Discard the beads, which now contain non-specifically bound proteins.

• Perform Pull-Down: Use the pre-cleared lysate for your pull-down experiment with your biotinylated bait protein.

Visualizations

Caption: A generalized experimental workflow for assays involving biotinylated proteins.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Western blotting - Milk vs BSA for blocking - CiteAb BlogCiteAb Blog [blog.citeab.com]
• 4. Factors Affecting Signal Generation in ELISA | Thermo Fisher Scientific - US [thermofisher.com]
• 5. stjohnslabs.com [stjohnslabs.com]
• 6. Quantitative differences among various proteins as blocking agents for ELISA microtiter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Biotin-PEG3-Bromide side reactions and byproducts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Biotin-PEG3-Bromide in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism of Biotin-PEG3-Bromide?

A1: Biotin-PEG3-Bromide is a biotinylation reagent that contains a primary alkyl bromide. The primary reaction mechanism is a bimolecular nucleophilic substitution (SN2) reaction. In this reaction, a nucleophile, such as a primary amine (-NH2), thiol (-SH), or alcohol (-OH) on the target molecule, attacks the carbon atom attached to the bromine. This displaces the bromide ion and forms a stable covalent bond between the biotin-PEG3 linker and the target molecule.

Q2: What are the potential side reactions when using Biotin-PEG3-Bromide?

A2: The main side reaction is the hydrolysis of the alkyl bromide. In aqueous solutions, water molecules can act as nucleophiles and react with the Biotin-PEG3-Bromide.[1][2][3][4] This results in the formation of Biotin-PEG3-OH, an alcohol, and hydrobromic acid. The rate of this hydrolysis can be influenced by the pH of the reaction buffer.

Q3: What are the common byproducts of the biotinylation reaction?

A3: The biotinylation reaction will produce the following byproducts:

• Bromide ion (Br⁻): This is the leaving group from the successful nucleophilic substitution reaction.[5]

• Biotin-PEG3-OH: This is the result of the hydrolysis side reaction where water reacts with the reagent.

Q4: My biotinylation efficiency is low. What are the possible causes and solutions?

A4: Low biotinylation efficiency can be due to several factors. Please refer to the troubleshooting guide below for a systematic approach to identifying and resolving the issue.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Biotinylation	Presence of competing nucleophiles in the buffer.	Avoid using buffers that contain primary amines (e.g., Tris) or other nucleophiles. Opt for non-nucleophilic buffers such as PBS, HEPES, or borate buffer.
Hydrolysis of Biotin-PEG3-Bromide.	Prepare the Biotin-PEG3-Bromide solution immediately before use. Avoid prolonged storage of the reagent in aqueous buffers.[6] Consider performing the reaction at a lower temperature to reduce the rate of hydrolysis.
Incorrect pH of the reaction buffer.	The optimal pH for the reaction with amines is typically between 7 and 9.[7] If the pH is too low, the amine will be protonated and less nucleophilic. If the pH is too high, the risk of hydrolysis of the reagent increases.[1]
Insufficient molar excess of the biotinylation reagent.	Increase the molar ratio of Biotin-PEG3-Bromide to the target molecule. An empirical optimization of the molar excess may be necessary.
Degradation of the Biotin-PEG3-Bromide reagent.	Ensure the reagent has been stored correctly at -20°C or -80°C and protected from moisture.[6][8] Equilibrate the vial to room temperature before opening to prevent condensation.
Protein Aggregation after Biotinylation	High degree of biotinylation.	Reduce the molar excess of the Biotin-PEG3-Bromide reagent or decrease the reaction time. The PEG linker is designed to increase water solubility, but over-labeling can still lead to aggregation.
Inconsistent Results	Variability in reaction setup.	Ensure consistent reaction parameters, including buffer composition, pH, temperature, reaction time, and reagent concentrations.

Reaction Schemes and Workflows

Intended Biotinylation Reaction (SN2 Mechanism)

Caption: SN2 reaction of Biotin-PEG3-Bromide with a nucleophile (R-Nu:).

Hydrolysis Side Reaction

Caption: Hydrolysis of Biotin-PEG3-Bromide in aqueous solution.

Experimental Workflow

Caption: General experimental workflow for biotinylation.

Quantitative Data Summary

Product / Byproduct	Chemical Formula	Molecular Weight ( g/mol )	Formation Pathway
Biotinylated Target	Variable	MW of Target + 464.4	SN2 Reaction
Biotin-PEG3-OH	C18H33N3O6S	419.54	Hydrolysis
Bromide Ion	Br⁻	79.90	SN2 Reaction

Note: The molecular weight of the biotinylated target is approximated by adding the mass of the Biotin-PEG3- moiety (C18H31N3O5S). The molecular weight of Biotin-PEG3-Bromide is 482.4 g/mol .[8]

Experimental Protocols

Protocol: General Protein Biotinylation

• Buffer Preparation: Prepare a suitable amine-free buffer (e.g., Phosphate-Buffered Saline, PBS) at pH 7.2-8.0.

• Protein Solution: Dissolve the protein to be biotinylated in the prepared buffer to a final concentration of 1-10 mg/mL.

• Biotin-PEG3-Bromide Solution: Immediately before use, dissolve Biotin-PEG3-Bromide in an anhydrous, water-miscible solvent like DMSO or DMF to a concentration of 10-20 mM.

• Reaction: Add a 10- to 50-fold molar excess of the Biotin-PEG3-Bromide solution to the protein solution. The optimal ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

• Purification: Remove non-reacted Biotin-PEG3-Bromide and byproducts by dialysis against PBS or by using a desalting column.

• Analysis: Determine the degree of biotinylation using a method such as the HABA assay.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. 208. The mechanism of hydrolysis and alcoholysis of alkyl halides: the reactions of methyl, ethyl, and tert.-butyl bromides with aqueous ethyl alcohol - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. quora.com [quora.com]
• 4. The SN1 Reaction of Alkyl Halides with Water - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]

Technical Support Center: Biotin-PEG3-Bromide Conjugation

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using Biotin-PEG3-Bromide for bioconjugation.

Frequently Asked Questions (FAQs)

Q1: What is the reactive group in Biotin-PEG3-Bromide and what does it react with?

A1: Biotin-PEG3-Bromide contains an alkyl bromide group. The bromide is a good leaving group and is displaced by nucleophiles. In the context of bioconjugation, this reagent is typically used to react with primary amines (e.g., the epsilon-amino group of lysine residues in proteins) and thiols (e.g., the sulfhydryl group of cysteine residues).

Q2: How does pH affect the conjugation of Biotin-PEG3-Bromide to proteins?

A2: The pH of the reaction buffer is a critical parameter that significantly influences the efficiency of the conjugation reaction. The reactivity of the target nucleophilic groups on the protein is pH-dependent.

• For Amine (Lysine) Conjugation: The primary amine of a lysine residue needs to be in its unprotonated form to act as a nucleophile. The pKa of the lysine epsilon-amino group is approximately 10.5. Therefore, the reaction rate increases as the pH of the buffer rises above neutral. A pH range of 7.5 to 9.0 is generally recommended for amine alkylation.

• For Thiol (Cysteine) Conjugation: The thiol group of a cysteine residue is a much stronger nucleophile in its deprotonated thiolate form (R-S⁻). The pKa of the cysteine thiol is around 8.3-8.6. Consequently, a pH around or slightly above the pKa is optimal for this reaction. A pH range of 8.0 to 9.0 is recommended for efficient thiol alkylation.[1]

Q3: What are the recommended buffer conditions for the conjugation reaction?

A3: It is crucial to use a buffer that does not contain competing nucleophiles. Avoid buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine. Phosphate-buffered saline (PBS), borate buffer, or carbonate/bicarbonate buffer at the desired pH are suitable choices.

Q4: Can Biotin-PEG3-Bromide react with other amino acid residues?

A4: While the primary targets are lysines and cysteines, other amino acid residues with nucleophilic side chains, such as histidine and methionine, can also be alkylated. These side reactions are generally less favorable and can be minimized by optimizing the reaction pH and the molar ratio of the Biotin-PEG3-Bromide to the protein. At a slightly alkaline pH (8-9), alkylation is more exclusive to cysteine residues.[1]

Q5: My protein precipitates after the conjugation reaction. What could be the cause?

A5: Protein precipitation post-conjugation can occur due to a change in the isoelectric point (pI) of the protein after modification of its charged amino acid residues. Over-modification can lead to significant changes in protein solubility. To mitigate this, you can try reducing the molar excess of the Biotin-PEG3-Bromide used in the reaction or adjust the pH of the buffer after the reaction is complete.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Conjugation Yield	Suboptimal pH: The pH of the reaction buffer is not optimal for the target nucleophile (amine or thiol).	Adjust the pH of your reaction buffer. For lysine targeting, a pH of 7.5-9.0 is recommended. For cysteine targeting, a pH of 8.0-9.0 is ideal.
Presence of Competing Nucleophiles: Your buffer or protein sample contains primary amines (e.g., Tris, glycine) or other nucleophiles that compete with the target protein for the Biotin-PEG3-Bromide.	Perform a buffer exchange of your protein sample into a non-nucleophilic buffer like PBS, borate, or carbonate buffer.
Insufficient Molar Excess of Reagent: The amount of Biotin-PEG3-Bromide is not sufficient to achieve the desired degree of labeling.	Increase the molar ratio of Biotin-PEG3-Bromide to your protein. A 10- to 20-fold molar excess is a common starting point.
Hydrolysis of the Reagent: Biotin-PEG3-Bromide may hydrolyze over time in aqueous solutions, rendering it inactive.	Prepare the Biotin-PEG3-Bromide solution immediately before use. Avoid preparing stock solutions for long-term storage in aqueous buffers.
Non-specific Modification	Reaction pH is too high: Very high pH can increase the reactivity of other nucleophilic amino acid side chains.	Lower the reaction pH to the recommended range (7.5-9.0 for amines, 8.0-9.0 for thiols) to increase specificity.
Excessive Molar Ratio of Reagent: A large excess of the labeling reagent can lead to the modification of less reactive sites.	Reduce the molar excess of Biotin-PEG3-Bromide in your reaction.
Protein Precipitation	Change in Protein pI: Modification of charged residues (like lysine) alters the overall charge of the protein, potentially causing it to precipitate at the reaction pH.	Try performing the conjugation at a different pH within the optimal range. After the reaction, adjust the pH of the solution to a point where the protein is more soluble. You can also reduce the molar excess of the biotinylation reagent to decrease the degree of modification.
Protein Instability: The protein itself may be unstable under the reaction conditions (pH, temperature).	Ensure your protein is stable at the chosen reaction pH and temperature. Consider performing the reaction at a lower temperature (e.g., 4°C) for a longer duration.

Data Presentation

Table 1: Effect of pH on the Relative Nucleophilicity of Target Residues

pH	Relative Concentration of Unprotonated Amine (Lysine, pKa ~10.5)	Relative Concentration of Thiolate (Cysteine, pKa ~8.5)	Expected Relative Reaction Rate with Biotin-PEG3-Bromide
6.5	Low	Low	Very Slow
7.5	Moderate	Moderate	Moderate (favors amines slightly)
8.5	Moderate	High	Fast (favors thiols)
9.0	High	High	Very Fast (for both, potential for side reactions)

Experimental Protocols

Protocol: Conjugation of Biotin-PEG3-Bromide to a Protein

This protocol provides a general guideline for conjugating Biotin-PEG3-Bromide to either amine or thiol groups on a protein. Optimization may be required for your specific protein.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, pH 7.5-8.5)

• Biotin-PEG3-Bromide

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis equipment for purification

Procedure:

• Protein Preparation:

  • Ensure your protein is in an amine-free and thiol-free buffer at a concentration of 1-10 mg/mL. If necessary, perform a buffer exchange into a suitable reaction buffer (e.g., 100 mM phosphate buffer with 150 mM NaCl, pH adjusted based on the target residue).

  • If targeting cysteine residues that are in a disulfide bond, the protein must first be reduced with a suitable reducing agent (e.g., DTT or TCEP) followed by removal of the reducing agent before adding the Biotin-PEG3-Bromide.

• Biotin-PEG3-Bromide Solution Preparation:

  • Immediately before use, dissolve Biotin-PEG3-Bromide in anhydrous DMSO or DMF to a concentration of 10-50 mM.

• Conjugation Reaction:

  • Add the desired molar excess of the Biotin-PEG3-Bromide solution to the protein solution. A starting point of a 10- to 20-fold molar excess is recommended.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • To stop the reaction, add a quenching reagent to consume any unreacted Biotin-PEG3-Bromide. Add Tris-HCl to a final concentration of 10-50 mM and incubate for 30 minutes at room temperature.

• Purification:

  • Remove excess, unreacted Biotin-PEG3-Bromide and quenching reagent by desalting column chromatography or dialysis against a suitable storage buffer.

Visualizations

Caption: Experimental workflow for Biotin-PEG3-Bromide conjugation.

Caption: Influence of pH on the nucleophilicity of target residues.

References

• 1. cdn.gbiosciences.com [cdn.gbiosciences.com]

Technical Support Center: Labeling Cysteine-Poor Proteins with Biotin-PEG3-Bromide

Welcome to the technical support center for Biotin-PEG3-Bromide protein labeling. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common challenges encountered when labeling cysteine-poor proteins.

Frequently Asked Questions (FAQs)

Q1: What is Biotin-PEG3-Bromide and how does it work?

Biotin-PEG3-Bromide is a biotinylation reagent that contains a bromoacetyl reactive group. This group specifically reacts with nucleophiles, most notably the thiol group of cysteine residues, via an alkylation reaction. The bromide ion acts as a good leaving group, facilitating the formation of a stable thioether bond between the biotin reagent and the cysteine residue on the protein. The PEG3 (polyethylene glycol) linker adds hydrophilicity to the labeled molecule, which can help to minimize protein aggregation.[1][2]

Q2: Why is labeling cysteine-poor proteins a challenge?

The primary challenge lies in the low abundance of the target amino acid, cysteine. Since Biotin-PEG3-Bromide is highly specific for cysteine residues, a protein with few or no accessible cysteines will exhibit low or no labeling.

Q3: Can Biotin-PEG3-Bromide react with other amino acids?

While bromoacetyl groups are relatively specific for cysteines, side reactions can occur with other nucleophilic amino acid side chains, especially under non-optimal conditions.[3][4] These include:

• Lysine (ε-amino group)

• Histidine (imidazole ring)

• Methionine (thioether group)

These side reactions are generally less favorable and become more prevalent at higher pH values, with prolonged reaction times, or at high concentrations of the labeling reagent.[3]

Q4: What is the optimal pH for labeling with Biotin-PEG3-Bromide?

The optimal pH for the alkylation of cysteine residues with haloacetyl reagents like Biotin-PEG3-Bromide is typically in the range of 7.5 to 8.5 .[3] The reactivity of the cysteine thiol group is highly dependent on its deprotonation to the more nucleophilic thiolate anion (S-). The pKa of the cysteine thiol group in proteins is approximately 8.3.[3] Performing the reaction at a pH slightly above the pKa ensures a higher concentration of the reactive thiolate, leading to more efficient labeling.[3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Biotinylation	Insufficient number of accessible cysteine residues.	Consider alternative labeling strategies targeting other amino acids (e.g., amine-reactive NHS esters).[5] If some cysteines are present but potentially in disulfide bonds, perform a reduction step with DTT or TCEP prior to labeling.[3]
Incorrect pH of the reaction buffer.	Ensure the reaction buffer pH is between 7.5 and 8.5 to facilitate cysteine deprotonation.[3] Use a buffer with sufficient capacity to maintain the pH throughout the reaction.
Suboptimal reagent concentration.	Titrate the concentration of Biotin-PEG3-Bromide. A 10- to 20-fold molar excess over the protein is a good starting point.
Short reaction time.	Optimize the incubation time. While longer times can increase labeling, they may also lead to more non-specific reactions.[3]
Presence of interfering substances.	Ensure the protein sample is free of thiol-containing reagents like DTT or β-mercaptoethanol from purification steps. These will compete for the labeling reagent.
Non-Specific Labeling	pH is too high.	Lower the pH to the recommended range of 7.5-8.5. Avoid pH values above 9.0 to minimize reactions with lysine and histidine.[3]
Excessive concentration of Biotin-PEG3-Bromide.	Reduce the molar excess of the biotinylation reagent.
Prolonged reaction time.	Decrease the incubation time to the minimum required for sufficient cysteine labeling.[3]
Protein Precipitation/Aggregation	Hydrophobicity of the biotin label.	While the PEG linker in Biotin-PEG3-Bromide enhances solubility, extensive labeling can still increase hydrophobicity. Try reducing the molar excess of the reagent.
Buffer conditions.	Ensure the buffer composition and ionic strength are optimal for your protein's stability. Avoid buffers containing potassium, as this can sometimes cause precipitation.[6][7]

Experimental Protocols

Protocol 1: General Procedure for Labeling a Cysteine-Containing Protein with Biotin-PEG3-Bromide

• Protein Preparation:

  • Dissolve the protein in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS) at a pH between 7.5 and 8.5.

  • If the protein contains disulfide bonds that need to be labeled, perform a reduction step by adding DTT to a final concentration of 10 mM and incubating at 37°C for 1 hour.[3]

  • Crucially , remove the reducing agent (DTT) using a desalting column or dialysis before adding the biotinylation reagent.

• Biotinylation Reaction:

  • Immediately before use, dissolve the Biotin-PEG3-Bromide in a compatible solvent like DMSO or DMF.

  • Add the dissolved Biotin-PEG3-Bromide to the protein solution. A starting point is a 10- to 20-fold molar excess of the reagent over the protein.

  • Incubate the reaction for 1-2 hours at room temperature or on ice.

• Quenching the Reaction and Removal of Excess Reagent:

  • To stop the reaction, add a thiol-containing reagent like DTT or β-mercaptoethanol in excess to react with any unreacted Biotin-PEG3-Bromide.[3]

  • Remove the excess, unreacted biotinylation reagent and quenching agent by dialysis or gel filtration. This step is critical for accurate downstream quantification.[7][8]

Protocol 2: Quantification of Biotinylation using the HABA Assay

The HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay is a common colorimetric method to estimate the degree of biotinylation.[8] It is based on the displacement of HABA from the avidin-HABA complex by biotin, which leads to a decrease in absorbance at 500 nm.[6][8]

• Reagent Preparation:

  • Prepare the HABA/Avidin solution according to the manufacturer's instructions.

• Measurement:

  • Pipette the HABA/Avidin solution into a cuvette and measure the absorbance at 500 nm (A500 HABA/Avidin).[8][9]

  • Add your biotinylated protein sample to the cuvette, mix well, and wait for the absorbance reading to stabilize.[8][9]

  • Record the final absorbance at 500 nm (A500 HABA/Avidin/Biotin Sample).[8][9]

• Calculation of Biotin-to-Protein Ratio:

  • The change in absorbance is used to calculate the concentration of biotin in your sample. The specific calculations will depend on the HABA assay kit used, but generally follow the Beer-Lambert law.[8][9]

Parameter	Value	Reference
Molar Extinction Coefficient of HABA/Avidin at 500 nm	34,000 M-1cm-1	[8][9]
Linear Range of HABA Assay	2-16 µM of biotin	[6]

Visualizing the Process

Experimental Workflow

Caption: Workflow for labeling proteins with Biotin-PEG3-Bromide.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low biotinylation efficiency.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]
• 5. Biotinylation | Thermo Fisher Scientific - US [thermofisher.com]
• 6. anaspec.com [anaspec.com]
• 7. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]

Technical Support Center: Stability of Biotin-Protein Conjugates

Welcome to our technical support center for biotin-protein conjugates. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of biotinylated proteins and to troubleshoot common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf-life of a biotinylated protein?

The stability of a biotinylated protein is highly dependent on the protein itself and the storage conditions. Generally, the biotin-protein bond is very stable.[1] For many proteins, such as biotinylated antibodies, an expected shelf-life of at least 5 years can be achieved when stored properly in the refrigerator, and even longer when frozen.[1] However, the overall stability is primarily dictated by the protein component of the conjugate.[1]

Q2: What are the optimal storage conditions for biotinylated proteins?

Proper storage is crucial for maintaining the integrity of your biotinylated protein. Here are some general guidelines:

• Temperature: For long-term storage, freezing at -20°C or -80°C is recommended.[1][2][3] Some biotin-conjugated antibodies are specifically recommended to be stored at -20°C.[4]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can denature the protein, it is highly recommended to store the conjugate in small aliquots.[1][2]

• Cryoprotectants: The addition of glycerol to a final concentration of 50% can prevent freezing at -20°C, which helps to avoid damage from freeze-thaw cycles.[1][3]

• Preservatives: To prevent microbial growth, 0.02% sodium azide can be added to the storage buffer.[1]

Q3: Can I store my biotinylated protein at 4°C?

For short-term storage, 4°C is generally acceptable for many biotinylated proteins, especially antibodies, which can be stable for at least 5 years under these conditions.[1] However, for long-term stability, freezing is recommended.[1][2]

Q4: How do different biotinylation chemistries affect the stability of the conjugate?

The chemical bond linking biotin to the protein can influence the stability of the conjugate, particularly in biological samples like plasma.

• Amine-reactive NHS esters: N-hydroxysuccinimide (NHS) esters are widely used to label primary amines on proteins, forming a stable amide bond.[5] However, these bonds can be susceptible to hydrolysis by factors present in human plasma.[6]

• Thiol-reactive Maleimides: The linkage formed between a maleimide group and a thiol on a cysteine residue can be unstable and undergo a retro-Michael reaction, leading to deconjugation.[7][8] Hydrolysis of the thiosuccinimide ring can increase the stability of the conjugate.[8]

• Plasma-stable bonds: Specific chemistries have been developed to create more stable biotin-protein bonds for in vivo applications. For example, biotinylation of cysteine residues with a reagent that positions a carboxylate group alpha to the biotinamide bond has been shown to be stable in plasma.[9]

Q5: Does the biotin label itself degrade over time?

Biotin is a very stable molecule at room temperature and is not typically destroyed by cooking.[10] The biotin label on a protein is also considered very stable and should last for many years if the protein is stored correctly.[1]

Troubleshooting Guides

Problem 1: Low or no signal in a downstream application (e.g., ELISA, Western Blot).

This could be due to several factors related to the biotinylation process or the stability of the conjugate.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Biotinylation	Verify the integrity of the biotinylation reagent, as NHS esters are sensitive to hydrolysis.[11][12][13] Ensure the buffer used during biotinylation is free of primary amines (e.g., Tris, glycine).[5] Optimize the molar excess of the biotinylation reagent.[5]
Loss of Protein Activity	Over-biotinylation can lead to protein denaturation or mask binding sites.[5][14] Reduce the biotinylation ratio and optimize reaction conditions.[5]
Degradation of the Conjugate	Improper storage can lead to protein degradation. Ensure the conjugate was stored at the correct temperature and avoid multiple freeze-thaw cycles.[1]
Instability in Assay Buffer	Some biotin-protein linkages are unstable in certain biological fluids like plasma.[6] Consider using a biotinylation chemistry known for its stability in your specific application.[9]

Problem 2: High background or non-specific binding.

High background can obscure your specific signal and lead to false positives.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Over-biotinylation	A high degree of biotinylation can increase non-specific binding due to the hydrophobicity of biotin.[15] Reduce the molar ratio of biotin to protein during the labeling reaction.
Incomplete Removal of Excess Biotin	Unreacted biotin can lead to high background. Ensure thorough removal of excess biotin after the reaction using methods like dialysis or desalting columns.[16]
Non-specific Binding of Avidin/Streptavidin	The avidin or streptavidin conjugate may be binding non-specifically to other components in your assay. Ensure adequate blocking steps are included in your protocol.

Problem 3: Inconsistent results between different batches of biotinylated protein.

Batch-to-batch variability can be a significant issue in quantitative experiments.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Biotinylation Reaction	The efficiency of the biotinylation reaction can be affected by minor variations in conditions. Standardize the protocol carefully, including reaction time, temperature, and buffer composition.[16]
Incomplete Removal of Excess Reagent	Inconsistent removal of unreacted biotin can lead to variability. Use a reliable method like a desalting column for purification.[16]
Quantification of Biotin Incorporation	Determine the degree of biotinylation for each batch to ensure consistency. Use a method like the HABA assay to quantify the biotin-to-protein molar ratio.[17][18]

Data Presentation

Table 1: Stability of Biotinylated DNA Standard Under Different Storage Conditions

This table summarizes the stability of a biotinylated DNA standard over a period of 150 days at various temperatures.

Storage Temperature	Stability after 150 days
-20°C	Excellent stability
4°C	Excellent stability
Room Temperature	Slight loss of sensitivity after 14 weeks

Data adapted from SeraCare.[19]

Table 2: Hydrolysis Rates of NHS and Sulfo-NHS Esters in Aqueous Solution

This table provides an overview of the stability of commonly used amine-reactive biotinylation reagents in aqueous solutions at different pH levels.

Reagent	pH	Half-life
NHS Ester	7.0	Hours
NHS Ester	9.0	Minutes
Sulfo-NHS Ester	7.0	~7 hours
Sulfo-NHS Ester	9.0	Minutes

Data compiled from various sources.[11][12][20]

Experimental Protocols

Protocol 1: Assessing the Reactivity of NHS-Ester Biotinylation Reagents

This protocol allows for the determination of the remaining reactivity of an NHS-ester biotinylation reagent by measuring the release of N-hydroxysuccinimide (NHS) upon hydrolysis.[11][12]

Materials:

• NHS-ester biotinylation reagent

• Amine-free buffer (e.g., Phosphate Buffered Saline, pH 7.2)

• 0.5-1.0 N NaOH

• Spectrophotometer

• Quartz cuvettes

Procedure:

• Dissolve 1-2 mg of the NHS-ester reagent in 2 ml of amine-free buffer.

• Prepare a control tube with 2 ml of the same amine-free buffer.

• Zero the spectrophotometer at 260 nm using the control tube.

• Measure the absorbance of the NHS-ester solution at 260 nm. If the absorbance is greater than 1.0, dilute the solution with the amine-free buffer.

• To 1 ml of the NHS-ester solution, add 100 µl of 0.5-1.0 N NaOH.

• Vortex the solution for 30 seconds.

• Immediately (within 1 minute), measure the absorbance of the base-hydrolyzed solution at 260 nm.

Interpretation of Results:

• A significant increase in absorbance after base hydrolysis indicates that the NHS-ester reagent is active.

• If there is no measurable increase in absorbance, the reagent has likely hydrolyzed and is inactive.

Protocol 2: Quantification of Biotin Incorporation using the HABA Assay

The 4'-hydroxyazobenzene-2-carboxylic acid (HABA) assay is a common method to estimate the degree of biotinylation.[17][18]

Materials:

• HABA/Avidin solution

• Biotinylated protein sample

• Biotin standards

• Spectrophotometer

• Cuvettes

Procedure:

• Prepare a standard curve using known concentrations of free biotin.

• Add the HABA/Avidin solution to a cuvette and measure the absorbance at 500 nm.

• Add a known amount of your biotinylated protein sample to the HABA/Avidin solution.

• Incubate for a short period to allow the biotin on the protein to displace the HABA from the avidin.

• Measure the absorbance at 500 nm again. The decrease in absorbance is proportional to the amount of biotin in your sample.

• Calculate the moles of biotin per mole of protein using the standard curve.

Visualizations

Caption: Workflow for protein biotinylation and stability assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. jenabioscience.com [jenabioscience.com]
• 3. sysy.com [sysy.com]
• 4. support.biossusa.com [support.biossusa.com]
• 5. Biotin based Conjugation Protocol - Creative Biolabs [creative-biolabs.com]
• 6. Instability of the biotin-protein bond in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. kinampark.com [kinampark.com]
• 8. researchgate.net [researchgate.net]
• 9. A biotin-protein bond with stability in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biotin - Wikipedia [en.wikipedia.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 13. assets.fishersci.com [assets.fishersci.com]
• 14. vectorlabs.com [vectorlabs.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Biotinylation | Thermo Fisher Scientific - SG [thermofisher.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. seracare.com [seracare.com]
• 20. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Troubleshooting High Background in Biotin-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address high background issues in biotin-based assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background in biotin-based assays?

High background in biotin-based assays, such as ELISA, can stem from several factors that lead to non-specific signal generation. The most common culprits include:

• Non-Specific Binding: Antibodies (primary or secondary) or the streptavidin-enzyme conjugate may bind to unoccupied sites on the microplate surface or to other proteins in the sample, leading to a false positive signal.[1][2]

• Endogenous Biotin: Many biological samples, particularly from tissues like the liver and kidney, contain endogenous biotin, which can be recognized by the streptavidin conjugate, causing a high background.[3][4]

• Sub-optimal Reagent Concentrations: Using excessively high concentrations of biotinylated antibodies or the streptavidin-enzyme conjugate can increase the likelihood of non-specific binding.[5][6]

• Inadequate Washing: Insufficient or improper washing steps can leave behind unbound reagents, which contribute to the background signal.[7][8]

• Ineffective Blocking: If the blocking buffer does not effectively cover all non-specific binding sites on the plate, subsequent reagents can adhere non-specifically.[6][9]

• Cross-Reactivity: The detection antibody may cross-react with other molecules present in the sample or the blocking buffer.[9]

• Substrate Issues: The substrate solution may be contaminated or may have deteriorated, leading to spontaneous color development.

Q2: How can I reduce non-specific binding of antibodies and streptavidin conjugates?

Reducing non-specific binding is critical for improving the signal-to-noise ratio. Here are several strategies:

• Optimize Antibody and Conjugate Concentrations: Perform a checkerboard titration to determine the optimal concentrations of your biotinylated antibody and streptavidin-enzyme conjugate that yield the highest specific signal with the lowest background.[5][10][11]

• Improve Blocking: Use an effective blocking buffer. While Bovine Serum Albumin (BSA) is common, casein or non-fat dry milk can be more effective in some systems.[1][9][12] Ensure the blocking step is sufficiently long (e.g., 1-2 hours at room temperature or overnight at 4°C).

• Enhance Washing Steps: Increase the number of wash cycles (e.g., from 3 to 5) and the volume of wash buffer.[13] Adding a non-ionic detergent like Tween-20 (typically 0.05%) to the wash buffer can also help reduce non-specific interactions.[7][14] Introducing a short soak time during each wash can further improve the removal of unbound reagents.[13]

• Increase Salt Concentration: In some cases, increasing the ionic strength of the wash buffer (e.g., by increasing the NaCl concentration) can help disrupt weak, non-specific interactions.[6]

Q3: My samples are from a biotin-rich tissue. How can I block endogenous biotin?

Endogenous biotin can be a significant source of background. A specific blocking protocol is required to mitigate this interference.[3][4][15] The general principle involves a two-step process to first saturate the endogenous biotin with unlabeled avidin or streptavidin, and then to block the remaining biotin-binding sites on the added avidin/streptavidin with free biotin.[4][16]

Quantitative Data Summary

The following tables summarize the impact of different troubleshooting strategies on assay background.

Table 1: Comparison of Blocking Agents on Non-Specific Binding (NSB)

Blocking Agent	Concentration	NSB Reduction Efficiency	Reference
Casein	1%	~86%	[1][17]
Non-Fat Dry Milk	10%	Superior to 10% BSA	[1]
Bovine Serum Albumin (BSA)	5 µg/ml	Complete saturation of wells	[18][19]
Fish Gelatin	Varies	Less effective than casein and BSA	[1][12]
Tween 20	>2 µg/ml	Complete saturation of wells	[18][19]

Table 2: Effect of Washing Conditions on Background Signal

Washing Parameter	Condition	Impact on Background	Reference
Number of Washes	3-5 cycles	Generally sufficient; increase to 4-6 for high background	[13]
Wash Volume	300-350 µL/well (96-well plate)	Ensures complete coverage	[13]
Soak Time	30-60 seconds per wash	Improves removal of unbound reagents	[13]
Detergent (Tween-20)	0.05% in wash buffer	Reduces non-specific hydrophobic interactions	[7][14]

Experimental Protocols

Protocol 1: Checkerboard Titration for Antibody and Streptavidin-HRP Optimization

This protocol is used to determine the optimal concentrations of the biotinylated detection antibody and the streptavidin-HRP conjugate to maximize the signal-to-noise ratio.

• Plate Coating: Coat a 96-well plate with the capture antibody according to your standard protocol.

• Blocking: Block the plate with a suitable blocking buffer for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Antigen Incubation: Add a constant, saturating concentration of the target antigen to all wells. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Biotinylated Antibody Titration: Prepare serial dilutions of the biotinylated detection antibody (e.g., 0.125, 0.25, 0.5, 1 µg/mL) in blocking buffer. Add each dilution to a different set of rows on the plate. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Streptavidin-HRP Titration: Prepare serial dilutions of the streptavidin-HRP conjugate (e.g., 1:1000, 1:5000, 1:10000) in blocking buffer. Add each dilution to a different set of columns on the plate. Incubate for 1 hour at room temperature.[11]

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add the substrate and incubate until sufficient color develops.

• Stop Reaction and Read: Stop the reaction and read the absorbance at the appropriate wavelength.

• Data Analysis: Analyze the data to identify the combination of biotinylated antibody and streptavidin-HRP concentrations that provides the best signal-to-noise ratio.

Protocol 2: Endogenous Biotin Blocking

This protocol is designed to block endogenous biotin in tissue samples or cell lysates.

• Sample Preparation: Prepare your tissue sections or cell lysates as required for your assay.

• Standard Blocking: Perform your standard blocking step with a protein-based blocker (e.g., normal serum or BSA) to reduce general non-specific binding.

• Avidin/Streptavidin Incubation: Cover the sample with a solution of 0.1 mg/mL unlabeled avidin or streptavidin in wash buffer. Incubate for 15 minutes at room temperature.[16]

• Washing: Wash the sample three times for 10 minutes each with wash buffer.

• Biotin Incubation: Add a solution of 0.5 mg/mL free D-Biotin in wash buffer. Incubate for 30-60 minutes at room temperature.[16]

• Washing: Wash the sample three times for 10 minutes each with wash buffer.

• Proceed with Assay: Continue with your standard assay protocol by adding the biotinylated primary or secondary antibody.

Visualizations

References

• 1. Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection [mdpi.com]
• 2. How to Effectively Block Streptavidin Magnetic Beads for Optimal Assay Performance - nanomicronspheres [nanomicronspheres.com]
• 3. Blocking Endogenous Biotin - IHC WORLD [ihcworld.com]
• 4. Methods to Block Endogenous Detection | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. biocompare.com [biocompare.com]
• 7. How to Reduce Background Noise in ELISA Assays [synapse.patsnap.com]
• 8. blog.abclonal.com [blog.abclonal.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. bosterbio.com [bosterbio.com]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative differences among various proteins as blocking agents for ELISA microtiter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. bosterbio.com [bosterbio.com]
• 15. vectorlabs.com [vectorlabs.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Quantitation of the blocking effect of tween 20 and bovine serum albumin in ELISA microwells - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Quantifying Protein Biotinylation: A Comparative Guide to the HABA Assay and Its Alternatives

For researchers, scientists, and drug development professionals engaged in studies involving biotinylated proteins, accurate quantification of the degree of biotinylation is critical for ensuring experimental consistency and the efficacy of downstream applications. This guide provides an objective comparison of the widely used 4'-hydroxyazobenzene-2-carboxylic acid (HABA) assay with two prominent alternatives: the fluorescent avidin assay and mass spectrometry-based methods. We present supporting experimental data, detailed protocols, and a visual workflow to aid in selecting the most appropriate method for your research needs.

At a Glance: Comparison of Biotinylation Quantification Methods

The choice of a quantification method depends on several factors, including the required sensitivity, the nature of the protein sample, and the available instrumentation. The following table summarizes the key performance characteristics of the HABA assay, fluorescent avidin assays, and mass spectrometry.

Feature	HABA Assay	Fluorescent Avidin Assay	Mass Spectrometry
Principle	Colorimetric; displacement of HABA dye from avidin by biotin.	Fluorometric; displacement of a quencher (like HABA) from a fluorescently-labeled avidin by biotin, leading to increased fluorescence.[1][2]	Direct detection and quantification of biotinylated peptides or proteins based on their mass-to-charge ratio.[3][4]
Detection Limit	~60 pmol - 2 nmol[5]	~4 pmol[1][2]	High sensitivity, capable of detecting very low abundance proteins.[3]
Linear Range	Typically 2-16 µM or 20-160 µM[5][6]	Wide dynamic range.	Wide dynamic range.
Throughput	High; suitable for microplate format.[5][6]	High; suitable for microplate format.[1]	Lower; requires sample preparation and instrument time.
Accuracy	Prone to underestimation due to steric hindrance.[7][8]	Less affected by steric hindrance than the HABA assay.	High accuracy and can identify specific biotinylation sites.[7]
Instrumentation	Spectrophotometer or microplate reader.[5]	Fluorescence plate reader.[9]	Mass spectrometer (e.g., Orbitrap).[10]
Sample Requirement	Requires relatively higher protein concentration.[11]	Requires less sample volume and is more sensitive than the HABA assay.[9]	Can analyze complex mixtures and very small sample amounts.
Cost	Relatively low.	Moderate.	High.

In-Depth Analysis of Quantification Methods

The HABA Assay: A Cost-Effective, High-Throughput Method

The HABA assay is a traditional and widely used colorimetric method for estimating the degree of protein biotinylation.[12] Its popularity stems from its simplicity, low cost, and suitability for high-throughput applications in a microplate format.

The principle of the HABA assay is based on the displacement of the HABA dye from the avidin-HABA complex. HABA binds to avidin, forming a colored complex that absorbs light at 500 nm.[13] When a biotinylated protein is introduced, the biotin, having a much higher affinity for avidin, displaces the HABA dye.[5][6] This causes a decrease in absorbance at 500 nm, which is proportional to the amount of biotin present in the sample.[14]

However, a significant drawback of the HABA assay is its susceptibility to steric hindrance.[7] If biotin molecules are closely spaced or "buried" within the protein's structure, they may not be accessible to the avidin, leading to an underestimation of the true biotin-to-protein ratio.[7][8]

HABA Assay Workflow

Fluorescent Avidin Assay: Enhanced Sensitivity and Accuracy

Fluorescent avidin-based assays offer a more sensitive alternative to the colorimetric HABA method.[9] These assays typically utilize a fluorescently labeled avidin where the biotin-binding sites are occupied by a quencher molecule, often HABA itself.[1][2]

In the absence of free biotin, the fluorescence of the labeled avidin is quenched.[1] When a biotinylated sample is added, the biotin displaces the quencher, leading to a proportional increase in fluorescence intensity.[1][2] This method boasts a significantly lower detection limit (around 4 pmol) compared to the HABA assay, making it suitable for samples with low protein concentrations or low degrees of biotinylation.[1] While still an indirect method, it is generally less affected by the steric hindrance issues that can plague the HABA assay.

Fluorescent Avidin Assay Principle

Mass Spectrometry: The Gold Standard for Accuracy and Detail

For the most accurate and detailed quantification of protein biotinylation, mass spectrometry (MS) is the method of choice.[7] Unlike indirect methods that rely on avidin binding, MS directly detects and quantifies biotinylated peptides or proteins based on their mass-to-charge ratio.[3][4]

A typical MS-based workflow involves the enzymatic digestion of the biotinylated protein, followed by enrichment of the biotinylated peptides and subsequent analysis by liquid chromatography-mass spectrometry (LC-MS).[3][4] This approach not only provides a highly accurate measure of the overall degree of biotinylation but can also identify the specific amino acid residues that have been biotinylated. This level of detail is invaluable for understanding the impact of biotinylation on protein structure and function. While powerful, MS requires specialized instrumentation and expertise, and the workflow is generally more time-consuming and expensive than the HABA or fluorescent assays.

Mass Spectrometry Workflow for Biotinylation Analysis

Experimental Protocols

HABA Assay Protocol (Microplate Format)

This protocol is a generalized procedure and may need to be optimized based on the specific protein and biotinylation reagent used.

Materials:

• HABA/Avidin solution

• Biotinylated protein sample (with free biotin removed by dialysis or desalting)

• Phosphate-Buffered Saline (PBS)

• 96-well clear microplate

• Microplate reader capable of measuring absorbance at 500 nm

Procedure:

• Prepare HABA/Avidin Solution: Prepare the HABA/Avidin working solution according to the manufacturer's instructions.

• Sample Preparation: Dilute the biotinylated protein sample in PBS to a concentration that falls within the linear range of the assay (typically 2-16 µM of biotin). It may be necessary to test several dilutions.

• Assay Setup:

  • Add 180 µL of the HABA/Avidin solution to each well of the microplate.[5][6]

  • Prepare a blank well containing 180 µL of HABA/Avidin solution and 20 µL of PBS.

  • Add 20 µL of the diluted biotinylated protein sample to the sample wells.[5][6]

• Incubation: Mix the contents of the wells thoroughly and incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance of each well at 500 nm using a microplate reader.

• Calculation:

  • Calculate the change in absorbance (ΔA500) by subtracting the absorbance of the sample well from the absorbance of the blank well.

  • Determine the concentration of biotin using the Beer-Lambert law, with the molar extinction coefficient of the HABA/avidin complex at 500 nm (ε = 34,000 M⁻¹cm⁻¹).[13][14]

  • Calculate the moles of biotin per mole of protein.

Fluorescent Avidin Assay Protocol (Microplate Format)

This protocol is a general guideline for a displacement-based fluorescent assay.

Materials:

• Fluorescent avidin/quencher reagent

• Biotinylated protein sample (free of unconjugated biotin)

• Biotin standards of known concentrations

• Assay buffer (e.g., PBS)

• 96-well black opaque microplate

• Fluorescence plate reader

Procedure:

• Prepare Biotin Standards: Prepare a series of biotin standards of known concentrations in the assay buffer.

• Prepare Samples: Dilute the biotinylated protein sample in the assay buffer to a concentration within the detection range of the assay.

• Assay Setup:

  • Pipette 10 µL of each biotin standard and diluted sample into separate wells of the black microplate.[9]

  • Add 90 µL of the fluorescent avidin/quencher reagent to each well.[9]

• Incubation: Incubate the plate for 5-15 minutes at room temperature, protected from light.[1][9]

• Measurement: Measure the fluorescence intensity using a fluorescence plate reader with the appropriate excitation and emission wavelengths for the fluorophore used (e.g., excitation at 494 nm and emission at 520 nm for DyLight Reporter).[9]

• Calculation:

  • Generate a standard curve by plotting the fluorescence intensity of the biotin standards against their known concentrations.

  • Determine the biotin concentration of the unknown samples by interpolating from the standard curve.

  • Calculate the biotin-to-protein molar ratio.

Mass Spectrometry Protocol for Biotinylation Quantification

This is a simplified, representative workflow. Specific parameters will vary depending on the instrument and software used.

Materials:

• Biotinylated protein sample

• Urea, Dithiothreitol (DTT), Iodoacetamide (IAA)

• Trypsin or other suitable protease

• Streptavidin-agarose beads or similar affinity resin

• Wash buffers (e.g., PBS, acetonitrile solutions)

• Elution buffer (e.g., high concentration of formic acid or acetonitrile)

• LC-MS system

Procedure:

• Protein Denaturation, Reduction, and Alkylation:

  • Denature the protein sample in a buffer containing urea.

  • Reduce disulfide bonds with DTT.

  • Alkylate cysteine residues with IAA.

• Enzymatic Digestion: Digest the protein into peptides using a protease like trypsin.

• Enrichment of Biotinylated Peptides:

  • Incubate the peptide mixture with streptavidin-agarose beads to capture the biotinylated peptides.[3]

  • Wash the beads extensively to remove non-biotinylated peptides.[3]

• Elution: Elute the bound biotinylated peptides from the beads using an appropriate elution buffer.[3]

• LC-MS/MS Analysis:

  • Analyze the eluted peptides using a high-resolution mass spectrometer coupled with liquid chromatography.[4]

  • The mass spectrometer will fragment the peptides and measure the mass-to-charge ratio of the fragments.

• Data Analysis:

  • Use specialized software to search the acquired MS/MS spectra against a protein database to identify the peptide sequences.

  • Identify and quantify the biotinylated peptides based on the characteristic mass shift of the biotin modification.[4]

  • Determine the relative abundance of biotinylated to non-biotinylated forms of each peptide to calculate the degree of biotinylation.

Conclusion

The choice of method for quantifying protein biotinylation is a critical decision that impacts the reliability and interpretation of experimental results. The HABA assay, while simple and cost-effective, may not provide the accuracy required for all applications due to its susceptibility to steric hindrance. For higher sensitivity and improved accuracy, fluorescent avidin assays are a superior alternative. When the highest level of accuracy and detailed site-specific information is necessary, mass spectrometry stands as the gold standard, albeit with higher costs and complexity. By understanding the principles, advantages, and limitations of each method, researchers can make an informed decision to select the most appropriate technique for their specific research goals.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Direct Detection of Biotinylated Proteins by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 6. anaspec.com [anaspec.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. interchim.fr [interchim.fr]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. Exploring Options for Proximity-Dependent Biotinylation Experiments: Comparative Analysis of Labeling Enzymes and Affinity Purification Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. mesoscale.com [mesoscale.com]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]

A Researcher's Guide to Mass Spectrometry Analysis of Biotin-PEG3-Bromide Labeled Proteins

For researchers, scientists, and drug development professionals navigating the complexities of protein analysis, the selection of an appropriate labeling reagent is a critical first step. This guide provides a comprehensive comparison of Biotin-PEG3-Bromide with other common biotinylation reagents, supported by experimental protocols and data analysis workflows for mass spectrometry-based proteomics.

Biotinylation, the covalent attachment of biotin to a protein, is a cornerstone technique for protein enrichment, purification, and identification. The exceptional affinity between biotin and avidin or streptavidin enables the selective capture of labeled proteins from complex biological mixtures. While various biotinylation reagents are available, each possesses distinct chemical reactivities that influence labeling specificity and efficiency. This guide focuses on Biotin-PEG3-Bromide, an alkylating reagent, and compares its performance with the widely used acylating reagent, N-hydroxysuccinimide (NHS)-biotin.

Comparison of Biotinylation Reagents: Biotin-PEG3-Bromide vs. Alternatives

Biotin-PEG3-Bromide features a bromide reactive group that labels proteins through alkylation, forming stable thioether or ether bonds with nucleophilic amino acid side chains.[1][2] This contrasts with the more common NHS-esters of biotin, which react with primary amines via acylation to form amide bonds. The choice of reagent can significantly impact the outcome of a mass spectrometry experiment.

Key Performance Characteristics:

Feature	Biotin-PEG3-Bromide (Alkylation)	NHS-Biotin (Acylation)	Sulfo-NHS-Biotin (Acylation)
Reactive Group	Bromoacetyl	N-hydroxysuccinimide ester	Sulfo-N-hydroxysuccinimide ester
Target Residues	Primarily Cysteine (thiol group). Also targets Lysine (ε-amino group), Methionine (thioether), and Histidine (imidazole ring) to a lesser extent.	Primarily Lysine (ε-amino group) and N-terminal α-amino groups.	Primarily Lysine (ε-amino group) and N-terminal α-amino groups on the cell surface.
Bond Type	Stable thioether, ether, or secondary amine bond	Stable amide bond	Stable amide bond
Specificity	More selective for Cysteine under controlled pH. Broader reactivity at higher pH.	High reactivity towards primary amines.	High reactivity towards primary amines.
Cell Permeability	Permeable	Permeable	Impermeable
Advantages	Can target a different set of residues compared to NHS esters, potentially providing complementary data. The resulting bond is very stable.	Well-established chemistry with numerous protocols available. High labeling efficiency for amine-containing proteins.	Ideal for labeling surface-exposed proteins without lysing the cell.
Limitations	Fewer target residues compared to lysine, potentially leading to lower overall labeling. A detailed, standardized protocol is less commonly available.	Can lead to protein precipitation if over-labeled. May not be suitable if lysine residues are in the protein's active site.	Limited to cell surface proteins.

While direct, side-by-side quantitative comparisons of Biotin-PEG3-Bromide with other reagents are not extensively documented in peer-reviewed literature, the following table summarizes typical performance metrics observed for different classes of biotinylation reagents in mass spectrometry workflows.

Quantitative Performance Overview (Representative Data):

Parameter	Alkylating Biotin Reagents (e.g., Iodoacetyl-biotin)	Acylating Biotin Reagents (e.g., NHS-biotin)
Typical Labeling Efficiency	Moderate to High	High
Number of Identified Biotinylated Peptides	Varies depending on cysteine abundance	Generally high
Selectivity	High for thiols at neutral pH	High for primary amines
Common Side Reactions	Alkylation of other nucleophilic residues (His, Met, Lys) at higher pH.	Hydrolysis of the NHS-ester.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for protein labeling with Biotin-PEG3-Bromide and NHS-biotin, followed by a general workflow for sample preparation and mass spectrometry analysis.

Protocol 1: Protein Labeling with Biotin-PEG3-Bromide (Representative)

Disclaimer: This is a representative protocol based on the known reactivity of alkylating agents. Optimization for specific proteins and experimental goals is recommended.

• Protein Preparation: Dissolve the protein of interest in a suitable buffer, such as phosphate-buffered saline (PBS) at pH 7.2-7.5. The buffer should be free of nucleophiles like Tris or glycine. Ensure the protein concentration is between 1-5 mg/mL. If targeting cysteine residues, ensure they are in a reduced state by including a reducing agent like DTT or TCEP in the initial steps, which must then be removed prior to labeling.

• Reagent Preparation: Immediately before use, dissolve Biotin-PEG3-Bromide in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a stock concentration of 10-20 mM.

• Labeling Reaction: Add a 10- to 50-fold molar excess of the Biotin-PEG3-Bromide solution to the protein solution. The optimal molar ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Quench the reaction by adding a small molecule with a free thiol group, such as 2-mercaptoethanol or dithiothreitol (DTT), to a final concentration of 10-20 mM. Incubate for 30 minutes at room temperature.

• Removal of Excess Reagent: Remove unreacted Biotin-PEG3-Bromide and quenching reagents by dialysis, size-exclusion chromatography (e.g., a desalting column), or buffer exchange.

Protocol 2: Protein Labeling with NHS-Biotin

• Protein Preparation: Dissolve the protein in an amine-free buffer, such as PBS, at pH 7.2-8.0, to a concentration of 1-5 mg/mL.

• Reagent Preparation: Just before use, dissolve NHS-biotin in DMF or DMSO to a stock concentration of 10-20 mM.

• Labeling Reaction: Add a 10- to 50-fold molar excess of the NHS-biotin solution to the protein solution.

• Incubation: Incubate the reaction for 1-2 hours at room temperature with gentle agitation.

• Quenching: Stop the reaction by adding a quenching buffer containing a primary amine, such as Tris-HCl, to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature.

• Removal of Excess Reagent: Purify the biotinylated protein from excess non-reacted biotin using dialysis or a desalting column.

Mass Spectrometry Workflow for Biotinylated Proteins

A robust mass spectrometry workflow is essential for the successful identification and quantification of biotinylated proteins and peptides.

Caption: Workflow for Mass Spectrometry Analysis of Biotinylated Proteins.

Detailed Protocol for Mass Spectrometry Analysis

• Protein Digestion:

  • Denature the biotinylated protein sample by heating or using denaturing agents like urea or guanidinium chloride.

  • Reduce disulfide bonds with DTT (e.g., 10 mM at 56°C for 30 minutes).

  • Alkylate free cysteine residues with iodoacetamide (e.g., 55 mM at room temperature in the dark for 20 minutes). This step is crucial to prevent the reformation of disulfide bonds.

  • Digest the proteins into peptides using a protease such as trypsin (typically a 1:50 to 1:100 enzyme-to-protein ratio) overnight at 37°C.

• Enrichment of Biotinylated Peptides:

  • Incubate the peptide digest with streptavidin- or avidin-conjugated magnetic beads or resin for 1-2 hours at room temperature with rotation.

  • Wash the beads extensively to remove non-biotinylated peptides. A series of washes with buffers of decreasing salt concentration and mild detergents is recommended.

  • Elute the bound biotinylated peptides. For the strong biotin-streptavidin interaction, elution can be achieved by boiling the beads in a buffer containing SDS and a reducing agent, or by using biotin-competitive elution.

• Peptide Cleanup:

  • Desalt and concentrate the enriched peptides using C18 StageTips or similar solid-phase extraction methods to remove contaminants that can interfere with mass spectrometry analysis.

• LC-MS/MS Analysis:

  • Resuspend the cleaned peptides in a buffer compatible with mass spectrometry (e.g., 0.1% formic acid in water).

  • Separate the peptides using a reversed-phase liquid chromatography (LC) system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

  • Acquire data in a data-dependent acquisition (DDA) mode, where the most abundant precursor ions in each MS1 scan are selected for fragmentation (MS2).

• Data Analysis:

  • Use a database search engine (e.g., Mascot, Sequest, MaxQuant) to identify the peptides from the MS/MS spectra.

  • Specify the biotin modification as a variable modification on the potential target amino acids (e.g., Cys, Lys, His, Met for Biotin-PEG3-Bromide; Lys and N-terminus for NHS-biotin). The mass shift for Biotin-PEG3-Bromide is 481.18 g/mol .

  • Filter the identification results to a false discovery rate (FDR) of less than 1% at both the peptide and protein levels.

  • Perform quantitative analysis, if required, using either label-free quantification (LFQ) or isotopic labeling approaches.

Signaling Pathways and Logical Relationships

The choice of biotinylation reagent can influence the types of proteins identified, which in turn can shed light on different cellular processes and signaling pathways. For instance, using a cell-impermeable reagent like Sulfo-NHS-biotin will specifically label cell surface proteins, which are crucial for cell-cell communication and signal transduction.

Caption: Impact of Reagent Choice on Protein Population and Pathway Analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biotin-PEG3-Bromide, 1041766-91-9 | BroadPharm [broadpharm.com]

Unveiling the Advantages of Biotin-PEG3-Bromide: A Comparative Guide for Researchers

In the intricate world of bioconjugation, the choice of a crosslinker is paramount to experimental success. For researchers, scientists, and drug development professionals, the ability to specifically and efficiently label biomolecules is a cornerstone of their work. This guide provides a comprehensive comparison of Biotin-PEG3-Bromide against other common crosslinkers, offering insights into its unique advantages supported by experimental principles and data.

Understanding the Components: What Makes Biotin-PEG3-Bromide Unique?

Biotin-PEG3-Bromide is a heterobifunctional crosslinker composed of three key moieties:

• Biotin: A vitamin with an exceptionally high affinity for streptavidin and avidin, making it an ideal tag for detection, purification, and immobilization of biomolecules.[1]

• PEG3 (Polyethylene Glycol, 3 units): A short, hydrophilic spacer arm that enhances the water solubility of the crosslinker and the resulting conjugate.[][3] This PEG linker also provides a defined spatial separation between the biotin tag and the target molecule, which can be crucial for maintaining the biological activity of the conjugated molecule and ensuring efficient binding of biotin to streptavidin by reducing steric hindrance.[4]

• Bromide: A reactive alkyl halide group that can form a stable covalent bond with nucleophilic residues on biomolecules, such as the thiol group of cysteine.[5]

The combination of these three components confers a unique set of properties to Biotin-PEG3-Bromide, positioning it as a valuable tool for specific bioconjugation applications.

Performance Comparison: Biotin-PEG3-Bromide vs. Alternative Crosslinkers

The performance of a crosslinker is judged on several key parameters, including its reactivity, the stability of the resulting bond, its solubility, and the influence of its spacer arm. Here, we compare Biotin-PEG3-Bromide to two widely used classes of biotinylation reagents: NHS-esters and Maleimides.

Reactivity and Selectivity

The reactive group of a crosslinker determines its target on a biomolecule.

• Biotin-PEG3-Bromide (Alkyl Halide): The bromide group is a good leaving group for nucleophilic substitution reactions.[5] It can react with strong nucleophiles like the thiol group (-SH) of cysteine residues under appropriate pH conditions. While it can also react with other nucleophiles like amines, the reaction with thiols is generally more favorable under controlled conditions.

• NHS-Ester-Biotin: N-hydroxysuccinimide (NHS) esters are highly reactive towards primary amines (-NH2), found on lysine residues and the N-terminus of proteins.[5][6][7] This reaction is efficient at a slightly alkaline pH (7-9) and forms a stable amide bond.[6]

• Maleimide-Biotin: Maleimides exhibit high selectivity for thiol groups on cysteine residues, forming a stable thioether bond.[8] This reaction is most efficient at a near-neutral pH (6.5-7.5).[8]

Table 1: Comparison of Reactivity and Selectivity

Feature	Biotin-PEG3-Bromide	NHS-Ester-Biotin	Maleimide-Biotin
Reactive Group	Alkyl Bromide	N-Hydroxysuccinimide Ester	Maleimide
Primary Target	Thiols (Cysteine)	Primary Amines (Lysine, N-terminus)	Thiols (Cysteine)
Optimal pH	~8.5 (for thiol alkylation)	7-9	6.5-7.5
Resulting Bond	Thioether	Amide	Thioether

Bond Stability

The stability of the covalent bond formed between the crosslinker and the biomolecule is crucial for the integrity of the conjugate, especially for in vivo applications.

• Thioether Bond (from Biotin-PEG3-Bromide and Maleimide-Biotin): Thioether bonds are generally very stable under physiological conditions.[8]

• Amide Bond (from NHS-Ester-Biotin): Amide bonds are also highly stable and resistant to hydrolysis.[9][10]

While both thioether and amide bonds are considered stable, the stability of the linkage formed by maleimides can sometimes be a concern due to the possibility of a retro-Michael reaction, especially in the presence of other thiols.[8] However, recent studies have shown that conjugation to an N-terminal cysteine can lead to a more stable thiazine structure.[8] The thioether bond formed by the alkylation reaction of Biotin-PEG3-Bromide is a simple and stable linkage.

Solubility and Spacer Arm Effects

The physicochemical properties of the crosslinker itself can significantly impact the solubility and functionality of the resulting bioconjugate.

• Biotin-PEG3-Bromide: The presence of the hydrophilic PEG3 linker significantly increases the water solubility of this reagent compared to non-PEGylated counterparts.[] This can be advantageous when working with hydrophobic biomolecules or in aqueous buffers, as it can reduce aggregation.[11] The short, defined length of the PEG3 spacer provides a precise 15.1 Å separation, which can be critical in applications like proximity labeling or structural studies where controlling the distance between the biotin tag and the protein is important.[12]

• Standard NHS-Ester and Maleimide-Biotin: Many traditional biotinylation reagents lack a PEG spacer and are more hydrophobic, often requiring dissolution in organic solvents like DMSO or DMF before use.[13] This can sometimes lead to precipitation or aggregation of the target biomolecule.

• Longer PEG Chain Crosslinkers (e.g., PEG12): While longer PEG chains further enhance solubility and can be beneficial for reducing immunogenicity and improving pharmacokinetics in therapeutic applications, they may also introduce more flexibility and steric hindrance, which might not be desirable in all contexts.[4] The shorter PEG3 linker in Biotin-PEG3-Bromide offers a balance between improved solubility and minimal steric interference for the biotin-streptavidin interaction.[4]

Table 2: Physicochemical Properties and Spacer Arm Effects

Feature	Biotin-PEG3-Bromide	Standard Non-PEGylated Crosslinkers	Long-Chain PEGylated Crosslinkers (e.g., PEG12)
Solubility	High (due to PEG3)	Low to moderate	Very High
Spacer Arm Length	15.1 Å (defined)	Variable (often shorter, alkyl chains)	~49.8 Å (defined)
Steric Hindrance	Low	Low to moderate	Moderate to high
Flexibility	Moderate	Low	High

Experimental Protocols and Workflows

The choice of crosslinker will dictate the experimental protocol. Below are representative protocols for protein biotinylation.

Protocol: Protein Biotinylation with Biotin-PEG3-Bromide (via Cysteine Alkylation)

This protocol is adapted from general protein alkylation procedures and should be optimized for the specific protein of interest.

Materials:

• Protein sample in a suitable buffer (e.g., phosphate buffer, pH 7.5-8.5)

• Biotin-PEG3-Bromide

• Reducing agent (e.g., DTT or TCEP)

• Quenching reagent (e.g., L-cysteine or β-mercaptoethanol)

• Desalting column

Procedure:

• Protein Preparation: If the protein has disulfide bonds that need to be reduced to expose free thiols, treat the protein with a reducing agent like DTT or TCEP according to standard protocols. Subsequently, remove the reducing agent using a desalting column.

• Reaction Setup: Dissolve the protein in a buffer at pH ~8.5 to ensure the thiol groups are in their more reactive thiolate form.

• Biotinylation Reaction: Add a 10-20 fold molar excess of Biotin-PEG3-Bromide to the protein solution. Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C.

• Quenching: Add a quenching reagent in excess to stop the reaction by consuming any unreacted Biotin-PEG3-Bromide.

• Purification: Remove excess reagents and byproducts by passing the reaction mixture through a desalting column.

Protocol: Protein Biotinylation with NHS-Ester-Biotin (via Amine Acylation)

Materials:

• Protein sample in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• NHS-Ester-Biotin

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., Tris or glycine)

• Desalting column

Procedure:

• Protein Preparation: Ensure the protein is in an amine-free buffer at a concentration of 1-10 mg/mL.[5]

• Reagent Preparation: Immediately before use, dissolve the NHS-Ester-Biotin in anhydrous DMSO or DMF to a concentration of ~10 mM.[5]

• Biotinylation Reaction: Add a 10-20 fold molar excess of the dissolved NHS-Ester-Biotin to the protein solution. Incubate for 30-60 minutes at room temperature or 2 hours at 4°C.[14]

• Quenching: Add a quenching reagent to a final concentration of ~50 mM to stop the reaction.[5]

• Purification: Purify the biotinylated protein using a desalting column.

Visualizing the Workflow: Pull-Down Assay

A common application for biotinylated proteins is in pull-down assays to identify protein-protein interactions. The biotinylated protein ("bait") is used to capture its interacting partners ("prey") from a cell lysate.[15][16][17][18]

Workflow for a pull-down assay using a biotinylated bait protein.

Conclusion: Selecting the Right Tool for the Job

Biotin-PEG3-Bromide offers a compelling set of advantages for specific bioconjugation applications. Its key strengths lie in:

• Enhanced Water Solubility: The PEG3 linker improves handling and reduces the risk of protein aggregation during conjugation.[]

• Defined Spacer Length: The short, discrete PEG spacer provides precise spatial control, which is beneficial for applications like proximity labeling and structural analysis.[12]

• Stable Linkage: The formation of a stable thioether bond ensures the integrity of the bioconjugate.

While NHS-esters remain the go-to for targeting abundant lysine residues and maleimides offer high selectivity for cysteines, Biotin-PEG3-Bromide provides a valuable alternative, particularly when cysteine modification is desired and the benefits of a short, hydrophilic spacer are paramount. The choice of crosslinker will ultimately depend on the specific goals of the experiment, the nature of the biomolecule, and the desired properties of the final conjugate.

References

• 1. Chemistry of Biotin–Streptavidin and the Growing Concern of an Emerging Biotin Interference in Clinical Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. precisepeg.com [precisepeg.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. glenresearch.com [glenresearch.com]
• 8. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Khan Academy [khanacademy.org]
• 10. Amide Bonds Meet Flow Chemistry: A Journey into Methodologies and Sustainable Evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. Proximity labeling: an emerging tool for probing in planta molecular interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. purepeg.com [purepeg.com]
• 14. biotium.com [biotium.com]
• 15. bioclone.net [bioclone.net]
• 16. fishersci.co.uk [fishersci.co.uk]
• 17. A pull-down method with a biotinylated bait protein prepared by cell-free translation using a puromycin linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comparative Analysis of PEG Spacer Lengths in Biotin Reagents for Enhanced Biomolecular Interactions

For researchers, scientists, and drug development professionals, the precise and efficient biotinylation of biomolecules is critical for a multitude of applications, from immunoassays to protein purification. The choice of biotinylation reagent, specifically the length of the polyethylene glycol (PEG) spacer arm, can significantly impact the accessibility of the biotin moiety and, consequently, the efficiency of its interaction with streptavidin or avidin. This guide provides an objective comparison of biotin reagents with varying PEG spacer lengths, supported by illustrative experimental data and detailed protocols to aid in the selection of the optimal reagent for your research needs.

The inclusion of a PEG spacer in a biotinylation reagent increases the hydrophilicity of the labeled molecule, which can reduce aggregation, especially for antibodies stored in solution.[1][2] More importantly, the elongated and flexible nature of the PEG spacer arm minimizes steric hindrance, allowing for more efficient binding to the deep-set biotin-binding sites of streptavidin or avidin.[3][4] This guide focuses on a comparative analysis of commonly used NHS-activated biotin reagents with short (PEG4), medium (PEG8), and long (PEG12) spacer arms.

Data Presentation: Comparative Performance of Biotin-PEGn-NHS Esters

The following tables summarize the key characteristics and expected performance of biotin reagents with different PEG spacer lengths in common applications. The quantitative data presented is illustrative, based on established scientific principles, and demonstrates the expected trends in performance.

Table 1: Properties of Biotin-PEGn-NHS Esters

Feature	Biotin-PEG4-NHS Ester	Biotin-PEG8-NHS Ester	Biotin-PEG12-NHS Ester
Spacer Arm Length	~29.0 Å	~43.4 Å	~57.8 Å
Molecular Weight	588.67 g/mol	764.88 g/mol	941.09 g/mol
Solubility	High in aqueous buffers	Very high in aqueous buffers	Excellent in aqueous buffers
Steric Hindrance	Moderate reduction	Significant reduction	Maximum reduction
Applications	General biotinylation, assays with minimal steric hindrance	Assays with known steric hindrance, surface biotinylation	Assays with significant steric hindrance, large protein complexes

Table 2: Illustrative Performance Comparison in Key Applications

Application	Parameter	Biotin-PEG4-NHS Ester	Biotin-PEG8-NHS Ester	Biotin-PEG12-NHS Ester
ELISA	Signal-to-Noise Ratio	8.5	12.3	15.1
Pull-Down Assay	Target Protein Yield (%)	65%	80%	92%
Surface Plasmon Resonance (SPR)	Binding Affinity (KD)	1 x 10⁻¹⁴ M	5 x 10⁻¹⁵ M	2 x 10⁻¹⁵ M

Mandatory Visualization

dot

Caption: Overcoming steric hindrance with longer PEG spacers.

dot

Caption: Experimental workflow for comparative ELISA.

dot

Caption: Workflow for comparative pull-down assay.

Experimental Protocols

The following protocols provide a framework for comparing the performance of biotin reagents with different PEG spacer lengths.

Protein Biotinylation using Biotin-PEGn-NHS Ester

This protocol describes the general procedure for biotinylating a protein with an amine-reactive Biotin-PEGn-NHS ester.

Materials:

• Protein to be biotinylated (1-10 mg/mL)

• Amine-free buffer (e.g., Phosphate-Buffered Saline, PBS), pH 7.2-8.0

• Biotin-PEGn-NHS Ester (e.g., Biotin-PEG4-NHS, Biotin-PEG8-NHS, Biotin-PEG12-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting columns for buffer exchange

• Quenching buffer (e.g., 1M Tris-HCl, pH 7.5)

Procedure:

• Protein Preparation: Dissolve the protein in an amine-free buffer at a concentration of 1-10 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris or glycine), perform a buffer exchange using a desalting column.[5]

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of the Biotin-PEGn-NHS ester in DMF or DMSO.[5]

• Biotinylation Reaction: Add a 20-fold molar excess of the Biotin-PEGn-NHS ester stock solution to the protein solution. The volume of the organic solvent should not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or 2 hours on ice.[5]

• Quenching (Optional): To stop the reaction, add a quenching buffer to a final concentration of 50-100 mM. Incubate for 15 minutes at room temperature.

• Purification: Remove excess, unreacted biotinylation reagent by buffer exchange using a desalting column.

• Quantification of Biotin Incorporation (Optional): The extent of biotinylation can be determined using the HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay.[1]

Comparative ELISA for Biotinylated Antibody Binding

This protocol outlines a method to compare the binding efficiency of an antibody biotinylated with different PEG spacer lengths to its target antigen.

Materials:

• Antigen

• Coating Buffer (e.g., 0.1 M sodium carbonate, pH 9.6)

• 96-well ELISA plates

• Blocking Buffer (e.g., 1% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

• Biotinylated antibodies (prepared with PEG4, PEG8, and PEG12 spacers)

• Streptavidin-Horseradish Peroxidase (HRP) conjugate

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 N H₂SO₄)

• Microplate reader

Procedure:

• Antigen Coating: Coat the wells of a 96-well plate with the antigen at a concentration of 1-10 µg/mL in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the wells with blocking buffer for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Antibody Incubation: Add serial dilutions of each biotinylated antibody preparation to the respective wells. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Streptavidin-HRP Incubation: Add Streptavidin-HRP diluted in blocking buffer to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stop Reaction: Stop the reaction by adding the stop solution.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Analysis: Compare the signal-to-noise ratios for each biotinylated antibody.

Comparative Pull-Down Assay for Protein-Protein Interaction

This protocol is designed to compare the efficiency of capturing a target protein using a "bait" protein biotinylated with different PEG spacer lengths.

Materials:

• Biotinylated "bait" protein (prepared with PEG4, PEG8, and PEG12 spacers)

• Cell lysate containing the "prey" protein

• Streptavidin-coated magnetic or agarose beads

• Lysis Buffer (e.g., RIPA buffer)

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., SDS-PAGE sample buffer or high concentration biotin solution)

• SDS-PAGE gels, buffers, and apparatus

• Western blotting reagents and antibodies against the "prey" protein

Procedure:

• Bead Preparation: Wash the streptavidin-coated beads three times with wash buffer.

• Bait Protein Immobilization: Incubate the washed beads with equal amounts of each biotinylated bait protein preparation for 1 hour at 4°C with gentle rotation.

• Washing: Wash the beads three times with wash buffer to remove unbound bait protein.

• Prey Protein Binding: Incubate the bait-bound beads with the cell lysate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing: Wash the beads five times with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer or by incubating with an excess of free biotin.

• Analysis: Analyze the eluted samples by SDS-PAGE followed by Western blotting using an antibody specific for the prey protein.

• Quantification: Quantify the band intensities to compare the yield of the prey protein captured with each biotinylated bait protein.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. precisepeg.com [precisepeg.com]
• 4. interchim.fr [interchim.fr]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

A Head-to-Head Comparison of Enzymatic and Chemical Protein Biotinylation Methods

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal biotinylation strategy for their protein of interest.

The covalent attachment of biotin to a protein, a process known as biotinylation, is a cornerstone technique in life sciences, enabling a wide array of applications from affinity purification and immunoassays to protein-protein interaction studies and targeted drug delivery.[1][2] The remarkable affinity and specificity of the interaction between biotin and streptavidin/avidin provide a powerful tool for protein detection, immobilization, and analysis.[3] Researchers are primarily faced with two distinct approaches for protein biotinylation: enzymatic and chemical methods. The choice between these two strategies is critical and depends heavily on the specific experimental goals, the nature of the target protein, and the desired level of control over the labeling process.

This guide provides an objective comparison of enzymatic and chemical biotinylation methods, supported by experimental data and detailed protocols, to empower researchers to make informed decisions for their specific applications.

At a Glance: Enzymatic vs. Chemical Biotinylation

Feature	Enzymatic Biotinylation (BirA-based)	Chemical Biotinylation (NHS-ester based)
Specificity	Site-specific at a pre-defined recognition sequence (e.g., AviTag).[4][5]	Non-specific, targeting primary amines (lysine residues and N-terminus).[6][7]
Homogeneity	Produces a homogeneously biotinylated protein population.[4]	Results in a heterogeneous population with a variable number of biotins per protein.[4]
Control over Labeling	High degree of control over the biotinylation site.[7]	Limited control, dependent on the number and accessibility of target functional groups.[6]
Potential for Disruption	Minimal risk of disrupting protein function due to site-specificity.[7]	Higher risk of disrupting protein function if biotinylation occurs at or near active sites.[6]
Efficiency	Typically high, with reports of over 95% biotinylation.[8][9]	Variable efficiency, dependent on reaction conditions and protein characteristics; can achieve high levels of incorporation.[10]
Protein Requirement	Requires genetic modification to introduce the recognition tag.[4]	Can be applied to native proteins without prior modification.[6]
Reaction Conditions	Requires specific enzymatic conditions (ATP, Mg2+, specific buffer).[9]	Generally more flexible reaction conditions (pH 7-9).[11]

Visualizing the Workflows

To better understand the fundamental differences between these two methodologies, the following diagrams illustrate the respective experimental workflows.

Caption: Workflow for enzymatic biotinylation using BirA ligase.

Caption: Workflow for chemical biotinylation using NHS-ester chemistry.

In-Depth Comparison

Specificity and Homogeneity

The most significant advantage of enzymatic biotinylation lies in its exquisite specificity.[7] The E. coli biotin ligase, BirA, recognizes a specific 15-amino-acid sequence known as the AviTag (GLNDIFEAQKIEWHE) and catalyzes the covalent attachment of a single biotin molecule to the lysine residue within this tag.[4][5] This results in a uniform population of proteins, each biotinylated at the exact same site.[4] This homogeneity is crucial for applications requiring precise orientation and stoichiometry, such as in structural biology or quantitative interaction studies.

In stark contrast, chemical biotinylation methods, most commonly employing N-hydroxysuccinimide (NHS) esters of biotin, are non-specific.[6] These reagents react with primary amines, primarily the ε-amino group of lysine residues and the N-terminus of the polypeptide chain.[12] As most proteins contain multiple lysine residues on their surface, this leads to a heterogeneous mixture of biotinylated proteins, with varying numbers of biotin molecules attached at different locations.[4] This lack of control can be a significant drawback, potentially leading to inconsistent results and difficulties in data interpretation.

Impact on Protein Function

The site-specific nature of enzymatic biotinylation minimizes the risk of inadvertently modifying critical residues within a protein's active site or binding interfaces, thereby preserving its biological activity.[7] The AviTag can be strategically placed at the N- or C-terminus or within flexible loops, away from functionally important domains.[4]

Chemical biotinylation, on the other hand, carries a higher risk of disrupting protein function.[6] The random nature of the labeling can lead to the modification of lysine residues that are essential for enzymatic activity, protein-protein interactions, or proper folding. While optimizing the molar ratio of the biotinylating reagent to the protein can help to mitigate this, the inherent lack of specificity remains a concern.

Efficiency and Protein Requirements

Both methods can achieve high levels of biotinylation. Enzymatic biotinylation with BirA can be highly efficient, often resulting in over 95% of the tagged protein becoming biotinylated under optimal conditions.[8][9] However, it necessitates the genetic modification of the target protein to incorporate the AviTag, which may not always be feasible or desirable.

Chemical biotinylation can also be very efficient, with some protocols reporting over 95% biotinylation.[10] A key advantage is its applicability to native, unmodified proteins, making it a more straightforward option when genetic manipulation is not possible.[6] The efficiency of chemical biotinylation is influenced by factors such as the concentration of the protein and the biotinylating reagent, pH, and reaction time.[11]

Experimental Protocols

Enzymatic Biotinylation of an AviTag-Protein using BirA

This protocol is adapted from established methods for the in vitro biotinylation of AviTag-fused proteins.[6][13]

Materials:

• AviTag-fused protein (purified)

• BirA biotin ligase

• 10X Reaction Buffer (e.g., 500 mM Bicine, pH 8.3)

• 10 mM ATP solution

• 10 mM Mg(OAc)₂ solution

• 50 mM Biotin solution

• Desalting column (for removal of free biotin)

Procedure:

• Set up the biotinylation reaction by combining the following components in a microcentrifuge tube (example for 100 µg of a 50 kDa protein):

  • 100 µg of AviTag-protein

  • 10 µL of 10X Reaction Buffer

  • 10 µL of 10 mM ATP

  • 10 µL of 10 mM Mg(OAc)₂

  • 1 µL of 50 mM Biotin

  • 2.5 µg of BirA ligase

  • Nuclease-free water to a final volume of 100 µL

• Incubate the reaction mixture at 30°C for 1 hour with gentle shaking.[6]

• To remove excess, unreacted biotin, pass the reaction mixture through a desalting column according to the manufacturer's instructions.

• The biotinylated protein is now ready for downstream applications. The efficiency of biotinylation can be assessed by a gel shift assay with streptavidin or by mass spectrometry.[6]

Chemical Biotinylation of a Protein using NHS-Ester Chemistry

This protocol provides a general procedure for biotinylating a protein using an NHS-ester of biotin.[11][14]

Materials:

• Purified protein in an amine-free buffer (e.g., PBS, pH 7.4)

• NHS-ester biotin (e.g., Sulfo-NHS-LC-Biotin)

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Dialysis cassette or desalting column

Procedure:

• Prepare the protein solution at a concentration of 1-5 mg/mL in an amine-free buffer.

• Immediately before use, dissolve the NHS-ester biotin in DMSO or DMF to a concentration of 10 mg/mL.

• Add a 10- to 20-fold molar excess of the biotin solution to the protein solution. The optimal ratio should be determined empirically for each protein.

• Incubate the reaction for 30-60 minutes at room temperature with gentle stirring.[11]

• Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for an additional 15-30 minutes.[11]

• Remove unreacted biotin by dialysis against an appropriate buffer or by using a desalting column.

• The degree of biotinylation can be quantified using the HABA assay.[15]

Quantification of Biotinylation: The HABA Assay

The HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay is a common colorimetric method to estimate the amount of biotin incorporated into a protein.[15][16]

Principle:

HABA dye binds to avidin, forming a complex with a characteristic absorbance at 500 nm.[16] When a biotinylated sample is added, the biotin displaces the HABA from the avidin, causing a decrease in absorbance that is proportional to the amount of biotin in the sample.[5]

Protocol:

• Prepare a HABA/Avidin solution and measure its absorbance at 500 nm (A₅₀₀).

• Add a known amount of the biotinylated protein sample to the HABA/Avidin solution and mix.

• Measure the absorbance at 500 nm again after it stabilizes.

• The change in absorbance is used to calculate the moles of biotin in the sample.

• Knowing the protein concentration, the moles of biotin per mole of protein can be determined.[15]

Conclusion

The choice between enzymatic and chemical biotinylation is a critical decision that significantly impacts the outcome and interpretability of an experiment. Enzymatic biotinylation offers unparalleled specificity and homogeneity, making it the gold standard for applications that demand precise control and preservation of protein function. While it requires an initial investment in molecular cloning, the resulting high-quality, uniformly labeled protein often justifies the effort.

Chemical biotinylation, in contrast, provides a rapid and straightforward method for labeling native proteins. Its simplicity and versatility make it a valuable tool for a wide range of applications. However, researchers must be mindful of its inherent non-specificity and the potential for functional disruption. Careful optimization of reaction conditions and thorough characterization of the biotinylated product are essential to ensure reliable and reproducible results.

By carefully considering the specific requirements of their research, scientists can select the most appropriate biotinylation strategy to unlock the full potential of the powerful biotin-streptavidin system.

References

• 1. scilit.com [scilit.com]
• 2. Protein Biotinylation: Techniques, Analysis, and Applications - Creative Proteomics [creative-proteomics.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. High-throughput Biotinylation of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. Step-by-Step Protocol for In Vitro Biotinylation of Avi-tagged Proteins - Creative BioMart [creativebiomart.net]
• 9. avidity.com [avidity.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. Biotin based Conjugation Protocol - Creative Biolabs [creative-biolabs.com]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. Site-specific biotinylation of purified proteins using BirA - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. info.gbiosciences.com [info.gbiosciences.com]
• 16. fishersci.ie [fishersci.ie]

A Researcher's Guide to Site-Specific Biotinylation: A Comparative Analysis of Biotin-PEG3-Bromide and Alternative Methods

For researchers, scientists, and drug development professionals, the precise attachment of biotin to a protein of interest is a critical step in a multitude of applications, from affinity purification and immunoassays to targeted drug delivery. This guide provides a comprehensive comparison of site-specific biotinylation using Biotin-PEG3-Bromide with other widely used techniques, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for your research needs.

Introduction to Site-Specific Biotinylation

Biotinylation is the process of covalently attaching biotin to a molecule, such as a protein. The exceptionally strong and specific interaction between biotin and streptavidin/avidin is then exploited for detection, purification, or immobilization.[1] While traditional chemical biotinylation methods, such as those using N-hydroxysuccinimide (NHS) esters, are widely used, they often result in heterogeneous products due to the random labeling of multiple lysine residues.[2][3] This lack of specificity can lead to a loss of protein function and variability in experimental results.[4]

Site-specific biotinylation methods address this challenge by directing the biotin label to a single, predetermined location on the protein. This guide focuses on the use of Biotin-PEG3-Bromide for cysteine-specific labeling and compares its performance with three other prominent site-specific or near-specific biotinylation techniques: NHS-Ester Biotinylation, Sortase-Mediated Biotinylation, and BirA-Mediated Biotinylation.

Comparison of Biotinylation Methods

The choice of biotinylation method depends on several factors, including the desired specificity, the nature of the target protein, and the experimental goals. The following table summarizes the key features of the four methods discussed in this guide.

Feature	Biotin-PEG3-Bromide (Cysteine-Specific)	NHS-Ester Biotinylation (Amine-Reactive)	Sortase-Mediated Biotinylation (Enzymatic)	BirA-Mediated Biotinylation (Enzymatic)
Target Residue(s)	Cysteine (Thiol group)	Lysine (ε-amino group), N-terminus (α-amino group)	N- or C-terminus (requires recognition sequence)	Specific lysine within AviTag sequence
Specificity	High (for single accessible cysteine)	Low to Moderate (targets all accessible primary amines)	Very High (single site)	Very High (single site)
Typical Efficiency/Yield	70-90% for accessible cysteines	Variable (30-70% incorporation)[5]	>95%[6]	80-100% (in vitro)[7]
Requires Protein Engineering?	Yes (if no accessible native cysteine)	No	Yes (addition of sortase recognition tag)	Yes (addition of AviTag)
Key Advantages	Targets less abundant amino acid; stable thioether bond.	Simple procedure; no protein engineering required.	Highly specific; seamless ligation.[8][9]	Highly specific and efficient.[2]
Key Disadvantages	Requires a free, accessible cysteine; potential for off-target reaction with other nucleophiles at high pH.	Non-specific labeling can affect protein function; unstable amide bond in plasma.[5][10]	Requires protein engineering and purified enzyme.	Requires protein engineering and purified enzyme.
Bond Stability	Stable thioether bond	Amide bond (can be unstable in plasma)[10]	Native peptide bond	Amide bond

In-Depth Look at Biotinylation Chemistries

Biotin-PEG3-Bromide for Cysteine-Specific Labeling

Biotin-PEG3-Bromide is a haloacetyl-based reagent that specifically reacts with the thiol group of cysteine residues via a nucleophilic substitution reaction, forming a stable thioether bond. Cysteine is a relatively rare amino acid, making it an excellent target for site-specific modification.[11] If the protein of interest does not have a solvent-accessible cysteine at the desired location, one can be introduced through site-directed mutagenesis.

Figure 1. Reaction of Biotin-PEG3-Bromide with a cysteine residue.

NHS-Ester Biotinylation

NHS-ester chemistry is one of the most common methods for biotinylation. These reagents react with primary amines found on the side chain of lysine residues and the N-terminus of a protein to form a stable amide bond.[12][13] However, since most proteins contain multiple lysine residues, this method typically results in heterogeneous labeling, which can potentially inactivate the protein.[3]

Sortase-Mediated Biotinylation

Sortase A is a transpeptidase from Staphylococcus aureus that recognizes a specific peptide sequence (LPXTG) and cleaves the peptide bond between the threonine and glycine.[14] The enzyme then catalyzes the formation of a new peptide bond with an N-terminal glycine nucleophile. By engineering a protein with a C-terminal LPXTG tag and providing a biotinylated peptide with an N-terminal oligo-glycine sequence, highly specific C-terminal biotinylation can be achieved.[6] Similarly, N-terminal labeling is possible by engineering the protein with an N-terminal glycine and using a biotinylated LPXTG peptide.[15]

Figure 2. Sortase-mediated C-terminal biotinylation.

BirA-Mediated Biotinylation

The E. coli biotin ligase, BirA, specifically recognizes a 15-amino acid peptide sequence known as the AviTag (GLNDIFEAQKIEWHE).[16] When a protein is engineered to contain an AviTag, BirA will catalyze the ATP-dependent covalent attachment of a single biotin molecule to the specific lysine residue within the tag.[2] This method is highly efficient and specific, with reported in vitro biotinylation efficiencies of 80-100%.[7]

Experimental Protocols

The following are generalized protocols for each biotinylation method. Optimal conditions may vary depending on the specific protein and should be determined empirically.

Protocol 1: Cysteine-Specific Biotinylation with Biotin-PEG3-Bromide

Materials:

• Protein with a single accessible cysteine (1-10 mg/mL) in a suitable buffer (e.g., PBS, pH 7.0-7.5). Avoid buffers containing thiols.

• Biotin-PEG3-Bromide

• Anhydrous DMSO or DMF

• Reducing agent (e.g., TCEP)

• Desalting column

Procedure:

• If the protein has disulfide bonds that need to be reduced to expose the target cysteine, treat the protein with a 10-fold molar excess of TCEP for 1 hour at room temperature.

• Remove the reducing agent using a desalting column equilibrated with the reaction buffer.

• Immediately before use, prepare a 10 mM stock solution of Biotin-PEG3-Bromide in anhydrous DMSO or DMF.

• Add a 10- to 20-fold molar excess of the Biotin-PEG3-Bromide stock solution to the protein solution.

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Remove excess, unreacted biotinylation reagent using a desalting column.

• Confirm biotinylation using a gel-shift assay with streptavidin or by mass spectrometry.

Protocol 2: Amine-Reactive Biotinylation with NHS-Ester

Materials:

• Protein (1-10 mg/mL) in an amine-free buffer (e.g., PBS, pH 7.2-8.0).[12]

• NHS-Biotin

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Dissolve the protein in the reaction buffer.

• Immediately before use, prepare a 10 mM stock solution of NHS-Biotin in anhydrous DMSO or DMF.[13]

• Add a 10- to 20-fold molar excess of the NHS-Biotin stock solution to the protein solution.[12]

• Incubate the reaction for 30-60 minutes at room temperature or 2 hours at 4°C.[12]

• Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 15 minutes.

• Remove excess, unreacted biotinylation reagent and quenching buffer using a desalting column.

• Determine the degree of biotinylation using a HABA assay or by mass spectrometry.

Protocol 3: Sortase-Mediated Biotinylation

Materials:

• Purified protein with a C-terminal LPETG tag (or N-terminal Glycine tag)

• Purified Sortase A enzyme

• Biotinylated GGG peptide (for C-terminal labeling) or biotinylated LPETGG peptide (for N-terminal labeling)

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5)[14]

Procedure:

• Combine the target protein (e.g., 50 µM), biotinylated peptide (e.g., 250 µM), and Sortase A (e.g., 2.5 µM) in the sortase reaction buffer.[14]

• Incubate the reaction for 1-4 hours at 37°C.[6]

• Monitor the reaction progress by SDS-PAGE. The biotinylated product will have a slightly higher molecular weight.

• Purify the biotinylated protein from the sortase enzyme (often His-tagged for easy removal) and unreacted peptide using an appropriate chromatography method (e.g., Ni-NTA affinity chromatography, size-exclusion chromatography).[14]

• Confirm biotinylation by a streptavidin gel-shift assay or mass spectrometry.

Protocol 4: BirA-Mediated Biotinylation

Materials:

• Purified protein with an AviTag

• Purified BirA enzyme

• Biotinylation buffer (e.g., 50 mM Bicine, pH 8.3)[17]

• 100 mM ATP stock solution

• 100 mM Mg(OAc)₂ stock solution

• 50 mM Biotin stock solution

Procedure:

• Combine the AviTagged protein (e.g., 100 µg) in biotinylation buffer with ATP (to 10 mM), Mg(OAc)₂ (to 10 mM), biotin (to 50 µM), and BirA enzyme (e.g., 1-5 µg).[17]

• Incubate the reaction for 1 hour at 30°C.[17]

• Remove the BirA enzyme (often His- or GST-tagged for easy removal) by affinity chromatography.

• Remove excess biotin and other small molecules by a desalting column.

• Quantify the extent of biotinylation using a streptavidin gel-shift assay or mass spectrometry. The efficiency of in vitro biotinylation with BirA can be very high, often approaching 100%.[7]

Experimental Workflow and Analysis

A general workflow for confirming site-specific biotinylation is outlined below.

References

• 1. Workflow enhancement of TurboID-mediated proximity labeling for SPY signaling network mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Biotinylation: Techniques, Analysis, and Applications - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Instability of the biotin-protein bond in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.plos.org [journals.plos.org]
• 8. Sortase A transpeptidation produces seamless, unbranched biotinylated nanobodies for multivalent and multifunctional applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sortase A transpeptidation produces seamless, unbranched biotinylated nanobodies for multivalent and multifunctional applications - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 10. Biotin-protein bond: instability and structural modification to provide stability for in vivo applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scilit.com [scilit.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Proteomic Approaches to Quantify Cysteine Reversible Modifications in Aging and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biotin–Protein Bond: Instability and Structural Modification to Provide Stability for In Vivo Applications | Springer Nature Experiments [experiments.springernature.com]
• 16. researchgate.net [researchgate.net]
• 17. High-throughput Biotinylation of Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Biotin-PEG3-Bromide

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling and disposal of Biotin-PEG3-Bromide.

This document provides critical safety protocols and logistical information for the operational use and subsequent disposal of Biotin-PEG3-Bromide. Adherence to these procedures is paramount to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Biotin-PEG3-Bromide

Protection Type	Required PPE	Specifications and Use Cases
Eye and Face Protection	Tightly fitting safety goggles with side-shields or a face shield.	Must conform to EN 166 (EU) or NIOSH (US) standards. A face shield is recommended when there is a risk of splashing.[3]
Hand Protection	Chemical-impermeable gloves.	Nitrile or neoprene gloves are recommended. Gloves must be inspected before use and changed immediately if contaminated.[3]
Body Protection	Fire/flame resistant and impervious lab coat or clothing.	Should be worn over personal clothing to protect against splashes and spills.[3][4]
Respiratory Protection	Full-face respirator with appropriate cartridges or N95 respirator.	Required if exposure limits are exceeded, if irritation is experienced, when working in poorly ventilated areas, or when handling the powder form where dust may be generated.[3][5][6]

Operational Plan for Safe Handling

A systematic workflow is crucial for minimizing risks associated with handling Biotin-PEG3-Bromide. All manipulations should be performed in a well-ventilated laboratory, preferably within a chemical fume hood.[7]

A stepwise workflow for safely handling Biotin-PEG3-Bromide.

Experimental Protocol: Step-by-Step Guidance

• Review Safety Information : Before starting any work, thoroughly review the safety information for structurally similar compounds.[7]

• Don PPE : Wear all personal protective equipment as detailed in Table 1 before entering the designated work area.[7]

• Prepare Work Area : Ensure all manipulations are carried out within a certified chemical fume hood. Confirm that emergency equipment such as an eyewash station and safety shower are accessible and operational.[7]

• Chemical Handling :

  • Avoid the formation of dust and aerosols.

  • Prevent contact with skin and eyes.

  • When weighing the solid, do so carefully within the fume hood.[7]

  • If dissolving the compound, add the solvent slowly to the solid to prevent splashing.[7]

• Accidental Release : In case of a spill, evacuate the area. Use personal protective equipment during cleanup. Prevent the chemical from entering drains.[3]

• First Aid :

  • Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen.[3][4]

  • Skin Contact : Immediately wash off with soap and plenty of water.[1][3]

  • Eye Contact : Rinse thoroughly with plenty of water for at least 15 minutes and consult a doctor.[1][3][4]

  • Ingestion : Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[1][4]

Disposal Plan

Proper disposal of Biotin-PEG3-Bromide and any contaminated materials is critical to prevent environmental contamination and ensure compliance with regulations.

Table 2: Disposal Procedures for Biotin-PEG3-Bromide Waste

Waste Type	Disposal Procedure
Solid Waste	Collect in a clearly labeled, sealed container for hazardous chemical waste.[7]
Liquid Waste (Solutions)	Collect in a designated, sealed, and properly labeled hazardous waste container. Do not mix with incompatible wastes.[7]
Contaminated Labware (Gloves, pipette tips, etc.)	Place in a designated hazardous waste bag or container.[7]

General Disposal Guidelines:

• All waste materials must be collected in designated hazardous waste containers.[7]

• It is important to not flush this chemical down the toilet as it can be harmful to the environment.[8]

• For larger quantities of waste, it may be necessary to store it in labeled containers for collection by a licensed chemical waste disposal contractor.[9]

• Always comply with local, state, and federal regulations regarding hazardous waste disposal.[9][10]

By adhering to these safety and handling protocols, researchers can minimize risks and ensure a safe working environment when working with Biotin-PEG3-Bromide.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. cephamls.com [cephamls.com]
• 3. benchchem.com [benchchem.com]
• 4. targetmol.com [targetmol.com]
• 5. m.youtube.com [m.youtube.com]
• 6. ycdehongchem.com [ycdehongchem.com]
• 7. benchchem.com [benchchem.com]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. acs.org [acs.org]